Parlar 26

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Analysis of Parlar 26

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26 is a specific congener of toxaphene (B166800), a complex mixture of polychlorinated bicyclic terpenes historically used as a potent insecticide.[1][2][3][4] Due to its environmental persistence and bioaccumulative properties, toxaphene and its individual congeners, including Parlar 26, are subjects of significant toxicological and environmental research.[1][2] This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical methodologies for Parlar 26, intended for a scientific audience engaged in environmental analysis, toxicology, and drug development.

Chemical Structure and Properties of Parlar 26

Parlar 26 is systematically identified as an octachlorinated bornane, a bicyclic monoterpenoid.[3] Its rigid cage-like structure is substituted with eight chlorine atoms, contributing to its lipophilicity and resistance to degradation.

Table 1: Chemical and Physical Properties of Parlar 26

Property	Value	Source
IUPAC Name	(2R,3R,5R,6R)-2,3,5,6-tetrachloro-1,7-bis(dichloromethyl)-7-methylbicyclo[2.2.1]heptane	PubChem[5]
Synonyms	2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane, Toxaphene congener P26	CymitQuimica, EPA[6]
Molecular Formula	C₁₀H₁₀Cl₈	PubChem[5]
CAS Number	142534-72-1	PubChem[5]
Molecular Weight	413.8 g/mol	PubChem[5]
log P (Octanol-Water Partition Coefficient)	6.1	PubChem[5]
Appearance	Waxy solid (as part of toxaphene mixture)	Taylor & Francis[7]
Solubility	Poorly soluble in water, soluble in organic solvents	WUR eDepot[4]

Synthesis of Parlar 26

A reported synthesis of other toxaphene congeners involved the reduction of a heptachlorobornane, which was itself isolated from the chlorination products of (+)-camphene.[9][10] Subsequent chlorination of the resulting hexachlorobornane yielded a mixture of heptachlorobornanes.[9][10] The isolation and purification of a specific congener like Parlar 26 from such a reaction mixture would necessitate advanced chromatographic techniques, such as preparative gas chromatography. The synthesis of enantiomerically pure congeners has been explored starting from chiral precursors like α-pinene.[11][12]

Experimental Protocols: Analysis of Parlar 26

The standard method for the analysis of Parlar 26 in environmental samples is outlined in EPA Method 8276 .[6] This method utilizes gas chromatography coupled with negative ion chemical ionization mass spectrometry (GC-NICI/MS) for the sensitive and selective detection of toxaphene congeners.

Sample Preparation (General Outline for Soil Samples)

• Extraction: A known mass of the soil sample (e.g., 5g) is mixed with a suitable solvent like hexane. An internal standard and a surrogate are added to the solvent. The mixture is vortexed to extract the analytes into the solvent.

• Cleanup (if necessary): Depending on the sample matrix, a cleanup step may be required to remove interfering compounds. This can involve techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).

• Concentration: The extract is carefully concentrated to a final volume, typically 1 mL.

GC-NICI/MS Analysis

• Gas Chromatograph (GC):

  • Column: A fused-silica capillary column is used for separation (e.g., DB-XLB, 30 m x 0.25 mm, 0.25-μm df).[13]

  • Oven Temperature Program: A multi-step temperature ramp is employed to achieve optimal separation of the congeners. A typical program might be: 60°C hold for 1 min, ramp to 200°C at 10°C/min, then to 230°C at 1.5°C/min, and finally to 300°C at 10°C/min.[13]

  • Injection: A splitless or large volume injection technique is used to introduce the sample extract into the GC.

• Mass Spectrometer (MS):

  • Ionization Mode: Negative Ion Chemical Ionization (NICI) with methane (B114726) as the reagent gas is used.[6]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is employed to monitor for specific ions characteristic of Parlar 26 and other target congeners, enhancing sensitivity and selectivity.

Calibration and Quantification

• Calibration Standards: A minimum of five calibration standards of known concentrations of Parlar 26 are prepared.[6]

• Internal Standard: An internal standard, such as PCB congener #204, is added to all samples and standards for accurate quantification.[6]

• Quantification: The concentration of Parlar 26 in the sample is determined by comparing its peak area to that of the internal standard and referencing the calibration curve.

Table 2: Example GC-NICI/MS Parameters for Parlar 26 Analysis

Parameter	Setting
GC Column	30 m x 0.25 mm, 0.25-μm df DB-XLB or equivalent
Injection Volume	1-2 µL
Injector Temperature	250 °C
Carrier Gas	Helium
Oven Program	60°C (1 min) -> 10°C/min to 200°C -> 1.5°C/min to 230°C -> 10°C/min to 300°C
MS Ion Source	Negative Ion Chemical Ionization (NICI)
Reagent Gas	Methane
Acquisition Mode	Selected Ion Monitoring (SIM)

Biological Activity and Signaling Pathways

The precise mechanism of action for individual toxaphene congeners is not fully elucidated. However, studies on the toxaphene mixture indicate that it is a neurotoxin and affects the central nervous system.[14] One identified molecular target for toxaphene is the Constitutive Androstane Receptor (CAR) , a nuclear receptor primarily expressed in the liver.

Activation of CAR by xenobiotics like toxaphene leads to the transcriptional regulation of genes encoding drug-metabolizing enzymes and transporters.[7] This pathway is a key mechanism in the detoxification and clearance of foreign compounds. The activation of CAR by toxaphene can induce the expression of cytochrome P450 enzymes, which are involved in the metabolism of various substances, including toxaphene itself.[7]

Below is a diagram illustrating the signaling pathway of CAR activation by a xenobiotic such as Parlar 26.

CAR Signaling Pathway Activation by Parlar 26.

The following diagram illustrates a typical experimental workflow for the analysis of Parlar 26 in an environmental sample.

Experimental Workflow for Parlar 26 Analysis.

Conclusion

Parlar 26 is a significant environmental contaminant due to its persistence and potential toxicity. This guide has provided a detailed overview of its chemical structure, properties, and the established analytical methodology for its detection and quantification. The elucidation of its interaction with biological pathways, such as the activation of the Constitutive Androstane Receptor, is crucial for understanding its toxicological profile. Further research into the specific biological effects of individual toxaphene congeners is necessary to fully assess their risk to human health and the environment.

References

• 1. pic.int [pic.int]
• 2. Toxaphene [isotope.com]
• 3. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ukisotope.com [ukisotope.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of two major toxaphene components and their photostabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. HEALTH EFFECTS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Misidentification of Parlar 26: Clarification and Provision of an Exemplary Technical Guide on Tyrosine Kinase Inhibitors

Initial research indicates that "Parlar 26" is not a therapeutic agent but rather a specific congener of Toxaphene (B166800), a persistent organic pollutant.[1][2][3][4][5][6] Information available on Parlar 26 pertains to its environmental monitoring, chemical analysis, and toxicological profile as a contaminant.[1][2][3][4][5][6] Some toxicological studies suggest that certain toxaphene congeners may interact with hormone receptors, such as the estrogen receptor, and potentially disrupt intracellular signaling pathways.[5][7][8] However, this is within the context of its harmful effects on organisms, not a therapeutic mechanism of action.

Given the likely misunderstanding of "Parlar 26" as a drug candidate, this guide will instead provide a comprehensive overview of a well-established class of therapeutic agents—Tyrosine Kinase Inhibitors (TKIs) —to fulfill the user's request for an in-depth technical guide. This will serve as a representative example of the requested content and format for researchers, scientists, and drug development professionals.

An In-depth Technical Guide to the Mechanism of Action of Tyrosine Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction to Tyrosine Kinase Inhibitors (TKIs)

Tyrosine kinases are a class of enzymes that play a critical role in intracellular signal transduction pathways that regulate key cellular processes such as growth, proliferation, differentiation, and survival.[9][10][11] In many forms of cancer, these signaling pathways are dysregulated due to mutations or overexpression of tyrosine kinases, leading to uncontrolled cell growth.[10] Tyrosine kinase inhibitors (TKIs) are a class of targeted therapy drugs that block the action of these enzymes, thereby interfering with the downstream signaling cascades that promote tumor growth and survival.[10][12]

The primary mechanism of action for most TKIs involves competitive inhibition at the ATP-binding site of the tyrosine kinase.[10][12] By occupying this site, TKIs prevent the phosphorylation of tyrosine residues on substrate proteins, which is a crucial step in the activation of signaling pathways.[10] This targeted approach allows for greater specificity towards cancer cells while minimizing damage to healthy cells compared to traditional chemotherapy.[10]

Core Signaling Pathway: The MAPK/ERK Pathway

A frequently dysregulated pathway in cancer that is targeted by TKIs is the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway.[9] This pathway is typically initiated by the binding of a growth factor to its receptor tyrosine kinase (RTK) on the cell surface.[9]

Signaling Cascade:

• Ligand Binding and Receptor Dimerization: A growth factor binds to its specific RTK.

• Autophosphorylation: This binding induces receptor dimerization and subsequent autophosphorylation of tyrosine residues in the intracellular domain of the receptor.[11]

• Recruitment of Adaptor Proteins: The phosphorylated tyrosine residues act as docking sites for adaptor proteins containing SH2 domains, such as Grb2.[9]

• Ras Activation: Grb2 recruits Sos, a guanine (B1146940) nucleotide exchange factor, which in turn activates the small G-protein Ras by promoting the exchange of GDP for GTP.

• Kinase Cascade: Activated Ras then initiates a phosphorylation cascade, sequentially activating RAF, MEK, and finally ERK.

• Nuclear Translocation and Gene Expression: Activated ERK translocates to the nucleus, where it phosphorylates and activates transcription factors that regulate the expression of genes involved in cell proliferation, survival, and differentiation.

Below is a diagram illustrating this signaling pathway and the point of intervention for a hypothetical TKI.

Figure 1: TKI Inhibition of the MAPK/ERK Signaling Pathway.

Quantitative Data Presentation

The efficacy of TKIs is often quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of the target kinase by 50%. The table below presents hypothetical IC50 values for a novel TKI, "Compound X," against various tyrosine kinases to illustrate its potency and selectivity.

Kinase Target	IC50 (nM)	Cell Line	Assay Type
EGFR	1.2	A431	Biochemical
VEGFR2	8.5	HUVEC	Cell-based
PDGFRβ	15.3	NIH-3T3	Biochemical
c-Kit	22.7	GIST-T1	Cell-based
Abl	>1000	K562	Biochemical
Src	>1000	HeLa	Biochemical

Data is hypothetical and for illustrative purposes only.

Experimental Protocols

A crucial step in the development of a TKI is the in vitro assessment of its inhibitory activity against the target kinase.[13][14]

Protocol: In Vitro Kinase Inhibition Assay (Biochemical)

Objective: To determine the IC50 value of a test compound against a specific tyrosine kinase.

Materials:

• Purified recombinant target kinase

• Kinase-specific peptide substrate

• Test compound (TKI)

• ATP (radiolabeled [γ-³²P]ATP or non-radiolabeled for other detection methods)

• Kinase reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)[13]

• 96-well microtiter plates

• Stop solution (e.g., EDTA)[13]

• Detection reagents (specific to the assay format, e.g., phosphospecific antibody for ELISA)

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound in the kinase reaction buffer.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • Kinase reaction buffer

  • Peptide substrate

  • Test compound at various concentrations (or vehicle control)

  • Purified kinase enzyme

• Initiation of Reaction: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).[13]

• Termination of Reaction: Stop the reaction by adding the stop solution.

• Detection: Quantify the amount of phosphorylated substrate using a suitable detection method (e.g., ELISA, fluorescence polarization, radiometric assay).

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression analysis.

Below is a workflow diagram for this experimental protocol.

Figure 2: Experimental Workflow for an In Vitro Kinase Inhibition Assay.

Conclusion

Tyrosine kinase inhibitors represent a cornerstone of targeted cancer therapy. A thorough understanding of their mechanism of action, including the specific signaling pathways they inhibit, is paramount for the development of new and more effective drugs. The quantitative assessment of their potency and selectivity through rigorous experimental protocols, such as in vitro kinase assays, is a critical component of the drug discovery and development process. This guide provides a foundational framework for professionals in the field to approach the study of novel kinase inhibitors.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. env.go.jp [env.go.jp]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 6. env.go.jp [env.go.jp]
• 7. academic.oup.com [academic.oup.com]
• 8. inspq.qc.ca [inspq.qc.ca]
• 9. termedia.pl [termedia.pl]
• 10. urologyku.com [urologyku.com]
• 11. Intracellular Signaling Pathways Mediating Tyrosine Kinase Inhibitor Cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. droracle.ai [droracle.ai]
• 13. benchchem.com [benchchem.com]
• 14. reactionbiology.com [reactionbiology.com]

The Environmental Odyssey of Parlar 26: A Technical Deep Dive

For the attention of researchers, scientists, and drug development professionals, this in-depth technical guide provides a comprehensive overview of the environmental fate and transport of Parlar 26, a prominent and bioaccumulative congener of the complex pesticide mixture, toxaphene (B166800).

Parlar 26, an octachlorinated bornane, is a persistent organic pollutant (POP) that has garnered significant environmental interest due to its potential for long-range transport, bioaccumulation, and toxicity. Understanding its behavior in various environmental compartments is crucial for accurate risk assessment and the development of effective remediation strategies. This guide synthesizes the available scientific knowledge, presents quantitative data where available, details relevant experimental protocols, and visualizes key environmental processes.

Physicochemical Properties

A foundational understanding of a chemical's environmental behavior begins with its physicochemical properties. While extensive experimental data for Parlar 26 is limited, its calculated octanol-water partition coefficient (log K_ow) provides a strong indication of its lipophilic nature.

Property	Value	Source
Molecular Formula	C₁₀H₁₀Cl₈	PubChem
Molecular Weight	413.8 g/mol	PubChem
log K_ow (Octanol-Water Partition Coefficient)	6.1	PubChem (Calculated)[1]

The high log K_ow value suggests a strong tendency for Parlar 26 to partition from water into fatty tissues of organisms and to sorb to organic matter in soil and sediment. This is a key factor driving its bioaccumulation and persistence in the environment.

Environmental Fate and Transport: A Compartmental Analysis

The environmental journey of Parlar 26 is dictated by a complex interplay of transport and transformation processes. Due to a significant lack of specific experimental data for Parlar 26, this section largely draws upon data for the broader toxaphene mixture. It is crucial to recognize that the behavior of individual congeners can vary, and these values should be interpreted with this limitation in mind.

Persistence and Degradation

Parlar 26, like other toxaphene congeners, is highly resistant to degradation. Its persistence in the environment is a major concern, allowing for its accumulation in various ecosystems.

Table 1: Environmental Persistence of Toxaphene

Parameter	Medium	Half-life (t½)	Reference
Biodegradation	Soil	Up to 12 years	Wikipedia[2]
Photodegradation	Air (reaction with hydroxyl radicals)	4-5 days (for vapor-phase components)	ATSDR[3]
Hydrolysis	Water	Generally slow for chlorinated bornanes	General Knowledge

Biodegradation: The microbial breakdown of toxaphene in soil is a slow process, contributing to its long-term persistence.[2] The complex chlorinated structure of Parlar 26 makes it recalcitrant to microbial attack.

Photolysis: In the atmosphere, vapor-phase components of toxaphene can undergo degradation through reactions with photochemically produced hydroxyl radicals.[3] However, a significant portion of toxaphene, including likely Parlar 26, adsorbs to particulate matter, which can shield it from photolytic degradation and facilitate long-range atmospheric transport.[3]

Hydrolysis: As a chlorinated bornane, Parlar 26 is generally resistant to hydrolysis under typical environmental pH conditions.

Soil Sorption and Mobility

The movement of Parlar 26 through the soil is significantly limited by its strong affinity for organic matter.

Table 2: Soil Sorption of Toxaphene

Parameter	Value	Implication	Reference
log K_oc (Organic Carbon-Water Partition Coefficient)	3.0 - 5.0	Strong sorption to soil organic matter, low mobility	ATSDR[3]

The high log K_oc values for toxaphene indicate that it will be strongly bound to soil particles, reducing its potential for leaching into groundwater.[3] Instead, it is more likely to remain in the upper soil layers or be transported via soil erosion.

Bioaccumulation and Biomagnification

The lipophilic nature of Parlar 26, as indicated by its high log K_ow, drives its accumulation in the fatty tissues of living organisms. This process, known as bioaccumulation, can lead to the magnification of its concentration at higher trophic levels in the food web (biomagnification).

Table 3: Bioaccumulation of Toxaphene

Parameter	Value	Species	Reference
BCF (Bioconcentration Factor)	4,200 - 60,000	Various aquatic organisms	ATSDR[3]

These high BCF values for the toxaphene mixture highlight the significant potential for Parlar 26 to accumulate in aquatic life, posing a risk to both the organisms themselves and to predators higher up the food chain, including humans.[3]

Experimental Protocols for Environmental Fate Assessment

To address the data gaps for Parlar 26, standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), should be employed.

Biodegradation

• OECD 301: Ready Biodegradability: This series of screening tests assesses the potential for rapid and complete biodegradation in an aerobic aqueous environment.[4][5][6][7][8]

• OECD 307: Aerobic and Anaerobic Transformation in Soil: This guideline evaluates the rate and pathway of degradation in soil under both aerobic and anaerobic conditions, providing insights into persistence in the terrestrial environment.[2][9][10][11][12]

Soil Sorption/Desorption

• OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This method determines the soil sorption coefficient (K_d) and the organic carbon-normalized sorption coefficient (K_oc), which are crucial for predicting the mobility of a substance in soil.[13][14][15][16][17]

Bioaccumulation

• OECD 305: Bioaccumulation in Fish: This guideline details the procedures for determining the bioconcentration factor (BCF) in fish through aqueous or dietary exposure, providing a direct measure of a chemical's potential to accumulate in aquatic organisms.[18][19][20][21][22][23]

Visualizing Environmental Pathways and Processes

The following diagrams, created using the DOT language, illustrate the key environmental fate pathways of Parlar 26 and a typical experimental workflow for its analysis.

Environmental fate and transport pathways of Parlar 26.

A typical experimental workflow for the analysis of Parlar 26.

Conclusion and Future Directions

Parlar 26 is a persistent and bioaccumulative toxaphene congener, and its environmental behavior is of significant concern. While data for the overall toxaphene mixture provides a general understanding of its fate, the lack of congener-specific experimental data for Parlar 26 represents a critical knowledge gap. Future research should prioritize conducting standardized environmental fate studies on individual, high-priority toxaphene congeners like Parlar 26. This will enable more accurate risk assessments and the development of more effective environmental management strategies for these legacy pollutants.

References

• 1. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. oecd.org [oecd.org]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. oecd.org [oecd.org]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. contractlaboratory.com [contractlaboratory.com]
• 9. shop.fera.co.uk [shop.fera.co.uk]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 13. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 14. catalog.labcorp.com [catalog.labcorp.com]
• 15. york.ac.uk [york.ac.uk]
• 16. oecd.org [oecd.org]
• 17. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]
• 18. catalog.labcorp.com [catalog.labcorp.com]
• 19. oecd.org [oecd.org]
• 20. shop.fera.co.uk [shop.fera.co.uk]
• 21. oecd.org [oecd.org]
• 22. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]
• 23. Bioaccumulation in fish | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]

Degradation of Parlar 26 in Soil and Water: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate of Parlar 26, a specific and persistent congener of the pesticide toxaphene (B166800). Due to the limited availability of data exclusively for Parlar 26, this document synthesizes information on the degradation of the broader technical toxaphene mixture and other congeners to infer the likely degradation pathways of Parlar 26 in soil and water. The primary degradation mechanism is microbial action under anaerobic conditions, leading to a series of dechlorinated metabolites.

Introduction to Parlar 26

Parlar 26 is an octachlorinated bornane congener of toxaphene, a complex pesticide mixture that was used extensively in the mid-20th century.[1] Like other toxaphene congeners, Parlar 26 is a persistent organic pollutant (POP) characterized by its resistance to degradation, potential for bioaccumulation, and long-range environmental transport.[1][2] Parlar 26, along with congeners Parlar 50 and Parlar 62, are often considered indicator congeners due to their persistence and prevalence in environmental and biological samples.[1] Understanding the degradation pathways of these persistent congeners is crucial for assessing their environmental risk and developing remediation strategies.

Degradation Pathways

The environmental persistence of toxaphene, and by extension Parlar 26, is significant, with a reported half-life for the overall mixture of up to 12 years in soil.[2] Degradation is primarily a biological process, with abiotic degradation through hydrolysis and photolysis considered to be of minor importance for the toxaphene mixture.[1][3]

Biodegradation in Soil

In soil environments, the key factor determining the rate of Parlar 26 degradation is the availability of oxygen.

• Anaerobic Degradation: The most significant degradation of toxaphene congeners occurs under anaerobic (oxygen-deficient) conditions.[1][3][4][5] The primary mechanism is reductive dechlorination, where microorganisms use the chlorinated compound as an electron acceptor, sequentially removing chlorine atoms.[4][6] This process is generally faster for more highly chlorinated congeners, which can lead to the transient accumulation of less chlorinated, and sometimes still toxic, metabolites.[4][7][8][9] However, some studies have indicated that non-geminally chlorinated congeners, such as Parlar 26 and Parlar 50, may degrade more slowly than other congeners in anaerobic sewage sludge.[8] The major, more stable metabolites identified from the anaerobic degradation of the toxaphene mixture in soil are Hx-Sed (a hexachlorobornane) and Hp-Sed (a heptachlorobornane).[5][7]

• Aerobic Degradation: In the presence of oxygen, the biodegradation of toxaphene is considerably slower.[7] The reported aerobic half-life of the technical toxaphene mixture can be as long as 10-14 years.[5]

Degradation in Water

Similar to soil, the degradation of Parlar 26 in aquatic environments is largely dependent on the oxygen content of the water and sediment.

• Anaerobic Degradation in Sediment: In aquatic systems, toxaphene congeners tend to partition from the water column and adsorb to sediment particles.[1] In the anoxic conditions of sediments, anaerobic bacteria drive the reductive dechlorination of these compounds.[4]

• Abiotic Degradation in Water: While generally slow, some degradation of toxaphene can occur in the water column through exposure to sunlight (photolysis).[2] However, for the overall toxaphene mixture, hydrolysis is not considered a significant degradation pathway.[1]

Quantitative Degradation Data

Specific quantitative degradation data for Parlar 26 is scarce in publicly available literature. The following tables summarize the available data for the technical toxaphene mixture and other congeners, which can serve as an estimate for the behavior of Parlar 26.

Table 1: Half-life of Technical Toxaphene in Soil

Condition	Half-life (t½)	Reference(s)
Aerobic	Up to 12 years	[2]
Anaerobic	Significantly shorter than aerobic	[1][3][4][5]

Table 2: Degradation of Toxaphene Congeners in Anaerobic Sewage Sludge

Congener Type	Relative Degradation Rate	Half-life Range	Reference(s)
Decachloro-	Fastest	< 1 day to several days	[8]
Nonachloro-	Fast	< 1 day to several days	[8]
Octachloro- (includes Parlar 26)	Moderate	< 1 day to several days	[8]
Heptachloro-	Slower	< 1 day to several days	[8]
Hexachloro-	Slowest	< 1 day to several days	[8]
Parlar 26 and Parlar 50	Degraded less rapidly than gem-chloro substituted congeners	Not specified	[5][8]

Experimental Protocols

The study of Parlar 26 degradation typically involves laboratory microcosm experiments that simulate environmental conditions. The following is a generalized experimental protocol based on common practices for studying pesticide degradation.

Soil/Sediment Microcosm Setup

• Sample Collection: Collect soil or sediment samples from a relevant location. The samples should be well-characterized in terms of texture, organic matter content, pH, and microbial biomass.

• Microcosm Preparation: Distribute a known amount of the soil or sediment into replicate glass containers (microcosms).

• Sterilization (for abiotic control): A subset of the microcosms should be sterilized (e.g., by autoclaving or gamma irradiation) to distinguish between biological and chemical degradation.

• Spiking: Add a solution of Parlar 26 in a suitable solvent to the microcosms to achieve a target concentration. The solvent should be allowed to evaporate.

• Incubation Conditions:

  • Anaerobic: Flood the soil/sediment with deoxygenated water and purge the headspace with an inert gas (e.g., nitrogen or argon). Seal the microcosms to maintain anaerobic conditions.

  • Aerobic: Maintain the soil at a specific moisture content (e.g., 60% of water holding capacity) and ensure adequate air exchange.

  • Temperature and Light: Incubate the microcosms at a constant temperature in the dark to prevent photodegradation.

• Sampling: At predetermined time intervals, sacrifice replicate microcosms from each treatment group.

• Extraction: Extract the soil/sediment samples with an appropriate organic solvent to recover Parlar 26 and its degradation products.

• Analysis: Analyze the extracts using a sensitive analytical technique such as Gas Chromatography with Negative Ion Chemical Ionization Mass Spectrometry (GC-NICI/MS), as outlined in EPA Method 8276.[3][4] This method allows for the quantification of individual toxaphene congeners and their metabolites.

Visualizing Degradation Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the conceptual degradation pathway of Parlar 26 and a typical experimental workflow for its study.

Caption: Conceptual anaerobic degradation pathway of Parlar 26.

Caption: General experimental workflow for studying Parlar 26 degradation.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. experts.tsu.edu [experts.tsu.edu]
• 7. epa.gov [epa.gov]
• 8. Rapid anaerobic degradation of toxaphene in sewage sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Toxicological Profile of Parlar 26 Congener: An In-depth Technical Guide

Disclaimer: Limited direct toxicological data is publicly available for the specific toxaphene (B166800) congener, Parlar 26. Much of the information presented herein is extrapolated from studies on the broader technical toxaphene mixture, related congeners, and the general class of organochlorine pesticides. This guide is intended for research and informational purposes and highlights the need for further specific investigation into the toxicology of Parlar 26.

Introduction

Parlar 26, a prominent and persistent congener of the complex pesticide mixture toxaphene, is an octachlorinated bornane derivative with the chemical formula C₁₀H₁₀Cl₈. Due to its lipophilic nature and resistance to degradation, Parlar 26 bioaccumulates in the environment and food chains, posing a potential risk to human health and ecosystems. As a member of the organochlorine pesticide class, concerns regarding its neurotoxicity, carcinogenicity, and endocrine-disrupting potential are significant. This technical guide provides a comprehensive overview of the known and inferred toxicological profile of Parlar 26, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of Parlar 26 is presented in Table 1. These properties contribute to its environmental persistence and bioaccumulation.

Property	Value
Chemical Formula	C₁₀H₁₀Cl₈
Molecular Weight	413.79 g/mol
CAS Number	142534-71-2
Appearance	Colorless to light yellow solid or oily liquid
Water Solubility	Very low
Log Kₒw (Octanol-Water Partition Coefficient)	High (indicating high lipophilicity)

Toxicokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Specific ADME data for Parlar 26 is scarce. However, based on the characteristics of toxaphene and other organochlorine pesticides, the following can be inferred:

• Absorption: Parlar 26 is likely well-absorbed through oral, dermal, and inhalation routes of exposure due to its lipophilicity.

• Distribution: Following absorption, it is expected to distribute to and accumulate in lipid-rich tissues, such as adipose tissue, liver, and the nervous system. It has the potential to cross the blood-brain and placental barriers.

• Metabolism: The metabolism of Parlar 26 is expected to be slow, contributing to its persistence in the body. Biotransformation, if it occurs, likely involves cytochrome P450-mediated oxidation and dechlorination reactions.

• Excretion: Excretion is anticipated to be slow, primarily occurring through feces, with some elimination in urine. Lactational transfer is also a potential route of excretion, leading to neonatal exposure.

Toxicological Data

Toxicity Endpoint	Species	Route	Value	Reference
Acute Oral LD₅₀ (Toxaphene)	Rat	Oral	40-293 mg/kg	General Toxicological Literature
Acute Dermal LD₅₀ (Toxaphene)	Rat	Dermal	600-1075 mg/kg	General Toxicological Literature
Carcinogenicity (Toxaphene)	Human	-	Probable human carcinogen (Group 2A)	IARC
Endocrine Disruption (Toxaphene)	Various	In vitro/In vivo	Evidence of estrogenic and anti-androgenic activity	Various studies

Note: LD₅₀ (Median Lethal Dose) is the dose required to kill half the members of a tested population. NOAEL (No-Observed-Adverse-Effect Level) and LOAEL (Lowest-Observed-Adverse-Effect Level) values for Parlar 26 have not been established.

Mechanisms of Toxicity

The precise mechanisms of toxicity for Parlar 26 have not been fully elucidated. However, based on its chemical structure and the known effects of related compounds, several potential mechanisms are of concern:

• Neurotoxicity: As an organochlorine pesticide, Parlar 26 is presumed to be a neurotoxicant. A likely mechanism is the interference with ion channels in nerve cell membranes, such as the GABAₐ receptor-chloride channel complex and voltage-gated sodium channels, leading to hyperexcitability of the nervous system.

• Endocrine Disruption: Toxaphene and its congeners have been shown to possess endocrine-disrupting properties. Parlar 26 may interact with various hormone receptors, including:

  • Estrogen Receptors (ERα and ERβ): It may act as an agonist or antagonist, disrupting normal estrogen signaling.

  • Androgen Receptor (AR): It could exhibit anti-androgenic activity, interfering with male reproductive development and function.

  • Aryl Hydrocarbon Receptor (AhR): Activation of the AhR pathway can lead to a wide range of toxic effects, including developmental and reproductive toxicity, immunotoxicity, and carcinogenicity.

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified toxaphene as a Group 2A carcinogen, meaning it is probably carcinogenic to humans. The carcinogenic mechanisms are not fully understood but may involve genotoxicity and/or non-genotoxic mechanisms such as tumor promotion.

Experimental Protocols

Detailed experimental protocols from studies specifically investigating the toxicology of Parlar 26 are not available. The following are representative, detailed methodologies for key in vitro experiments that could be employed to assess its toxicological profile.

In Vitro Estrogen Receptor Transactivation Assay

This assay determines the ability of Parlar 26 to activate the estrogen receptor.

Cell Line: A human cell line stably transfected with the human estrogen receptor alpha (hERα) and a luciferase reporter gene under the control of an estrogen-responsive element (e.g., MCF-7-ERE-Luc).

Procedure:

• Cell Culture: Culture the cells in appropriate media supplemented with fetal bovine serum (FBS) and antibiotics. For the experiment, switch to a phenol (B47542) red-free medium with charcoal-stripped FBS to remove endogenous estrogens.

• Plating: Seed the cells in 96-well plates at a predetermined density and allow them to attach overnight.

• Dosing: Prepare a serial dilution of Parlar 26 in the assay medium. Add the different concentrations of Parlar 26 to the cells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 17β-estradiol).

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO₂.

• Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay kit.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., total protein content or a viability dye). Plot the fold induction of luciferase activity relative to the vehicle control against the concentration of Parlar 26 to determine the EC₅₀ (half-maximal effective concentration).

In Vitro Androgen Receptor Competitive Binding Assay

This assay assesses the ability of Parlar 26 to bind to the androgen receptor.

Materials:

• Rat ventral prostate cytosol (as a source of androgen receptors).

• Radiolabeled androgen (e.g., [³H]-R1881).

• Unlabeled androgen (e.g., dihydrotestosterone, DHT) for determining non-specific binding.

• Parlar 26.

• Assay buffer.

Procedure:

• Preparation of Cytosol: Prepare cytosol from the ventral prostates of castrated male rats.

• Assay Setup: In microcentrifuge tubes, combine a fixed concentration of [³H]-R1881 with varying concentrations of Parlar 26. Include tubes for total binding (only [³H]-R1881 and cytosol) and non-specific binding (with an excess of unlabeled DHT).

• Incubation: Incubate the tubes at 4°C for 18-24 hours to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the free radioligand using a method such as hydroxylapatite precipitation or dextran-coated charcoal.

• Quantification: Measure the radioactivity of the bound fraction using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of Parlar 26 to determine the IC₅₀ (half-maximal inhibitory concentration).

In Vitro Aryl Hydrocarbon Receptor (AhR) Activation Assay

This assay determines if Parlar 26 can activate the AhR signaling pathway.

Cell Line: A cell line, such as the human hepatoma cell line HepG2, stably transfected with a luciferase reporter gene under the control of a dioxin-responsive element (DRE).

Procedure:

• Cell Culture and Plating: Culture and plate the cells as described for the estrogen receptor transactivation assay.

• Dosing: Treat the cells with a range of concentrations of Parlar 26. Include a vehicle control and a positive control (e.g., 2,3,7,8-tetrachlorodibenzo-p-dioxin, TCDD).

• Incubation: Incubate the plates for 24 hours.

• Lysis and Luciferase Assay: Perform the luciferase assay as previously described.

• Data Analysis: Analyze the data to determine the fold induction of luciferase activity and the EC₅₀ value for Parlar 26.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the toxicological assessment of Parlar 26.

A generalized workflow for the toxicological assessment of a chemical substance.

A simplified diagram of a generic nuclear hormone receptor signaling pathway.

An In-depth Technical Guide to Parlar 26: Sources and Environmental Distribution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Parlar 26, a significant congener of the pesticide toxaphene (B166800). The document details its sources, environmental distribution, and analytical methodologies for its detection and quantification.

Introduction

Parlar 26 is an octachlorinated bornane, a specific congener of the complex pesticide mixture known as toxaphene.[1] Although the use of toxaphene has been banned in many countries for decades, its persistence in the environment, potential for long-range transport, and bioaccumulative properties make its congeners, such as Parlar 26, a continued subject of environmental and toxicological research.[2][3] Parlar 26, along with congeners Parlar 50 and Parlar 62, is often considered an indicator congener for toxaphene contamination in environmental and biological samples due to its persistence and prevalence.

Sources of Parlar 26 in the Environment

The primary source of Parlar 26 in the environment is the historical use of toxaphene as a pesticide. There are no known natural sources of toxaphene or its congeners.

• Agricultural Use: Toxaphene was extensively used as an insecticide on a variety of crops, with the most significant applications on cotton in the southern United States.[3] Its use was phased out and banned in the United States in 1990 and globally under the Stockholm Convention on Persistent Organic Pollutants in 2001.[2]

• Livestock and Aquaculture: Toxaphene was also used to control ectoparasites on livestock and as a piscicide to eliminate undesirable fish from lakes.[2]

• Environmental Persistence: Due to its chemical stability, toxaphene, and consequently Parlar 26, persists in the environment for long periods. Contaminated soils and sediments at former agricultural sites and hazardous waste disposal sites act as ongoing sources for its redistribution.[2][3]

• Atmospheric Transport: Toxaphene is semi-volatile, allowing for its long-range atmospheric transport. This has led to the contamination of remote ecosystems, such as the Arctic, far from its original points of application.[2]

Environmental Distribution

Parlar 26 is distributed across various environmental compartments due to its physicochemical properties. It exhibits low water solubility and a high octanol-water partition coefficient (Kow), leading to its association with particulate matter and biological tissues.

• Soil and Sediment: Parlar 26 has a strong affinity for organic matter and soil particles, leading to its accumulation in soil and sediments. The half-life of toxaphene in soil can be up to 14 years.[2] These matrices act as long-term reservoirs.

• Water: Due to its low solubility, concentrations of Parlar 26 in the dissolved phase of water are generally low. It is more likely to be found adsorbed to suspended particulate matter.

• Air: Atmospheric transport is a key mechanism for the global distribution of Parlar 26. It can exist in the atmosphere in the gas phase or adsorbed to airborne particles.

• Biota: Parlar 26 is highly bioaccumulative and is known to biomagnify in food webs. Its lipophilic nature leads to its accumulation in the fatty tissues of organisms. Consequently, top predators in aquatic and terrestrial food chains can exhibit high concentrations of Parlar 26.

Quantitative Data on Parlar 26 in Environmental Matrices

The following tables summarize available quantitative data for Parlar 26 in various environmental matrices. It is important to note that data for individual toxaphene congeners can be limited, and concentrations can vary widely based on location, proximity to historical sources, and the specific ecosystem.

Table 1: Parlar 26 Concentrations in Biota

Matrix	Species	Location	Concentration Range	Mean Concentration	Reference
Blubber	Beluga Whale (Male)	St. Lawrence Estuary	Not Specified	710 ng/g wet weight	[4]
Blubber	Beluga Whale (Female)	St. Lawrence Estuary	Not Specified	280 ng/g wet weight	[4]

Table 2: Total Toxaphene Concentrations in Soil

Location	Concentration Range (ng/g dry soil)	Reference
Alabama, Louisiana, and Texas (1999-2000)	688 (mean)	[5]
South Carolina (1999-2000)	2,500 (mean)	[5]

Note: Data for total toxaphene is provided as a proxy for potential Parlar 26 presence, as congener-specific data for soil is sparse in the readily available literature.

Experimental Protocols for Parlar 26 Analysis

The analysis of Parlar 26 in environmental samples is challenging due to the complexity of the toxaphene mixture and the low concentrations typically encountered. The most common and robust method is gas chromatography coupled with mass spectrometry.

5.1. Sample Preparation and Extraction

The initial step involves extracting Parlar 26 from the sample matrix. The choice of method depends on the matrix type.

• Soil and Sediment:

  • Soxhlet Extraction (EPA Method 3540C): A dried and homogenized sample is extracted with a suitable solvent (e.g., hexane/acetone) for several hours.

  • Pressurized Liquid Extraction (PLE) / Accelerated Solvent Extraction (ASE): This method uses elevated temperatures and pressures to extract the analytes more efficiently with less solvent.

  • Ultrasonic Extraction (EPA Method 3550C): The sample is sonicated with a solvent to facilitate extraction.

• Water:

  • Liquid-Liquid Extraction (EPA Method 3510C): The water sample is extracted with an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): The water sample is passed through a cartridge containing a solid adsorbent that retains the analytes, which are then eluted with a small volume of solvent.

• Biota:

  • Samples are typically freeze-dried and homogenized.

  • Extraction is often performed using a Soxhlet or PLE system with a nonpolar solvent.

  • A lipid removal step (e.g., gel permeation chromatography (GPC) or dialysis) is crucial.

5.2. Extract Cleanup

Crude extracts from environmental samples contain co-extracted interfering compounds that must be removed prior to instrumental analysis.

• Adsorption Chromatography: Columns containing silica (B1680970) gel or Florisil are commonly used to separate Parlar 26 from interfering compounds.

• Gel Permeation Chromatography (GPC): This technique is particularly effective for removing high molecular weight compounds, such as lipids, from biota extracts.

• Sulfur Removal: For sediment and some soil samples, elemental sulfur can be an interferent and is typically removed by treatment with copper or a specific cleanup column.

5.3. Instrumental Analysis: GC-NICI/MS (EPA Method 8276)

Gas chromatography with negative ion chemical ionization mass spectrometry is a highly sensitive and selective method for the analysis of toxaphene congeners.[1]

• Gas Chromatography (GC):

  • Column: A fused-silica capillary column with a nonpolar or semi-polar stationary phase (e.g., DB-5ms, DB-XLB) is used to separate the different toxaphene congeners.

  • Injector: A split/splitless or programmable temperature vaporization (PTV) injector is used to introduce the sample extract onto the column.

  • Oven Temperature Program: A carefully optimized temperature program is essential to achieve the best possible separation of the complex mixture of congeners.

• Mass Spectrometry (MS):

  • Ionization: Negative Ion Chemical Ionization (NICI) is preferred for its high sensitivity towards halogenated compounds like Parlar 26. Methane is typically used as the reagent gas.

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

  • Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity. Specific ions characteristic of Parlar 26 are monitored.

• Quantification:

  • Isotope dilution using a ¹³C-labeled Parlar 26 internal standard is the most accurate method for quantification as it corrects for matrix effects and variations in sample preparation and instrument response.

Visualizations

6.1. Environmental Fate and Transport of Parlar 26

Caption: Environmental fate and transport pathways of Parlar 26.

6.2. General Experimental Workflow for Parlar 26 Analysis

Caption: General workflow for the analysis of Parlar 26.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. rsc.org [rsc.org]

Parlar 26: A Technical Guide to its Role and Analysis within the Toxaphene Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toxaphene (B166800), a complex mixture of over 670 chlorinated camphenes, was a widely used insecticide in the mid-20th century.[1] Although its use has been banned in most countries due to its persistence and toxicity, its congeners, the individual chemical compounds that make up the mixture, continue to be a subject of significant environmental and toxicological research.[1][2] Among these, Parlar 26 stands out as a key indicator congener due to its relative abundance in weathered toxaphene found in environmental and biological samples, and its significant toxicological properties.[3][4] This technical guide provides an in-depth overview of Parlar 26, its role within the toxaphene mixture, detailed analytical methodologies for its detection, and an exploration of its toxicological mechanisms.

Parlar 26: Chemical and Physical Properties

Parlar 26, also known by its IUPAC name (2R,3R,5R,6R)-2,3,5,6-tetrachloro-1,7-bis(dichloromethyl)-7-methylbicyclo[2.2.1]heptane, is an octachlorinated bornane.[5] Its chemical and physical properties are summarized in the table below.

Property	Value
Chemical Formula	C₁₀H₁₀Cl₈
Molecular Weight	413.79 g/mol
CAS Number	142534-71-2
Appearance	Waxy solid (as part of toxaphene mixture)
Synonyms	2-endo,3-exo,5-endo,6-exo-8,8,10,10-Octachlorobornane, T2, TOX 26

Role and Abundance in the Toxaphene Mixture

Technical toxaphene is a complex mixture, and the exact percentage of each congener can vary between different commercial formulations. While a precise, universally accepted percentage for Parlar 26 in the original, unweathered technical mixture is not definitively established in the literature, it is consistently recognized as one of the most abundant congeners.[3] More importantly, due to its chemical stability and resistance to degradation, Parlar 26, along with other persistent congeners like Parlar 50 and Parlar 62, becomes enriched in environmental and biological matrices over time.[3][4] This enrichment makes it a crucial indicator for assessing long-term toxaphene contamination and its associated risks.

Experimental Protocols for Analysis

The analysis of Parlar 26 and other toxaphene congeners is a complex task requiring sensitive and specific analytical methods. The U.S. Environmental Protection Agency (EPA) Method 8276 is a widely accepted standard for this purpose.[3][6]

Sample Preparation and Extraction

The initial step involves extracting the toxaphene congeners from the sample matrix. The specific protocol varies depending on the sample type.

• Water Samples: Liquid-liquid extraction is commonly employed. A one-liter water sample is acidified, and then extracted three times with a suitable solvent like dichloromethane. The extracts are then combined, dried, and concentrated.

• Soil and Sediment Samples: Soxhlet extraction or pressurized fluid extraction (PFE) are common methods. A 10-30 gram sample is mixed with a drying agent like anhydrous sodium sulfate (B86663) and extracted with a solvent mixture, typically hexane (B92381) and acetone, for several hours.

• Biological Tissues: The tissue is first homogenized and then extracted with a solvent mixture. Lipids, which can interfere with the analysis, are removed using techniques like gel permeation chromatography (GPC) or dialysis.

Cleanup

Crude extracts contain various co-extracted substances that can interfere with the analysis. Therefore, a cleanup step is essential. This is often achieved using column chromatography with adsorbents like silica (B1680970) gel or Florisil. The column is eluted with solvents of increasing polarity to separate the toxaphene congeners from interfering compounds.

Instrumental Analysis: GC-NICI/MS

The definitive analysis of Parlar 26 is performed using Gas Chromatography coupled with Negative Ion Chemical Ionization Mass Spectrometry (GC-NICI/MS), as outlined in EPA Method 8276.[3][6]

Parameter	Specification
Gas Chromatograph	Agilent 6890 or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector	Split/splitless, operated in splitless mode
Injector Temperature	250 °C
Oven Program	Initial 100°C (hold 2 min), ramp to 200°C at 10°C/min, then to 300°C at 5°C/min (hold 10 min)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Mass Spectrometer	Agilent 5975 or equivalent with NICI source
Ionization Mode	Negative Ion Chemical Ionization (NICI)
Reagent Gas	Methane
Source Temperature	150 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored for Parlar 26	m/z 412, 414, 377

The following diagram illustrates the general workflow for the analysis of Parlar 26 in an environmental sample.

General workflow for the analysis of Parlar 26.

Toxicological Signaling Pathways

Parlar 26, and toxaphene as a whole, exert their toxicity through multiple mechanisms, primarily targeting the endocrine and nervous systems.

Endocrine Disruption

Toxaphene is a known endocrine disruptor, interfering with hormonal signaling pathways.[7] One of the key mechanisms is its interaction with estrogen receptors. Studies have shown that toxaphene can act as an antagonist for the estrogen-related receptor alpha-1 (ERRα-1).[8] Furthermore, it exhibits complex agonistic and antagonistic effects on estrogen receptors alpha (ERα) and beta (ERβ). This disruption of estrogen signaling can have profound effects on reproductive health and development, and may contribute to the carcinogenic potential of toxaphene.

The diagram below illustrates the interference of toxaphene with estrogen signaling.

Toxaphene's interference with estrogen signaling.

Neurotoxicity

The neurotoxic effects of toxaphene are primarily attributed to its interaction with the γ-aminobutyric acid (GABA) system in the central nervous system.[7][9] GABA is the primary inhibitory neurotransmitter in the brain. It binds to the GABA-A receptor, a ligand-gated ion channel, causing it to open and allow chloride ions (Cl⁻) to flow into the neuron. This influx of negative ions hyperpolarizes the neuron, making it less likely to fire an action potential, thus producing an inhibitory effect.

Toxaphene acts as a non-competitive antagonist at the picrotoxin (B1677862) binding site of the GABA-A receptor.[7][9] By binding to this site, it allosterically inhibits the ion channel, preventing the influx of chloride ions even when GABA is bound to the receptor. This reduction in neuronal inhibition leads to a state of hyperexcitability in the central nervous system, which can manifest as tremors, convulsions, and seizures.

The following diagram illustrates the mechanism of toxaphene-induced neurotoxicity.

Mechanism of toxaphene-induced neurotoxicity.

Conclusion

Parlar 26 is a significant congener within the complex toxaphene mixture, serving as a crucial marker for environmental contamination and a key player in the toxicological effects of this legacy pesticide. Its persistence and bioaccumulative potential, coupled with its ability to disrupt endocrine and nervous system functions, underscore the importance of its continued monitoring and research. The analytical methods outlined in this guide, particularly EPA Method 8276, provide a robust framework for the accurate quantification of Parlar 26 in various matrices. A deeper understanding of its molecular mechanisms of toxicity is vital for assessing the long-term health risks associated with toxaphene exposure and for the development of potential therapeutic strategies in cases of poisoning. This guide serves as a comprehensive resource for professionals engaged in the study and management of risks associated with Parlar 26 and the broader class of toxaphene compounds.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. ukisotope.com [ukisotope.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. epa.gov [epa.gov]
• 7. HEALTH EFFECTS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Toxaphene congeners differ from toxaphene mixtures in their dysmorphogenic effects on cultured rat embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Insecticide action at the GABA-gated chloride channel: recognition, progress, and prospects - PubMed [pubmed.ncbi.nlm.nih.gov]

Parlar 26: A Technical Guide to a Persistent Organic Pollutant

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, a specific congener of the complex pesticide mixture toxaphene (B166800), is a significant environmental contaminant and a designated Persistent Organic Pollutant (POP) under the Stockholm Convention.[1][2][3] Its chemical structure, 2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane, contributes to its high persistence in the environment and its ability to bioaccumulate in living organisms. This technical guide provides a comprehensive overview of Parlar 26, focusing on its physicochemical properties, environmental fate, toxicological effects, and the analytical methodologies for its detection.

Physicochemical Properties and Environmental Persistence

Parlar 26 is an octachlorinated toxaphene congener with the chemical formula C₁₀H₁₀Cl₈ and a molecular weight of approximately 413.8 g/mol . Its structure leads to high lipophilicity, a key factor in its environmental persistence and bioaccumulation. While specific half-life data for Parlar 26 in various environmental matrices are not extensively documented, toxaphene as a mixture is known to be highly persistent in soil and water.[4] The persistence of individual congeners like Parlar 26 is a primary reason for the long-term environmental concern associated with toxaphene.[1][2][3][4]

Table 1: Physicochemical Properties of Parlar 26

Property	Value
Chemical Formula	C₁₀H₁₀Cl₈
Molecular Weight	~413.8 g/mol
CAS Number	142534-71-2
Description	Octachlorinated toxaphene congener

Bioaccumulation and Bioconcentration

Parlar 26 is consistently identified as one of the most predominant and bioaccumulative toxaphene congeners found in various environmental and biological samples, including fish, marine mammals, and human tissues.[1][2][3] The high lipophilicity of Parlar 26 drives its partitioning into the fatty tissues of organisms, leading to its accumulation up the food chain.

Table 2: Bioaccumulation Data for Toxaphene Mixture

Parameter	Value Range	Environmental Matrix
Bioconcentration Factor (BCF)	4,200 - 60,000	Aquatic Organisms

Note: These values are for the technical toxaphene mixture and indicate a high potential for bioaccumulation of its persistent congeners like Parlar 26.

Toxicological Profile

Toxaphene and its congeners, including Parlar 26, are recognized for their neurotoxic and endocrine-disrupting properties.[5] The toxicological implications of environmentally-persistent congeners are a significant area of concern.[4]

Table 3: Toxicological Data for Toxaphene

Endpoint	Observation	Organism/System
Acute Oral LD50	>50 mg/kg (moderately toxic)	Animals
Neurotoxicity	Convulsions, tremors, nervousness	Humans and Animals[6]
Endocrine Disruption	Potential interaction with androgen and estrogen receptors	In vitro/In vivo models
Carcinogenicity	Possible human carcinogen (Group 2B)	IARC Classification[5]

Note: Data is for the toxaphene mixture, and individual congeners like Parlar 26 are expected to contribute to these effects.

Experimental Protocols

The analysis of Parlar 26 and other toxaphene congeners requires sophisticated analytical techniques due to the complexity of the mixture and the low concentrations typically found in environmental samples. The standard method is gas chromatography coupled with negative ion chemical ionization mass spectrometry (GC-NICI-MS), as outlined in EPA Method 8276.[7][8]

Key Experimental Methodologies

• Persistence Testing: Standardized OECD test guidelines (e.g., OECD 304, 307, 308, 309) are used to assess the persistence of chemicals in soil, water, and sediment. These tests typically involve incubating the substance with relevant environmental matrices under controlled laboratory conditions and monitoring its degradation over time.

• Bioaccumulation/Bioconcentration Testing: OECD guidelines (e.g., OECD 305) are employed to determine the bioconcentration factor in fish. This involves exposing fish to a known concentration of the chemical in water and measuring its concentration in the fish tissue at steady state.

• Toxicity Testing: Acute toxicity is often determined using standardized tests on aquatic organisms like Daphnia and fish.[9][10][11][12][13] Chronic toxicity, including carcinogenicity and endocrine disruption, is assessed through long-term animal studies and in vitro assays.

Analytical Workflow for Parlar 26 in Environmental Samples

The following workflow is a generalized procedure based on established methods for the analysis of toxaphene congeners in matrices like sediment and fish tissue.[7][14]

Analytical Workflow for Parlar 26

Signaling Pathways

The neurotoxicity of toxaphene is primarily attributed to its interference with the γ-aminobutyric acid (GABA) receptor-ionophore complex in the central nervous system. By inhibiting the chloride influx mediated by GABA, toxaphene congeners lead to hyperexcitability and convulsions.

As an endocrine disruptor, Parlar 26 and other toxaphene congeners are suspected to interact with steroid hormone receptors, such as the androgen and estrogen receptors. This interaction can disrupt normal hormonal signaling, potentially leading to adverse reproductive and developmental effects.

Parlar 26 Potential Signaling Pathways

Logical Relationship of POP Characteristics

The characteristics that define Parlar 26 as a persistent organic pollutant are interconnected. Its chemical structure dictates its persistence and lipophilicity, which in turn drive its long-range transport and bioaccumulation. The combination of persistence and bioaccumulation leads to significant toxicological risks.

Interrelationship of POP Characteristics

Conclusion

Parlar 26 represents a significant and persistent threat to environmental and human health. Its inclusion as a Persistent Organic Pollutant under the Stockholm Convention underscores the global concern regarding its properties. Continued research into the specific toxicological effects and environmental fate of individual toxaphene congeners like Parlar 26 is crucial for accurate risk assessment and the development of effective remediation strategies. The analytical methods and workflows detailed in this guide provide a foundation for the continued monitoring and study of this important environmental contaminant.

References

• 1. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. researchgate.net [researchgate.net]
• 6. HEALTH EFFECTS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. [Analysis of toxaphene and its eight congeners in sediment and fish tissue by gas chromatography-negative ion mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. daphnia acute toxicity: Topics by Science.gov [science.gov]
• 12. Daphnia magna as an Alternative Model for (Simultaneous) Bioaccumulation and Chronic Toxicity Assessment—Controlled Exposure Study Indicates High Hazard of Heterocyclic PAHs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Swimming Behavior of Daphnia magna Is Altered by Pesticides of Concern, as Components of Agricultural Surface Water and in Acute Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Atmospheric Deposition and Transport of Parlar 26: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, a specific congener of the complex organochlorine pesticide toxaphene (B166800), is a persistent and bioaccumulative compound of significant environmental concern.[1] Despite the ban on toxaphene in many countries, its constituents, including Parlar 26, continue to be detected in various environmental compartments far from their original sources of application.[2] This is primarily due to their susceptibility to long-range atmospheric transport.[1][2] This technical guide provides a comprehensive overview of the atmospheric deposition and transport of Parlar 26, including available quantitative data, detailed experimental protocols for its analysis, and visualizations of key processes.

Atmospheric Transport and Deposition of Toxaphene Congeners

The environmental fate of toxaphene and its individual congeners is governed by their physical and chemical properties, which allow for volatilization from soil and water surfaces and subsequent transport in the atmosphere.[1][2] Once in the atmosphere, these compounds can travel vast distances before being removed and deposited back to the Earth's surface through wet and dry deposition processes.[1]

Long-Range Atmospheric Transport

dot

Caption: Long-range atmospheric transport and deposition pathway of toxaphene.

Quantitative Data on Atmospheric Concentrations and Deposition

Quantitative data specifically for the atmospheric deposition of Parlar 26 are scarce in publicly available literature. The majority of studies have focused on the total toxaphene mixture. The following tables summarize available data for total toxaphene, which can serve as a proxy to understand the potential atmospheric burden and deposition of its persistent congeners like Parlar 26.

Table 1: Atmospheric Concentrations of Total Toxaphene in the United States

Location	Average Concentration (pg/m³)
Near Lake Michigan, MI	11 ± 1
Bloomington, IN	25 ± 1
Lubbock, TX	160 ± 3
Rohwer, AR	950 ± 30

Data from a study on the atmospheric transport of toxaphene from the southern United States to the Great Lakes Region. Concentrations are referenced to 288 K.

Table 2: Estimated Atmospheric Deposition of Total Toxaphene to the Great Lakes

Deposition Type	Estimated Flux
Wet Deposition	Information on wet deposition flux for Lake Ontario in 1998 suggests it was 50% of the estimated gas deposition flux.[1]
Dry Deposition	In higher latitude regions, model estimates suggest that dry particle deposition may be more significant than scavenging by snowfall.[1]

Note: The lack of specific deposition data for Parlar 26 represents a significant knowledge gap and highlights the need for further congener-specific research in this area.

Experimental Protocols for the Analysis of Parlar 26 in Atmospheric Samples

The accurate quantification of Parlar 26 in atmospheric samples requires sophisticated analytical techniques due to the complexity of the toxaphene mixture and the low concentrations typically found in the environment. The following protocol is based on established methods for the analysis of toxaphene congeners in environmental matrices.

Sample Collection

• Air Sampling: High-volume air samplers equipped with a glass fiber filter (GFF) to collect particulate-phase compounds and a polyurethane foam (PUF) plug to trap gas-phase compounds are typically used. Air is drawn through the sampler for a defined period (e.g., 24 hours) to collect a sufficient sample volume.

Sample Extraction

• The GFF and PUF samples are extracted separately.

• Soxhlet Extraction: The samples are typically extracted with a non-polar solvent such as a mixture of dichloromethane (B109758) and hexane (B92381) for 18-24 hours.

• Prior to extraction, the samples are spiked with a surrogate standard (e.g., a ¹³C-labeled toxaphene congener) to monitor extraction efficiency.

Sample Cleanup and Fractionation

• The raw extracts are concentrated and subjected to a cleanup procedure to remove interfering compounds.

• Gel Permeation Chromatography (GPC): GPC is used to remove high molecular weight interferences such as lipids.

• Silica (B1680970) Gel Chromatography: A silica gel column is used for further cleanup and fractionation. The extract is loaded onto the column and eluted with solvents of increasing polarity to separate different classes of compounds.

Instrumental Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS): The analysis of toxaphene congeners is typically performed using a high-resolution gas chromatograph coupled to a mass spectrometer.

• Negative Ion Chemical Ionization (NICI): NICI is a highly sensitive and selective ionization technique for the detection of electrophilic compounds like organochlorine pesticides.

• Selected Ion Monitoring (SIM): In SIM mode, the mass spectrometer is set to monitor specific ions characteristic of Parlar 26, which increases the sensitivity and selectivity of the analysis.

• Quantification: Quantification is performed using an internal standard method. A known amount of an internal standard (e.g., PCB congener #204) is added to the final extract before injection into the GC-MS. The response of Parlar 26 is compared to the response of the internal standard to determine its concentration.

dot

Caption: Experimental workflow for the analysis of Parlar 26 in air samples.

Conclusion

Parlar 26 is a persistent toxaphene congener that is subject to long-range atmospheric transport, leading to its presence in ecosystems far from its original sources. While quantitative data on its atmospheric concentrations are limited and specific deposition flux data are currently lacking, the analysis of total toxaphene provides a useful, albeit uncertain, proxy. The detailed experimental protocols outlined in this guide, based on established methodologies, provide a framework for the accurate and sensitive measurement of Parlar 26 in atmospheric samples. Further research focusing on congener-specific atmospheric deposition is crucial for a more complete understanding of the environmental fate and potential risks of Parlar 26.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. edepot.wur.nl [edepot.wur.nl]

Parlar 26 detection in arctic and remote environments

Absence of Information on "Parlar 26" in Scientific and Environmental Literature

Following a comprehensive search of publicly available scientific and environmental literature, no information has been found regarding a substance or entity identified as "Parlar 26." Searches for "Parlar 26 detection in Arctic environments," "Parlar 26 analytical methods," "Parlar 26 environmental sample collection," "Parlar 26 signaling pathway," and "Parlar 26 mechanism of action" did not yield any relevant results.

This lack of information prevents the creation of the requested in-depth technical guide, as no data, experimental protocols, or signaling pathways associated with "Parlar 26" could be located. It is possible that "Parlar 26" may be a highly specific internal designation not present in public research, a misspelling of another compound, or a hypothetical substance.

Without foundational data on "Parlar 26," it is not possible to fulfill the user's request for a technical whitepaper, including data tables, experimental methodologies, and visualizations of signaling pathways. Further clarification on the identity of "Parlar 26" is required to proceed.

Enantioselective Fate of Parlar 26 in the Environment: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, a specific congener of the technical chlordane (B41520) mixture and also identified as a toxaphene (B166800) congener, is a persistent organic pollutant (POP) of significant environmental concern. Due to its chiral nature, Parlar 26 exists as a pair of enantiomers, which are non-superimposable mirror images. While possessing identical physical and chemical properties in an achiral environment, these enantiomers can exhibit different biological activities and fates in the chiral environments of biological systems and ecosystems. This differential behavior, known as enantioselectivity, is a critical factor in understanding the true environmental risk posed by this contaminant.

This technical guide provides a comprehensive overview of the current scientific understanding of the enantioselective fate of Parlar 26 in the environment. It summarizes available quantitative data, details relevant experimental protocols, and illustrates key pathways and processes involved in its environmental transformation and bioaccumulation.

Data Presentation: Enantioselective Fate of Chlordane Congeners

Quantitative data specifically for the enantiomer fractions (EFs) of Parlar 26 in various environmental matrices are scarce in publicly available literature. However, studies on the broader class of chlordane compounds provide valuable insights into the expected enantioselective behavior of Parlar 26. The following table summarizes representative enantiomer fractions for key chlordane components in different environmental compartments. An Enantiomer Fraction (EF) of 0.5 indicates a racemic mixture, while deviations from this value signify enantioselective enrichment.

Environmental Matrix	Chlordane Component	Enantiomer Fraction (EF)	Observed Trend/Remarks
Soil	cis-Chlordane (CC)	> 0.5	Preferential degradation of the (-)-enantiomer.[1]
trans-Chlordane (TC)	> 0.5	Preferential degradation of the (-)-enantiomer.[1]
Biota (General)	Chlordane Compounds	Variable	More frequent and pronounced non-racemic values compared to abiotic matrices.[2]
Rat Liver Microsomes	cis-Chlordane (CC)	> 0.5 (enrichment of (+)-CC)	P450 enzyme-mediated metabolism is enantioselective.[3]
trans-Chlordane (TC)	< 0.5 (enrichment of (-)-TC)	P450 enzyme-mediated metabolism is enantioselective.[3]
Arctic Marine Food Web	Chlordane Compounds	Non-racemic in higher trophic levels	Suggests enantioselective bioaccumulation and metabolism.

Experimental Protocols

The accurate determination of the enantioselective fate of Parlar 26 relies on sophisticated analytical methodologies. Below are detailed protocols for the key experimental stages, synthesized from established methods for the analysis of chiral organochlorine pesticides.

Sample Extraction and Cleanup

The choice of extraction and cleanup methods is critical and depends on the sample matrix.

a) Soil and Sediment:

• Extraction: Soxhlet extraction or Pressurized Liquid Extraction (PLE) are commonly employed.

  • Solvent: A non-polar solvent such as hexane (B92381) or a mixture of hexane and acetone (B3395972) (1:1 v/v) is typically used.[4]

• Cleanup: The extract is concentrated and subjected to cleanup to remove interfering co-extractives.

  • Method: Column chromatography using Florisil or silica (B1680970) gel is a standard procedure.[5] The column is conditioned with the extraction solvent, the sample is loaded, and the analytes are eluted with a solvent or solvent mixture of appropriate polarity.

b) Biota (e.g., Fish Tissue):

• Extraction:

  • Homogenize the tissue sample.

  • Mix the homogenate with a drying agent like anhydrous sodium sulfate.

  • Extract using a Soxhlet apparatus with a solvent mixture such as hexane/dichloromethane.

• Lipid Removal (Cleanup):

  • Gel Permeation Chromatography (GPC): This is a highly effective method for separating the target analytes from high-molecular-weight lipids.[6]

  • Florisil Column Chromatography: Further cleanup can be achieved using a Florisil column to remove remaining polar interferences.[5]

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

Enantioselective analysis is typically performed using gas chromatography coupled with a mass spectrometer, employing a chiral stationary phase.

• Chiral Column: A capillary column coated with a modified cyclodextrin (B1172386) derivative (e.g., a derivative of beta-cyclodextrin) is commonly used for the separation of chlordane enantiomers.[7]

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless or on-column injection is preferred for trace analysis.

  • Oven Temperature Program: A carefully optimized temperature program is crucial for achieving baseline separation of the enantiomers. A typical program might start at a low temperature (e.g., 100°C), ramp to an intermediate temperature, and then ramp at a slower rate to a final temperature.

  • Carrier Gas: Helium or hydrogen is used as the carrier gas.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Capture Negative Ionization (ECNI) is highly sensitive for halogenated compounds like chlordane and its congeners.[3]

  • Detection Mode: Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring characteristic ions of the target analytes.

Mandatory Visualization

Logical Workflow for Enantioselective Analysis

Caption: Workflow for the enantioselective analysis of Parlar 26.

Conceptual Signaling Pathway of Enantioselective Biotransformation

Caption: Conceptual pathway of enantioselective biotransformation.

Conclusion

The enantioselective fate of Parlar 26 in the environment is a complex process driven primarily by biological interactions. While specific quantitative data for this congener remain limited, the broader understanding of chlordane's enantioselective behavior provides a strong foundation for future research. The preferential degradation and bioaccumulation of one enantiomer over the other have significant implications for risk assessment, as the toxicity of the individual enantiomers may differ. The detailed experimental protocols outlined in this guide provide a framework for researchers to conduct further investigations into the enantioselective fate of Parlar 26 and other chiral pollutants. Future research should focus on generating congener-specific enantiomer fraction data across a wider range of environmental matrices and biota to build more accurate environmental fate models and to better understand the ecological risks associated with these persistent and ubiquitous contaminants.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. Cycling of weathered chlordane residues in the environment: compositional and chiral profiles in contiguous soil, vegetation, and air compartments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CHLORDANE AND HEPTACHLOR ARE METABOLIZED ENANTIOSELECTIVELY BY RAT LIVER MICROSOMES - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cms.gnest.org [cms.gnest.org]
• 5. Sample preparation based on matrix solid-phase dispersion and solid-phase extraction cleanup for the determination of organochlorine pesticides in fish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chlordane and Heptachlor - Occupational Exposures in Insecticide Application, and Some Pesticides - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Technical Guide to the Analysis of Parlar 26 in Marine and Freshwater Sediments

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical methodology for the detection and quantification of Parlar 26, a significant congener of the organochlorine pesticide toxaphene (B166800), in marine and freshwater sediment samples. This document is intended to serve as a valuable resource for researchers and scientists in environmental monitoring and drug development by detailing robust experimental protocols and data interpretation.

Introduction to Parlar 26

Parlar 26 is a specific octachlorobornane congener of toxaphene, a complex mixture of polychlorinated camphenes historically used as an insecticide.[1] Due to its persistence, bioaccumulative potential, and toxicity, the presence of toxaphene and its congeners in the environment is of significant concern.[2][3] Parlar 26, along with congeners like Parlar 50 and 62, is considered an indicator congener due to its prevalence in environmental and biological samples.[2][3] The analysis of individual toxaphene congeners like Parlar 26 is crucial for understanding the environmental fate, transport, and toxicological risks associated with toxaphene contamination.

While the presence of toxaphene in aquatic sediments is well-documented, specific quantitative data for Parlar 26 concentrations in marine and freshwater sediments are not widely available in publicly accessible literature. This highlights a critical data gap and underscores the need for further research in this area. This guide, therefore, focuses on providing a robust analytical framework to enable researchers to generate such valuable data.

Quantitative Analytical Performance

The accurate quantification of Parlar 26 in complex sediment matrices requires highly sensitive and specific analytical methods. The following table summarizes typical analytical performance data for toxaphene congeners, including Parlar 26, based on established methodologies such as U.S. Environmental Protection Agency (EPA) Method 8276.[4][5][6] These values provide a benchmark for researchers developing and validating their own analytical procedures.

Parameter	Typical Value	Matrix	Analytical Technique	Reference
Method Detection Limit (MDL)	0.06 - 0.33 ng/g (dry weight)	Sediment	GC-NCI-MS	[7]
Limit of Quantification (LOQ)	0.5 µg/L (for individual congeners in solution)	Calibration Solution	GC-NCI-MS	[5]
Spike Recovery	90.8 ± 17.4%	Spiked Sediment	GC-NCI-MS	[5]
Relative Standard Deviation (RSD)	5.4% - 12.8%	Spiked Sediment	GC-NCI-MS	[5]

Note: The provided values are indicative and may vary depending on the specific instrumentation, laboratory conditions, and the complexity of the sediment matrix.

Experimental Protocol: Analysis of Parlar 26 in Sediments

This section details a comprehensive protocol for the extraction, cleanup, and analysis of Parlar 26 in marine and freshwater sediments. The methodology is adapted from established EPA and U.S. Geological Survey (USGS) methods for organochlorine pesticides.[1][4][6][8]

Sample Collection and Handling

• Collection: Collect sediment samples using appropriate grab or core samplers to minimize disturbance.

• Storage: Store samples in pre-cleaned glass jars with Teflon-lined lids.

• Preservation: Freeze samples at -20°C until extraction to prevent degradation of target analytes.

Extraction

• Sample Preparation: Homogenize the thawed sediment sample. Determine the dry weight percentage by drying a separate subsample at 105°C.

• Surrogate Spiking: Spike a known amount of a suitable surrogate standard (e.g., ¹³C-labeled Parlar 26) into the sample to monitor extraction efficiency.

• Solvent Extraction:

  • Mix the sediment sample (e.g., 10-20 g dry weight equivalent) with anhydrous sodium sulfate (B86663) to remove excess water.

  • Extract the sample using an accelerated solvent extractor (ASE) or a Soxhlet apparatus.

  • A common extraction solvent is a mixture of dichloromethane (B109758) and acetone (B3395972) (1:1, v/v).

• Concentration: Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

Extract Cleanup

Cleanup is a critical step to remove interfering compounds from the sediment extract. A multi-step cleanup procedure is often necessary.

• Sulfur Removal: If sulfur is present (common in anaerobic sediments), it can be removed by adding activated copper powder to the extract and agitating.[9]

• Gel Permeation Chromatography (GPC): GPC is used to remove high-molecular-weight interferences such as lipids.

• Adsorption Chromatography (e.g., Florisil or Silica (B1680970)/Alumina Column):

  • Pack a chromatography column with activated Florisil or a combination of silica gel and alumina.

  • Apply the concentrated extract to the top of the column.

  • Elute the analytes with a sequence of solvents of increasing polarity. Parlar 26 will elute in a specific fraction, which should be determined beforehand using standards.

• Final Concentration: Concentrate the cleaned extract to a final volume (e.g., 1 mL) and add an internal standard (e.g., PCB 209) just prior to instrumental analysis.

Instrumental Analysis

Gas Chromatography-Negative Chemical Ionization Mass Spectrometry (GC-NCI-MS) is the recommended technique for the analysis of Parlar 26 due to its high sensitivity and specificity.[5][6][10]

• Gas Chromatograph (GC) Conditions:

  • Column: A DB-XLB or similar capillary column is suitable for separating toxaphene congeners.[5]

  • Injector: Use a splitless or large volume injection technique.

  • Temperature Program: An optimized temperature program is required to achieve separation of Parlar 26 from other congeners and potential interferences.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Negative Chemical Ionization (NCI).

  • Reagent Gas: Methane or ammonia.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for Parlar 26 and the internal/surrogate standards.[4][6]

Quality Assurance/Quality Control (QA/QC)

• Method Blanks: Analyze a method blank with each batch of samples to check for contamination.

• Matrix Spikes/Matrix Spike Duplicates: Analyze spiked samples to assess method accuracy and precision.

• Certified Reference Materials (CRMs): Analyze a sediment CRM with a known concentration of toxaphene, if available, to verify method performance.

• Calibration: Prepare a multi-point calibration curve using certified standards of Parlar 26.

Visualized Workflows

The following diagrams illustrate the key experimental and logical workflows for the analysis of Parlar 26 in sediment samples.

References

• 1. researchgate.net [researchgate.net]
• 2. Pesticide concentrations in water and sediment and associated invertebrate toxicity in Del Puerto and Orestimba Creeks, California, 2007-2008 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicity of aqueous and sediment-associated fluoride to freshwater organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. publications.iarc.who.int [publications.iarc.who.int]
• 6. epa.gov [epa.gov]
• 7. rais.ornl.gov [rais.ornl.gov]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]

Protocols & Analytical Methods

Application Note: Analysis of Parlar 26 using Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Parlar 26 (also known as Toxaphene (B166800) congener B8-1413) is an octachlorinated bornane, a component of the complex technical mixture of pesticides known as toxaphene.[1][2] Due to its persistence, bioaccumulative nature, and potential toxicity, Parlar 26 is a compound of significant environmental and health concern.[3] The analysis of chlorinated paraffins (CPs) and related compounds like toxaphene congeners in complex matrices presents a considerable analytical challenge. This is due to the presence of numerous isomers and potential interferences from other organochlorine compounds such as PCBs.[3]

This application note details a robust and sensitive method for the identification and quantification of Parlar 26 using Gas Chromatography coupled with High-Resolution Mass Spectrometry (GC-HRMS). The use of negative chemical ionization (NCI) is highlighted for its superior selectivity and sensitivity for highly chlorinated compounds.[4][5]

Experimental Protocols

Materials and Reagents

• Standards: Parlar 26 standard solution (10 µg/mL in nonane (B91170) or cyclohexane).[2][6]

• Internal Standard (IS): ¹³C-labeled Parlar 26 or a similar ¹³C-labeled chlorinated compound (e.g., 1,5,5,6,6,10-hexachlorodecane).[3][7]

• Solvents: HPLC or pesticide-residue grade hexane (B92381), dichloromethane (B109758) (DCM), cyclohexane, and nonane.[8]

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., Florisil or silica (B1680970) gel) for sample cleanup. Anhydrous sodium sulfate (B86663) for drying extracts.

Sample Preparation: Extraction and Cleanup

Effective sample preparation is critical to remove matrix interferences and concentrate the analyte.[8][9]

• Extraction:

  • For solid samples (e.g., soil, sediment): Use an appropriate extraction technique such as Soxhlet or pressurized liquid extraction (PLE) with a hexane/DCM mixture.

  • For liquid samples (e.g., water): Perform liquid-liquid extraction (LLE) using DCM or hexane.[10]

• Drying: Pass the organic extract through a glass column containing anhydrous sodium sulfate to remove residual water.

• Cleanup (SPE):

  • Condition an SPE cartridge (e.g., 6cc Florisil) by passing 10 mL of hexane through it.

  • Load the concentrated extract onto the cartridge.

  • Elute interfering compounds with hexane.

  • Elute the fraction containing Parlar 26 with a more polar solvent mixture (e.g., 15% DCM in hexane). The exact solvent composition should be optimized based on the specific sample matrix.

• Concentration: Evaporate the final eluate to a volume of approximately 0.5 mL under a gentle stream of nitrogen. Add the internal standard solution and adjust the final volume to 1.0 mL with a suitable solvent like nonane or cyclohexane.[8]

• Transfer: Transfer the final extract into a 2 mL amber glass autosampler vial for GC-MS analysis.[11]

GC-MS Instrumentation and Conditions

The analysis is best performed on a high-resolution mass spectrometer (HRMS) like a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap system to ensure high selectivity and mass accuracy, which helps in distinguishing target analytes from matrix interferences.[12][13]

Table 1: GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Injector	Split/Splitless, operated in Splitless mode
Injector Temperature	270 °C
Injection Volume	1.0 µL
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min
GC Column	DB-5MS or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Oven Program	Initial: 100 °C (hold 2 min), Ramp 1: 15 °C/min to 200 °C, Ramp 2: 5 °C/min to 300 °C (hold 10 min)
Mass Spectrometer	High-Resolution Q-TOF or Orbitrap MS
Ionization Mode	Negative Chemical Ionization (NCI)
Reagent Gas	Methane or Ammonia
Ion Source Temp.	250 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Full Scan (m/z 100-500) or Selected Ion Monitoring (SIM)
Resolving Power	>25,000

Data Presentation and Analysis

Identification of Parlar 26 is based on the retention time and the presence of characteristic ions in the mass spectrum. Quantification is performed using an internal standard method by creating a calibration curve with known concentrations of the standard.

Table 2: Quantitative Data for Parlar 26 Analysis

Analyte	Formula	Molecular Weight ( g/mol )	Expected Retention Time (min)	Quantification Ion (m/z)	Qualifier Ion(s) (m/z)	Typical LOQ (ng/mL)
Parlar 26	C₁₀H₁₀Cl₈	413.8[14]	~ 20-25	410 (M-Cl)⁻ or 414 (M)⁻	Isotope pattern check	20 - 80[13]

Note: Retention time is an estimate and will vary based on the specific GC system and conditions. The choice of quantification ion in NCI mode depends on the fragmentation pattern; often the [M-Cl]⁻ ion is prominent and provides high sensitivity.

Visualization of Experimental Workflow

Caption: Workflow for the GC-MS analysis of Parlar 26.

Conclusion

The described Gas Chromatography-Mass Spectrometry method, utilizing high-resolution mass spectrometry and negative chemical ionization, provides a selective and sensitive protocol for the determination of Parlar 26 in various sample matrices. Careful sample preparation and cleanup are essential for achieving accurate and reliable quantification at low levels.[8][9] This method is suitable for environmental monitoring, food safety testing, and toxicological research applications.

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [cymitquimica.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Lack of consensus on how to detect chlorinated paraffins [foodnavigator.com]
• 5. gcms.cz [gcms.cz]
• 6. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 7. Parlar 26 (2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane) (U-13C10,99%) 10 µg/mL in Nonane [lgcstandards.com]
• 8. scioninstruments.com [scioninstruments.com]
• 9. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. aet.irost.ir [aet.irost.ir]
• 11. uoguelph.ca [uoguelph.ca]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. agilent.com [agilent.com]
• 14. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Parlar 26 in Fish Tissue Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, an octachlorinated toxaphene (B166800) congener, is a persistent organic pollutant (POP) that bioaccumulates in the fatty tissues of aquatic organisms. Due to its potential toxicity, including neurotoxic and endocrine-disrupting effects, the accurate and sensitive analysis of Parlar 26 in fish tissues is crucial for environmental monitoring, food safety assessment, and toxicological research. These application notes provide a comprehensive overview of the analytical methodology for Parlar 26, from sample preparation to instrumental analysis, along with quantitative data and insights into its potential biological effects.

Quantitative Data Summary

The following tables summarize the reported concentrations of Parlar 26 and other major toxaphene congeners in various fish tissue samples. These values can serve as a reference for expected concentration ranges and for comparison with new data.

Table 1: Concentration of Toxaphene Congeners in Fish from Danish Waters (ng/g wet weight) [1]

Fishing Area	Fish Species	Parlar 26	Parlar 50	Parlar 62
Western Baltic Sea	Not Specified	~1.5	~1.5	Not Reported
Other Danish Waters	Not Specified	Lower than Parlar 50	Higher than Parlar 26	Not Reported

Note: The study by Fromberg et al. (2000) indicates that in the Western Baltic Sea, the levels of Parlar 26 and Parlar 50 were nearly equal, while in other Danish waters, Parlar 50 was the dominant of the two.

Table 2: Concentration of Selected Parlar Congeners in Standard Reference Materials (SRM) of Fish Tissue (ng/g lipid weight)

Standard Reference Material	Parlar 26	Parlar 50	Parlar 62
SRM 1946 (Lake Superior Fish Tissue)	15.6	25.4	10.1
SRM 1588b (Cod Liver Oil)	206	Not Reported	Not Reported

Data compiled from various sources for illustrative purposes.

Experimental Protocols

The following protocols are detailed methodologies for the key experiments involved in the analysis of Parlar 26 in fish tissue.

Protocol 1: Sample Preparation and Extraction

This protocol is based on methods developed for the analysis of toxaphene congeners in biological matrices.

1. Sample Homogenization:

• Thaw frozen fish tissue samples to room temperature.

• Homogenize a representative portion of the tissue (e.g., muscle, liver) using a high-speed blender or tissue homogenizer until a uniform consistency is achieved.

2. Extraction (Accelerated Solvent Extraction - ASE):

• Mix a known weight of the homogenized tissue (e.g., 5-10 g) with a drying agent such as anhydrous sodium sulfate (B86663) or diatomaceous earth.

• Pack the mixture into an ASE cell.

• Extract the sample using a suitable solvent system, such as dichloromethane (B109758) or a mixture of hexane (B92381) and acetone, under elevated temperature and pressure.

• Collect the extract for the cleanup procedure.

Protocol 2: Extract Cleanup

Cleanup is a critical step to remove interfering compounds, such as lipids, from the sample extract.

1. Gel Permeation Chromatography (GPC):

• GPC is an effective technique for removing high-molecular-weight lipids.

• Dissolve the dried extract in a suitable solvent (e.g., cyclohexane/ethyl acetate).

• Inject the extract onto a GPC column (e.g., Bio-Beads S-X3).

• Elute with the same solvent, collecting the fraction containing the smaller Parlar 26 molecules while the larger lipid molecules are retained longer on the column.

2. Silica (B1680970)/Alumina (B75360) Column Chromatography:

• For further cleanup, a combination of silica gel and alumina column chromatography can be used.

• Prepare a chromatography column packed with activated silica gel and alumina.

• Apply the concentrated extract from the previous step to the top of the column.

• Elute with a series of solvents of increasing polarity (e.g., hexane, dichloromethane/hexane mixtures) to separate Parlar 26 from other co-extracted compounds.

• Collect the fraction containing Parlar 26.

Protocol 3: Instrumental Analysis

Gas chromatography coupled with mass spectrometry is the preferred method for the quantification of Parlar 26.

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Instrument: A high-resolution gas chromatograph coupled to a mass spectrometer, preferably with a negative chemical ionization (NCI) source or capable of tandem mass spectrometry (MS/MS). NCI is highly sensitive for chlorinated compounds like Parlar 26.

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, DB-XLB) is suitable for separating toxaphene congeners.

• Injection: Use a splitless or large volume injection technique to enhance sensitivity.

• Oven Temperature Program: A programmed temperature ramp is used to achieve optimal separation of the congeners.

• Mass Spectrometry Detection:

  • NCI-MS: Operate in selected ion monitoring (SIM) mode, monitoring for the characteristic ions of Parlar 26.

  • MS/MS: Use multiple reaction monitoring (MRM) for enhanced selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for Parlar 26.

2. Quantification:

• Prepare a multi-point calibration curve using certified Parlar 26 standards.

• Use an internal standard (e.g., a 13C-labeled Parlar congener or another suitable chlorinated compound) added to the samples before extraction to correct for matrix effects and variations in recovery.

• Quantify the concentration of Parlar 26 in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of Parlar 26 in fish tissue.

Potential Signaling Pathway Disruption by Toxaphene

Toxaphene, including congeners like Parlar 26, has been shown to exert neurotoxic and endocrine-disrupting effects in fish. While the specific pathways for Parlar 26 are not fully elucidated, research on toxaphene and other organochlorine pesticides provides insights into potential mechanisms.

One proposed mechanism of toxaphene's toxicity involves the disruption of neuronal signaling and steroid hormone pathways. In male fish, toxaphene has been suggested to have anti-androgenic effects.[2]

Caption: Postulated anti-androgenic signaling pathway disruption by Parlar 26 in fish.

Recent studies in zebrafish have also indicated that toxaphene exposure can reduce non-mitochondrial respiration and lead to the induction of heat shock protein 70 (Hsp70), suggesting an oxidative stress response.[3]

Caption: Oxidative stress response pathway potentially induced by Parlar 26 in fish.

References

• 1. Levels of toxaphene congeners in fish from Danish waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Transcriptome and physiological effects of toxaphene on the liver-gonad reproductive axis in male and female largemouth bass (Micropterus salmoides) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The organochlorine pesticide toxaphene reduces non-mitochondrial respiration and induces heat shock protein 70 expression in early-staged zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantification of Parlar 26 in Environmental Matrices using Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Parlar 26, a specific congener of the complex pesticide mixture toxaphene (B166800), is a persistent organic pollutant (POP) of significant environmental concern. Accurate and sensitive quantification of Parlar 26 is crucial for environmental monitoring, human exposure assessment, and toxicological studies. This application note describes a robust and highly sensitive method for the quantification of Parlar 26 in various environmental matrices utilizing isotope dilution gas chromatography-mass spectrometry (ID-GC-MS). The use of a stable isotope-labeled internal standard, ¹³C₁₀-Parlar 26, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Principle of the Method

Isotope dilution mass spectrometry is an analytical technique that provides highly accurate and precise quantification.[1] A known amount of an isotopically labeled analog of the target analyte, in this case, ¹³C₁₀-Parlar 26, is added to the sample at the beginning of the analytical process. This "internal standard" behaves chemically and physically identically to the native Parlar 26 throughout extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the labeled internal standard using mass spectrometry, the concentration of Parlar 26 in the original sample can be determined with high accuracy, as this ratio is unaffected by sample losses during processing.[2]

Instrumentation

This method is optimized for a Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS), particularly with an Electron Capture Negative Ionization (ECNI) source, which provides excellent sensitivity for halogenated compounds like Parlar 26.[3] Tandem mass spectrometry (GC-MS/MS) can also be employed for enhanced selectivity.

Key Advantages of the Isotope Dilution Method for Parlar 26 Quantification:

• High Accuracy and Precision: The use of a stable isotope-labeled internal standard effectively corrects for matrix-induced signal suppression or enhancement and variations in extraction efficiency.[4]

• High Sensitivity: GC-ECNI-MS provides exceptionally low detection limits, enabling the quantification of trace levels of Parlar 26 in complex environmental samples.[3]

• Robustness: The method is applicable to a variety of sample matrices, including soil, sediment, and biological tissues.

• Definitive Identification: The use of mass spectrometry provides high confidence in the identification of Parlar 26.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of Parlar 26 using the described isotope dilution method.

Table 1: Method Detection Limits (MDLs) for Parlar 26

Matrix	Detection Limit (pg on-column)	Reference
Soil	3.0 - 6.0	[4]
Fish Tissue	Low parts-per-trillion (ng/kg) level	[3]

Table 2: Recovery and Precision Data for Parlar 26 in Spiked Samples

Matrix	Spiking Level	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
Soil	20 - 800 µg/L	55 - 110	< 11	[4]
Fish Tissue (Cod Liver Oil)	Low and High QC levels	~80 - 91 (for ¹³C-Parlar 62 surrogate)	10.5 - 17.4	[3]

Detailed Experimental Protocol: Isotope Dilution GC-MS for Parlar 26 Quantification

This protocol provides a detailed methodology for the quantification of Parlar 26 in soil and fish tissue samples.

Materials and Reagents

• Solvents: Pesticide residue grade n-hexane, dichloromethane, acetone (B3395972), and cyclohexane.

• Standards:

  • Parlar 26 native analytical standard.

  • ¹³C₁₀-Parlar 26 (Internal Standard). A ¹³C₁₀-labeled indicator toxaphene solution can be used.[4]

  • ¹³C₁₀-Chlordane (Injection Internal Standard).[4]

• Reagents: Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours), activated silica (B1680970) gel, Florisil®, and acidic silica (40% H₂SO₄ w/w).

• Gases: Helium (carrier gas), Methane (reagent gas for NCI).

Sample Preparation

2.1. Soil Samples

This protocol is adapted from a method for toxaphene congeners in soil.[4]

• Spiking: To a 10 g homogenized soil sample, add a known amount of the ¹³C₁₀-Parlar 26 internal standard solution.

• Extraction (Pressurized Liquid Extraction - PLE):

  • Mix the spiked sample with a drying agent like anhydrous sodium sulfate.

  • Pack the mixture into a PLE cell.

  • Extract the sample using a mixture of hexane (B92381) and acetone at an elevated temperature and pressure.

• Cleanup:

  • Concentrate the extract to a small volume.

  • Perform a multi-layer silica gel column cleanup. The column can be packed with layers of neutral silica, acidic silica, and anhydrous sodium sulfate.

  • Elute the Parlar 26 fraction with an appropriate solvent mixture (e.g., hexane:dichloromethane).

• Final Preparation: Concentrate the cleaned extract to a final volume of 1 mL. Add the injection internal standard (e.g., ¹³C₁₀-Chlordane) just before analysis.

2.2. Fish Tissue Samples

This protocol is based on a method for Parlar congeners in fish tissue.[3]

• Homogenization: Homogenize the fish tissue sample.

• Spiking: Add a known amount of the ¹³C₁₀-Parlar 26 internal standard to the homogenized sample.

• Extraction:

  • Mix the sample with anhydrous sodium sulfate to form a dry powder.

  • Extract the sample using a suitable solvent system, such as dichloromethane, in a Soxhlet apparatus or by accelerated solvent extraction (ASE).

• Lipid Removal (Gel Permeation Chromatography - GPC):

  • Concentrate the extract.

  • Perform GPC to remove lipids, which can interfere with the analysis.

• Fractionation (Silica/Florisil Chromatography):

  • Further clean up the extract using a silica gel or Florisil column to separate Parlar 26 from other co-extracted compounds.

• Final Preparation: Concentrate the final fraction to the desired volume and add the injection internal standard.

GC-MS Analysis

The following are typical instrument parameters. These may need to be optimized for your specific instrument.

• Gas Chromatograph (GC):

  • Column: DB-XLB or DB-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness).[3]

  • Injector: Split/splitless or Large Volume Injection (LVI).

  • Injector Temperature: Programmed from a lower temperature (e.g., 40°C) for LVI to a higher temperature to prevent thermal degradation of other congeners if analyzed simultaneously.[3]

  • Oven Temperature Program: A multi-step temperature program is typically used to achieve good chromatographic separation. An example program could be: initial temperature of 100°C, ramp to 200°C at 10°C/min, then ramp to 300°C at 5°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Capture Negative Ionization (ECNI).

  • Reagent Gas: Methane.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for tandem MS.

  • Selected Ions for Parlar 26 (SIM mode): In ECNI, chlorinated compounds often lose a chlorine atom or a hydrogen chloride molecule. Therefore, monitor the [M-Cl]⁻ and/or [M-HCl]⁻ ions for both native Parlar 26 and ¹³C₁₀-Parlar 26. The exact m/z values will need to be determined from the mass spectrum of the standards.

  • MRM Transitions (for GC-MS/MS): A precursor ion (e.g., a prominent ion from the ECNI spectrum) is selected and fragmented, and a specific product ion is monitored. This provides higher selectivity. An example transition could be determined by infusing a standard and optimizing the collision energy.

Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of native Parlar 26 and a constant concentration of the ¹³C₁₀-Parlar 26 internal standard.

• Calibration Curve: Analyze the calibration standards using the established GC-MS method. Construct a calibration curve by plotting the ratio of the peak area of the native Parlar 26 to the peak area of the ¹³C₁₀-Parlar 26 against the concentration of the native Parlar 26.

• Quantification: Analyze the prepared samples. Calculate the peak area ratio of native Parlar 26 to ¹³C₁₀-Parlar 26 in the sample. Determine the concentration of Parlar 26 in the sample extract from the calibration curve. Finally, calculate the concentration in the original sample by accounting for the initial sample weight/volume and any dilution factors.

The concentration of Parlar 26 in the sample is calculated using the following formula:

Csample = (Anative / Alabeled) * (Clabeled / RRF) * (Vextract / Wsample)

Where:

• Csample is the concentration of Parlar 26 in the sample.

• Anative is the peak area of the native Parlar 26.

• Alabeled is the peak area of the ¹³C₁₀-Parlar 26.

• Clabeled is the concentration of the ¹³C₁₀-Parlar 26 added to the sample.

• RRF is the Relative Response Factor determined from the calibration curve.

• Vextract is the final volume of the sample extract.

• Wsample is the initial weight or volume of the sample.

Mandatory Visualizations

Caption: Experimental workflow for Parlar 26 quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Liquid Chromatography-Electron Capture Negative Ionization-Tandem Mass Spectrometry Detection of Pesticides in a Commercial Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Sensitive and Selective Detection of Parlar 26

Audience: Researchers, scientists, and drug development professionals.

Introduction

Parlar 26 (2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane) is a specific congener of toxaphene (B166800), a complex mixture of chlorinated bornanes that was once widely used as a pesticide.[1] Due to its persistence, bioaccumulation, and potential toxicity, the detection and quantification of Parlar 26 in various matrices are of significant environmental and health concern.[1] High-resolution mass spectrometry (HRMS), particularly coupled with gas chromatography (GC), offers the necessary selectivity and sensitivity for the analysis of Parlar 26, even in complex environmental samples. This application note provides a detailed protocol for the detection of Parlar 26 using GC-HRMS.

Key Analyte Properties

Property	Value
Chemical Formula	C₁₀H₁₀Cl₈[2][3]
Molecular Weight	413.8 g/mol [2]
CAS Number	142534-71-2[2][3]
Synonyms	Toxaphene Parlar 26, 2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane[4]

Experimental Protocols

This section details the methodology for the analysis of Parlar 26 in environmental samples using GC-HRMS. The workflow is designed to ensure high sensitivity and selectivity.

Sample Preparation: Extraction and Cleanup

Rigorous sample preparation and cleanup are crucial for the accurate analysis of toxaphene congeners due to the complexity of environmental matrices and the presence of interfering compounds like PCBs and other organochlorine pesticides.[5]

Materials:

• Hexane (B92381) (pesticide grade)

• Dichloromethane (pesticide grade)

• Sodium sulfate (B86663) (anhydrous)

• Florisil cartridges

• Silica (B1680970) gel

• Vortex mixer

• Centrifuge

• Rotary evaporator

Protocol for Soil/Sediment Samples:

• Extraction:

  • Weigh approximately 10 g of the homogenized sample into a glass centrifuge tube.

  • Add 20 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.

  • Spike with an appropriate internal standard, such as ¹³C-labeled Parlar 26 or a suitable PCB congener (e.g., PCB 204).[6]

  • Vortex the mixture for 5 minutes.

  • Centrifuge at 2000 rpm for 10 minutes to separate the solvent from the solid matrix.

  • Carefully collect the supernatant.

  • Repeat the extraction process two more times with fresh solvent.

  • Combine the extracts.

• Drying and Concentration:

  • Pass the combined extract through a glass column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Cleanup:

  • Prepare a cleanup column by packing a glass column with activated silica gel or using a commercial Florisil cartridge.

  • Apply the concentrated extract to the top of the column.

  • Elute the analytes with an appropriate solvent mixture (e.g., hexane:dichloromethane). The exact solvent composition may need to be optimized based on the sample matrix.

  • Collect the eluate and concentrate it to a final volume of 1 mL for GC-HRMS analysis.

GC-HRMS Analysis

Gas chromatography coupled with high-resolution mass spectrometry is the preferred method for the analysis of toxaphene congeners.[4][7] Electron capture negative ionization (ECNI) is often employed due to its high sensitivity for chlorinated compounds.[4][8]

Instrumentation:

• Gas Chromatograph (GC) with a programmable temperature injector (PTV)

• High-Resolution Mass Spectrometer (HRMS) capable of ECNI

• GC column: 30 m x 0.25 mm x 0.1 µm TRACE-5MS or similar[7]

GC Parameters:

Parameter	Value
Injector	PTV, cold injection[7]
Injection Volume	1-2.5 µL[7]
Carrier Gas	Helium
Column Flow Rate	1.0 mL/min
Oven Program	100°C (hold 2 min), ramp to 280°C at 10°C/min, hold 10 min

HRMS Parameters (ECNI Mode):

Parameter	Value
Ionization Mode	Electron Capture Negative Ionization (ECNI)[4][7]
Reagent Gas	Methane or Isobutane[7]
Mass Resolution	>10,000[7]
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ion for Parlar 26	[M-Cl]⁻ (m/z 377.8)

Data Presentation

The following table summarizes the expected quantitative data for the analysis of Parlar 26 using the described method.

Parameter	Expected Value	Reference
Retention Time	~15.07 min	[7]
Limit of Detection (LOD)	Low pg/µL range	[7]
Recovery	93-104% (depending on matrix)	[4]
Linearity (r²)	>0.99	[9]

Visualizations

Experimental Workflow

Caption: Experimental workflow for Parlar 26 analysis.

Proposed Fragmentation Pathway of Parlar 26 in ECNI-MS

Caption: Fragmentation of Parlar 26 in ECNI-MS.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 3. labmix24.com [labmix24.com]
• 4. researchgate.net [researchgate.net]
• 5. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]

Parlar 26 Analytical Standard: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26 is an octachlorinated toxaphene (B166800) congener, a specific component of the complex pesticide mixture known as toxaphene.[1] Due to its persistence in the environment and potential for bioaccumulation, accurate and sensitive detection of individual toxaphene congeners like Parlar 26 is crucial for environmental monitoring and toxicological research.[2][3] These application notes provide detailed protocols for the preparation and use of Parlar 26 analytical standards, primarily for chromatographic analysis.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Parlar 26 is fundamental for its accurate analysis.

Property	Value
IUPAC Name	(2R,3R,5R,6R)-2,3,5,6-tetrachloro-1,7-bis(dichloromethyl)-7-methylbicyclo[2.2.1]heptane[1][2]
Synonyms	2-endo,3-exo,5-endo,6-exo-8,8,10,10-Octachlorobornane, CHB 26, T2[4]
Molecular Formula	C₁₀H₁₀Cl₈[1][4]
Molecular Weight	413.79 g/mol [1][2]
CAS Number	142534-71-2[1][2][4]
Appearance	Commercially available as a solution, typically in cyclohexane (B81311) or nonane.[4]
Solubility	Soluble in organic solvents.[2]

Preparation of Parlar 26 Analytical Standard

Analytical standards of Parlar 26 are typically procured from commercial suppliers as certified solutions at a specific concentration, for example, 1 µg/mL or 10 µg/mL in a solvent like cyclohexane or nonane.[4] The following protocol outlines the preparation of working standards from a commercial stock solution.

Protocol for Preparation of Working Standards

Objective: To prepare a series of calibration standards of Parlar 26 for the quantification of the analyte in environmental or biological samples.

Materials:

• Parlar 26 certified stock solution (e.g., 10 µg/mL in nonane)

• High-purity solvent (e.g., isooctane (B107328) or hexane, matching the sample extract solvent)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes

Procedure:

• Stock Solution Handling: Allow the certified stock solution to equilibrate to room temperature before use.

• Intermediate Standard Preparation:

  • Prepare an intermediate standard by diluting the stock solution. For example, to prepare a 1 µg/mL intermediate standard from a 10 µg/mL stock, pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the chosen solvent.

• Working Standard Preparation (Calibration Curve):

  • Prepare a series of working standards by serially diluting the intermediate standard. Recommended concentrations for establishing a calibration curve for toxaphene congeners are in the range of 1.0 - 500 pg/µL.

  • Example Calibration Points:

    • 500 pg/µL: Dilute the 1 µg/mL intermediate standard appropriately.

    • 250 pg/µL: Dilute the 500 pg/µL standard 1:1.

    • 100 pg/µL: Dilute the 500 pg/µL standard 1:4 or the 250 pg/µL standard 1:1.5.

    • 50 pg/µL: Dilute the 100 pg/µL standard 1:1.

    • 10 pg/µL: Dilute the 50 pg/µL standard 1:4.

    • 1 pg/µL: Dilute the 10 pg/µL standard 1:9.

• Storage: Store the prepared working standards in amber glass vials at 4°C when not in use. Prepare fresh working standards regularly, as the stability of low-concentration standards can be limited.

Use of Parlar 26 Analytical Standard in Environmental Analysis

Parlar 26 is a key analyte in the assessment of toxaphene contamination in various environmental matrices such as soil, water, and biota. The primary analytical technique for its quantification is Gas Chromatography coupled with Mass Spectrometry (GC-MS), particularly with a Negative Ion Chemical Ionization (NICI) source, as detailed in EPA Method 8276.

Experimental Workflow for Sample Analysis

Figure 1. General workflow for the analysis of Parlar 26 in environmental samples.

Protocol for GC-NICI-MS Analysis of Parlar 26 (Based on EPA Method 8276)

Objective: To quantify Parlar 26 in a prepared sample extract using Gas Chromatography-Negative Ion Chemical Ionization-Mass Spectrometry.

Instrumentation and Parameters:

Parameter	Recommended Setting
Gas Chromatograph
Column	Fused-silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Oven Program	Initial: 100°C (hold 2 min), Ramp: 10°C/min to 200°C, then 5°C/min to 300°C (hold 10 min)
Carrier Gas	Helium at a constant flow rate
Mass Spectrometer
Ionization Mode	Negative Ion Chemical Ionization (NICI)
Reagent Gas	Methane
Ion Source Temperature	150 - 200 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	Monitor characteristic ions for Parlar 26 (octachlorobornane), typically in the m/z range of 410-416.

Procedure:

• Instrument Calibration: Analyze the prepared working standards to establish a calibration curve. The calibration should be linear over the expected concentration range of the samples.

• Sample Injection: Inject a known volume (e.g., 1-2 µL) of the prepared sample extract into the GC-MS system.

• Data Acquisition: Acquire data in SIM mode, monitoring the characteristic ions for Parlar 26.

• Quantification: Identify the Parlar 26 peak in the sample chromatogram based on its retention time and the presence of the target ions. Quantify the concentration using the established calibration curve.

Quality Control:

• Method Blank: Analyze a solvent blank with each batch of samples to check for contamination.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Analyze a spiked sample to assess matrix effects and method accuracy and precision.

• Continuing Calibration Verification (CCV): Analyze a mid-level standard periodically to verify the stability of the instrument's calibration.

Illustrative Data

The following table presents hypothetical concentration ranges of Parlar 26 in various environmental samples, based on literature reports for toxaphene congeners. Actual concentrations can vary significantly depending on the location and history of contamination.

Sample Matrix	Parlar 26 Concentration Range (ng/g lipid weight)
Fish (Great Lakes)	5 - 50
Marine Mammals (Arctic)	20 - 200
Human Adipose Tissue	1 - 15

Toxicological Significance and Signaling Pathways

Toxaphene and its congeners are known to be neurotoxic and may have other long-term health effects. The primary mechanism of neurotoxicity is the interference with the central nervous system.

GABA Receptor Antagonism

Toxaphene acts as a non-competitive antagonist of the γ-aminobutyric acid (GABA) type A receptor (GABA-A receptor).[4] GABA is the primary inhibitory neurotransmitter in the central nervous system. By blocking the chloride ion channel of the GABA-A receptor, toxaphene reduces the inhibitory effect of GABA, leading to hyperexcitability of neurons and potentially causing tremors, convulsions, and seizures.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Analysis of "total toxaphene" and selected single congeners in biota by ion trap HRGC-EI-MS/MS using congener-optimized parent ion dissociations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Extraction (SPE) Cleanup of Parlar 26

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, a specific congener of toxaphene (B166800), is a persistent organic pollutant (POP) of significant environmental and health concern. Accurate quantification of Parlar 26 in various matrices is crucial for toxicological studies and environmental monitoring. Sample preparation, particularly the cleanup step, is critical to remove interfering compounds that can affect the accuracy and sensitivity of analytical methods such as Gas Chromatography (GC) with Electron Capture Detection (ECD) or Mass Spectrometry (MS).[1][2] Solid-Phase Extraction (SPE) is a widely used technique for the cleanup of organochlorine pesticides like toxaphene and its congeners due to its efficiency, reduced solvent consumption, and potential for automation.[3][4]

This document provides a detailed application note and protocol for the use of Florisil-based SPE for the cleanup of samples containing Parlar 26. Florisil, a magnesium silicate-based sorbent, is effective in retaining polar interferences while allowing the nonpolar Parlar 26 to be eluted.[1][5]

Principle of Florisil SPE Cleanup

Florisil SPE operates on the principle of normal-phase chromatography. The stationary phase (Florisil) is polar, and the mobile phase (elution solvent) is nonpolar. When a sample extract in a nonpolar solvent is loaded onto the Florisil cartridge, polar matrix components are strongly retained by the sorbent. Parlar 26, being a nonpolar compound, has a weaker affinity for the Florisil and can be selectively eluted with a nonpolar or slightly polar solvent. This process effectively separates Parlar 26 from interfering substances, resulting in a cleaner extract for subsequent analysis.

Experimental Protocols

Materials and Reagents

• SPE Cartridge: Florisil SPE Cartridge (e.g., 1 g, 6 mL)

• Solvents (Pesticide Grade):

  • Hexane (B92381)

  • Dichloromethane (DCM)

  • Acetone

  • Ethyl ether

• Drying Agent: Anhydrous Sodium Sulfate

• Glassware: Volumetric flasks, beakers, graduated cylinders, Pasteur pipettes

• Evaporation System: Nitrogen evaporator or rotary evaporator

Sample Preparation

The initial extraction of Parlar 26 from the sample matrix (e.g., soil, water, biological tissue) should be performed using an appropriate method such as sonication, Soxhlet extraction, or accelerated solvent extraction (ASE) with a suitable solvent like hexane or a hexane/acetone mixture. The resulting extract should be concentrated and solvent-exchanged into hexane before proceeding with the SPE cleanup.

SPE Protocol for Parlar 26 Cleanup

This protocol is based on established methods for toxaphene and other organochlorine pesticides.[6][7] Optimization may be required for specific sample matrices.

• Cartridge Conditioning:

  • Place a Florisil SPE cartridge on an SPE manifold.

  • Wash the cartridge with 10 mL of hexane to remove any potential contaminants and to activate the sorbent. Allow the solvent to pass through the cartridge completely, but do not let the sorbent dry out.

• Sample Loading:

  • Carefully load the sample extract (dissolved in 1-2 mL of hexane) onto the conditioned cartridge.

  • Allow the sample to percolate through the sorbent at a slow, dropwise flow rate (approximately 1-2 mL/min) to ensure adequate interaction between the sample and the sorbent.

• Washing (Interference Elution):

  • After the sample has completely passed through the sorbent, wash the cartridge with 5-10 mL of hexane. This step helps to elute any remaining nonpolar interferences that are less retained than Parlar 26. Discard the eluate from this step.

• Elution of Parlar 26:

  • Place a clean collection tube under the cartridge.

  • Elute the Parlar 26 from the cartridge using an appropriate solvent mixture. A common elution solvent for toxaphene is a mixture of hexane and diethyl ether or hexane and acetone. For example, use 10 mL of a 6% diethyl ether in hexane solution.[7] The optimal solvent composition and volume should be determined empirically.

  • Collect the eluate containing the purified Parlar 26.

• Post-Elution Processing:

  • The collected eluate can be concentrated under a gentle stream of nitrogen or using a rotary evaporator to the desired final volume for instrumental analysis.

  • The final extract is now ready for analysis by GC-ECD, GC-MS, or other suitable analytical techniques.

Data Presentation

The following table summarizes typical recovery data for toxaphene using a Florisil cleanup method, which can be indicative of the expected performance for Parlar 26.

Analyte	Sample Matrix	SPE Sorbent	Elution Solvent	Average Recovery (%)	Reference
Toxaphene	Soil	Florisil	6% Ether in Hexane	96	[7]
Toxaphene	Butterfat	Florisil	Methylene Chloride	Good (Qualitative)	[8]

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the SPE cleanup protocol for Parlar 26.

References

• 1. biotage.com [biotage.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hrpub.org [hrpub.org]
• 5. waters.com [waters.com]
• 6. Table 7-2, Analytical Methods for Determining Toxaphene in Environmental Samples - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. epd.georgia.gov [epd.georgia.gov]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]

Application Notes and Protocols for Congener-Specific Analysis of Toxaphene, Including Parlar 26

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toxaphene (B166800) is a complex mixture of over 670 chlorinated bornanes and related compounds that was widely used as a pesticide.[1][2] Due to its persistence and bioaccumulation in the environment, there is a significant need for sensitive and specific analytical methods to determine the presence of individual toxaphene congeners in various matrices. Environmental weathering and metabolism alter the composition of technical toxaphene, leading to congener profiles in environmental and biological samples that differ significantly from the original mixture.[3] Therefore, congener-specific analysis is crucial for accurate risk assessment and toxicological studies.

This document provides detailed application notes and protocols for the congener-specific analysis of toxaphene, with a particular focus on Parlar 26, a toxicologically relevant and persistent congener.[4][5] The methodologies described are primarily based on gas chromatography-mass spectrometry (GC-MS), which offers the necessary selectivity and sensitivity for this complex analysis.[1][3]

Analytical Challenges

The analysis of toxaphene is inherently challenging due to several factors:

• Complexity of the Mixture: The vast number of congeners in technical toxaphene makes chromatographic separation difficult.[1]

• Environmental Weathering: The congener profile changes in the environment due to processes like degradation, sorption, and volatilization, making quantification against a technical standard inaccurate.[3]

• Interferences: Co-elution with other organochlorine pesticides, such as PCBs and chlordane, can interfere with the analysis.[1][3][6]

• Lack of Standards: The availability of pure analytical standards for all individual congeners is limited, although this is improving.[3]

Recommended Analytical Approach: GC-MS

Gas chromatography coupled with mass spectrometry is the most prevalent and effective technique for the congener-specific analysis of toxaphene.[1][3] Different MS ionization and detection methods can be employed, each with its advantages.

• Gas Chromatography-Negative Ion Chemical Ionization Mass Spectrometry (GC-NCI-MS): This is a highly sensitive method for chlorinated compounds like toxaphene and is recommended by the U.S. EPA in Method 8276.[3][7][8] It provides excellent sensitivity for detecting trace amounts of toxaphene congeners.[3]

• Gas Chromatography-Electron Ionization Tandem Mass Spectrometry (GC-EI-MS/MS): This technique offers high selectivity and can help to reduce interferences from co-eluting compounds.[6] It has been shown to provide a 5-20 fold increase in sensitivity for some congeners compared to conventional EI low-resolution MS.[6]

Experimental Protocols

Sample Preparation

Rigorous sample preparation and cleanup are essential for accurate toxaphene analysis to remove interfering substances.[1][3] The specific protocol will vary depending on the sample matrix.

4.1.1. Extraction

• Solid Samples (e.g., soil, sediment, tissue):

  • Homogenize the sample.

  • Mix the sample with a drying agent like anhydrous sodium sulfate.

  • Extract using a suitable solvent system, such as hexane/acetone or dichloromethane (B109758)/hexane, via methods like Soxhlet extraction, pressurized fluid extraction (PFE), or ultrasonic extraction.

• Liquid Samples (e.g., water):

  • Perform liquid-liquid extraction (LLE) with a solvent such as dichloromethane or hexane.

  • Alternatively, use solid-phase extraction (SPE) with a C18 or similar cartridge.

4.1.2. Cleanup

Multiple cleanup steps are often necessary to remove lipids and other interfering compounds.

• Gel Permeation Chromatography (GPC): Effective for removing lipids from fatty samples.[3]

• Adsorption Chromatography:

  • Florisil Column Chromatography: A common technique for separating pesticides from other organic compounds.[3][9] Elute with solvents of increasing polarity.

  • Silica Gel Column Chromatography: Can be used to separate toxaphene from PCBs and other interfering compounds.[3]

  • Alumina Column Chromatography: Also suitable for the isolation of lipids from toxaphene.[3]

• Sulfuric Acid/Permanganate Cleanup: This can be used to remove more fragile organic contaminants before analysis.[7]

Instrumental Analysis: GC-NCI-MS (based on EPA Method 8276)

This protocol provides a general guideline. Specific parameters should be optimized in the laboratory.

Table 1: GC-MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-XLB (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness[10]
Injection	Large Volume Injection (LVI) with a cooled inlet (40 °C)[10]
Injection Volume	1-5 µL
Carrier Gas	Helium
Oven Program	60°C (1 min hold), ramp to 200°C at 10°C/min, then to 230°C at 1.5°C/min, then to 300°C at 10°C/min, and finally to 340°C at 45°C/min (hold for up to 10 min)[10]
Mass Spectrometer
Ionization Mode	Negative Ion Chemical Ionization (NCI)
Reagent Gas	Methane[7]
Acquisition Mode	Selected Ion Monitoring (SIM)
Internal Standard	PCB congener #204[7]
Surrogate Standards	¹³C-labeled Parlar congeners (e.g., ¹³C-Parlar 26, ¹³C-Parlar 50, ¹³C-Parlar 62)[10]

Table 2: Selected Ion Monitoring (SIM) Parameters for Key Toxaphene Congeners

Congener (Parlar No.)	Retention Time (min) (Approximate)	Primary Quantitation Ion (m/z)	Confirmation Ion(s) (m/z)
Parlar 26	Varies with system	412	414, 377
Parlar 40/41	Varies with system	412	414, 377
Parlar 44	Varies with system	412	414, 377
Parlar 50	Varies with system	446	448, 411
Parlar 62	Varies with system	446	448, 411
Hx-Sed	Varies with system	376	378, 341
Hp-Sed	Varies with system	410	412, 375

Note: Retention times are highly dependent on the specific GC column and conditions and must be determined experimentally using authentic standards.

Data Presentation and Quantification

Quantitative analysis of individual toxaphene congeners should be performed using an internal standard method. Isotope dilution mass spectrometry, using ¹³C-labeled congeners as surrogates, is a highly accurate approach.[10]

Table 3: Example Quantitative Data Summary for Fish Tissue Analysis

Congener (Parlar No.)	Concentration in Sample (ng/g lipid weight)	Limit of Detection (LOD) (ng/g)	Limit of Quantitation (LOQ) (ng/g)	% Recovery (Surrogate)
Parlar 26	15.2	0.1	0.3	95
Parlar 50	25.8	0.1	0.3	98
Parlar 62	8.9	0.2	0.6	92

Visualizations

Experimental Workflow

Caption: General experimental workflow for congener-specific toxaphene analysis.

Logical Relationship of Analytical Steps

Caption: Decision-making process for developing a toxaphene analysis method.

Conclusion

The congener-specific analysis of toxaphene, including important congeners like Parlar 26, is a complex but essential task for environmental monitoring and toxicological research. The use of advanced analytical techniques such as GC-NCI-MS and GC-EI-MS/MS, combined with meticulous sample preparation, allows for the accurate and sensitive quantification of these compounds. The protocols and data presented here provide a solid foundation for laboratories to develop and validate their own methods for the analysis of toxaphene congeners.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ruidera.uclm.es [ruidera.uclm.es]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. Analysis of "total toxaphene" and selected single congeners in biota by ion trap HRGC-EI-MS/MS using congener-optimized parent ion dissociations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. Table 7-2, Analytical Methods for Determining Toxaphene in Environmental Samples - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]

Method Validation for Parlar 26 Analysis in Sediment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the validation of analytical methods for the quantification of Parlar 26, a specific congener of the short-chain chlorinated paraffins (SCCPs), in sediment samples. The methodologies described herein are based on established practices for the analysis of persistent organic pollutants (POPs) and provide a framework for achieving accurate and reliable data.

Introduction

Parlar 26 is a component of complex technical mixtures of chlorinated paraffins, which are recognized as persistent, bioaccumulative, and toxic contaminants. Accurate quantification of individual congeners like Parlar 26 in environmental matrices such as sediment is crucial for environmental monitoring and risk assessment. This document outlines the key steps for method validation, including sample preparation, extraction, clean-up, and instrumental analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Method Validation Parameters

Method validation ensures that the analytical procedure is suitable for its intended purpose. The following parameters should be thoroughly evaluated.

Summary of Quantitative Validation Data

The following table summarizes typical performance criteria for the analysis of chlorinated paraffins in sediment. These values can be used as a benchmark during method validation.

Validation Parameter	Acceptance Criteria	Typical Performance Data
Linearity (Correlation Coefficient, r²)	> 0.99	≥ 0.995
Accuracy (Recovery)	70 - 120%	75 - 110%
Precision (Relative Standard Deviation, RSD)	< 20%	< 15%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.5 - 5.0 µg/kg

Experimental Protocols

Sample Preparation and Extraction

A robust extraction method is critical for the quantitative recovery of Parlar 26 from complex sediment matrices. Accelerated Solvent Extraction (ASE) is a widely used technique that offers high efficiency and reduced solvent consumption.

Protocol: Accelerated Solvent Extraction (ASE)

• Sample Homogenization: Air-dry the sediment sample and sieve through a 2 mm mesh to remove large debris. Homogenize the sample by thorough mixing.

• Moisture Content Determination: Determine the moisture content of a separate subsample by drying at 105°C to a constant weight to allow for reporting results on a dry weight basis.

• Extraction Cell Preparation: Mix 10 g of the homogenized sediment with a drying agent (e.g., diatomaceous earth or anhydrous sodium sulfate) and place it into an ASE extraction cell.

• Surrogate Spiking: Spike the sample with a known amount of a suitable surrogate standard (e.g., ¹³C₁₀-trans-chlordane) to monitor extraction efficiency.[1]

• Extraction Parameters:

  • Solvent: Dichloromethane (B109758):Hexane (1:1, v/v)[1]

  • Pressure: 1500 psi

  • Temperature: 100°C

  • Static Time: 10 minutes

  • Cycles: 2

• Extract Concentration: Concentrate the collected extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Extract Clean-up

Sediment extracts contain various co-extracted substances that can interfere with the GC-MS analysis. A multi-layer silica (B1680970)/Florisil column is an effective method for clean-up.

Protocol: Multi-layer Column Chromatography Clean-up

• Column Preparation: Pack a chromatography column with layers of activated silica gel, Florisil, and anhydrous sodium sulfate. A typical packing order from bottom to top is: glass wool plug, 2 g Florisil, 2 g silica gel, and 1 g anhydrous sodium sulfate.

• Column Conditioning: Pre-elute the column with n-hexane.

• Sample Loading: Load the concentrated extract onto the top of the column.

• Elution:

  • Fraction 1 (Interferences): Elute with n-hexane. This fraction, which may contain lipids and other non-polar interferences, is typically discarded.

  • Fraction 2 (Analytes): Elute with a mixture of dichloromethane and n-hexane. This fraction will contain the chlorinated paraffins, including Parlar 26.

• Final Concentration: Concentrate the analyte fraction to a final volume of 1 mL for GC-MS analysis. Add an internal standard (e.g., ε-HCH) just before analysis.[1]

Instrumental Analysis: GC-ECNI-MS

Gas Chromatography with Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS) is a highly sensitive and selective technique for the analysis of chlorinated compounds like Parlar 26.[2]

Typical GC-MS Parameters:

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 7000 Series Triple Quadrupole MS or equivalent (operated in single quad mode)[1]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	280°C
Oven Program	Initial 80°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Ionization Mode	Electron Capture Negative Ionization (ECNI)
Ion Source Temperature	150°C
Quadrupole Temperature	150°C
Selected Ions (m/z)	Specific fragment ions for Parlar 26 should be selected for quantification and confirmation. For SCCPs in general, ions such as m/z 375 and 423 are monitored.[2]

Quality Control

A rigorous quality control (QC) program is essential for ensuring the reliability of the analytical data.

• Method Blank: An empty extraction cell is carried through the entire analytical procedure to check for contamination.

• Matrix Spike: A pre-extracted sediment sample is spiked with a known concentration of Parlar 26 and analyzed to assess matrix effects and method accuracy.

• Laboratory Control Sample (LCS): A clean reference matrix (e.g., certified clean sand) is spiked with a known amount of Parlar 26 and analyzed to monitor method performance.

• Surrogate Standards: Added to every sample to monitor the efficiency of the extraction and clean-up steps.[1]

• Internal Standards: Added to every sample extract just before instrumental analysis to correct for variations in injection volume and instrument response.[1]

Visualizations

Experimental Workflow

Caption: Workflow for Parlar 26 analysis in sediment.

Method Validation Logic

Caption: Key aspects of analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Parlar 2.6 in Human Milk and Adipose Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, a specific congener of the complex pesticide mixture toxaphene (B166800), is a persistent organic pollutant (POP) of significant interest due to its potential for bioaccumulation in lipid-rich tissues and its presence in human biological matrices. This document provides detailed application notes and protocols for the quantitative analysis of Parlar 26 in human milk and adipose tissue. The methodologies described are based on established analytical techniques for organochlorine pesticides and toxaphene congeners, primarily utilizing gas chromatography-mass spectrometry (GC-MS).

Quantitative Data Summary

Limited publicly available data exists for the specific quantification of Parlar 26 in human milk. However, studies on toxaphene congeners confirm its presence. For human adipose tissue, a study conducted in Stralsund, East Germany, provides a key quantitative value.

Table 1: Quantification of Parlar 26 in Human Adipose Tissue

Matrix	Analyte	Concentration (Median)	Units	Population	Reference
Adipose Tissue	Parlar 26	1.97	µg/kg	Children	[1][2]

Note: Data for Parlar 26 in human milk is currently not available in the public domain. Research in this area is encouraged.

Experimental Protocols

The following protocols are synthesized from established methods for the analysis of toxaphene congeners and other organochlorine pesticides in human milk and adipose tissue. The primary analytical technique is Gas Chromatography with Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS), which offers high sensitivity and selectivity for chlorinated compounds like Parlar 26.

Protocol 1: Quantification of Parlar 26 in Human Milk

This protocol outlines the steps for sample preparation and analysis of Parlar 26 in human milk.

1. Sample Collection and Storage:

• Collect human milk samples in certified clean glass containers with Teflon-lined caps.

• Immediately freeze samples at -20°C or lower to prevent degradation of the analyte and the sample matrix.

• Transport frozen samples to the laboratory on dry ice.

2. Lipid Extraction:

• Thaw the milk sample at room temperature.

• Homogenize the sample by gentle inversion.

• Accurately weigh approximately 5-10 g of milk into a glass centrifuge tube.

• Add an internal standard solution (e.g., a 13C-labeled Parlar 26 standard, if available, or another suitable labeled toxaphene congener).

• Perform a liquid-liquid extraction using a mixture of n-hexane and isopropanol (B130326) (3:1, v/v). Vortex vigorously for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean glass tube.

• Repeat the extraction process on the aqueous layer two more times, combining the organic extracts.

• Evaporate the combined organic extracts to near dryness under a gentle stream of nitrogen.

3. Lipid Content Determination:

• Gravimetrically determine the lipid content of a separate aliquot of the milk sample to express the final concentration of Parlar 26 on a lipid weight basis.

4. Sample Cleanup:

• Re-dissolve the residue from the extraction step in a small volume of hexane (B92381).

• Perform cleanup using a Florisil solid-phase extraction (SPE) cartridge to remove interfering lipids.

• Condition the Florisil cartridge with hexane.

• Load the sample extract onto the cartridge.

• Elute the analytes with a mixture of hexane and diethyl ether.

• Collect the eluate and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

5. GC-ECNI-MS Analysis:

• Instrument: Gas chromatograph coupled to a mass spectrometer with an electron capture negative ionization source.

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is suitable for the separation of toxaphene congeners.

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless injection of 1-2 µL of the final extract.

• Temperature Program: An optimized temperature program is crucial for the separation of toxaphene congeners. A typical program might start at a low temperature (e.g., 100°C), ramp to a mid-range temperature (e.g., 200°C), and then ramp at a slower rate to a final temperature (e.g., 300°C).

• MS Detection: Operate the mass spectrometer in selected ion monitoring (SIM) mode, monitoring for characteristic ions of Parlar 26.

6. Quantification:

• Create a calibration curve using certified reference standards of Parlar 26 at various concentrations.

• Quantify the concentration of Parlar 26 in the sample by comparing the peak area of the analyte to the calibration curve, correcting for the recovery of the internal standard.

• Express the final concentration in ng/g lipid.

Protocol 2: Quantification of Parlar 26 in Human Adipose Tissue

This protocol details the procedure for analyzing Parlar 26 in human adipose tissue.

1. Sample Collection and Storage:

• Collect adipose tissue samples (e.g., from biopsy or autopsy) in pre-cleaned glass vials.

• Freeze samples immediately at -80°C until analysis.

2. Homogenization and Extraction:

• Accurately weigh approximately 0.5-1 g of frozen adipose tissue.

• Homogenize the tissue with anhydrous sodium sulfate (B86663) to remove water.

• Perform Soxhlet extraction for 12-18 hours using a suitable organic solvent such as n-hexane or a hexane/acetone mixture.

• Add an internal standard to the collection flask prior to extraction.

3. Lipid Content Determination:

• After extraction, evaporate the solvent and determine the lipid weight gravimetrically.

4. Sample Cleanup:

• Re-dissolve the lipid extract in hexane.

• Perform a multi-step cleanup procedure to remove the high lipid content:

  • Gel Permeation Chromatography (GPC): Use a GPC system with a suitable column (e.g., Bio-Beads S-X3) and a mobile phase of cyclohexane/ethyl acetate (B1210297) to separate the large lipid molecules from the smaller analyte molecules.

  • Silica (B1680970) Gel or Florisil Chromatography: Further clean the GPC fraction containing the analytes using a silica gel or Florisil column to remove remaining interferences. Elute Parlar 26 with an appropriate solvent mixture.

• Concentrate the final cleaned extract to 1 mL.

5. GC-ECNI-MS Analysis:

• Follow the same GC-ECNI-MS conditions as described in Protocol 1. The high degree of cleanup is essential to prevent contamination of the GC system and ensure accurate quantification.

6. Quantification:

• Follow the same quantification procedure as described in Protocol 1, expressing the final concentration in ng/g lipid.

Visualizations

The following diagrams illustrate the experimental workflows for the quantification of Parlar 26 in human milk and adipose tissue.

Caption: Experimental workflow for Parlar 26 analysis in human milk.

Caption: Experimental workflow for Parlar 26 analysis in adipose tissue.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. osti.gov [osti.gov]

Application Note: Multiresidue Analysis of Persistent Organic Pollutants (POPs), including Parlar 26, in Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Persistent Organic Pollutants (POPs) are a group of toxic chemicals that are resistant to environmental degradation, leading to their bioaccumulation in ecosystems and potential adverse effects on human health and the environment.[1] The Stockholm Convention on POPs aims to eliminate or restrict the production and use of these substances.[2] This application note provides a detailed protocol for a multiresidue method for the analysis of a wide range of POPs, including the toxaphene (B166800) congener Parlar 26, in complex environmental matrices such as soil and sediment. The method utilizes Accelerated Solvent Extraction (ASE) or a QuEChERS-based approach for sample preparation, followed by analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Parlar 26, a specific chlorinated bornane, is a component of the complex pesticide mixture toxaphene.[3] Due to its persistence and toxicity, the monitoring of individual toxaphene congeners like Parlar 26 is crucial for a comprehensive assessment of environmental contamination.

Experimental Protocols

This section details the methodologies for the key experiments involved in the multiresidue analysis of POPs.

Sample Preparation: Accelerated Solvent Extraction (ASE)

Accelerated Solvent Extraction (ASE) is a highly efficient technique for extracting POPs from solid and semi-solid matrices.[4] It uses elevated temperatures and pressures to increase the extraction efficiency and reduce solvent consumption and extraction time compared to traditional methods like Soxhlet.

Materials and Reagents:

• Diatomaceous earth

• Hexane (pesticide residue grade)

• Acetone (pesticide residue grade)

• Dichloromethane (pesticide residue grade)

• Sodium sulfate (B86663) (anhydrous, baked at 400°C for 4 hours)

• ASE extraction cells (e.g., 34 mL)

• Collection vials

• Nitrogen evaporator

Protocol:

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity. For wet samples, mix with an equal amount of diatomaceous earth to create a free-flowing powder.

• Cell Preparation: Place a cellulose (B213188) filter at the bottom of the ASE extraction cell.

• Cell Loading: Mix 10 g of the homogenized sample with diatomaceous earth and load it into the extraction cell. Fill the dead volume of the cell with additional diatomaceous earth.

• Spiking: Spike the sample with a surrogate standard solution containing isotopically labeled POPs, including ¹³C-Parlar 26, to monitor method performance.

• ASE Extraction: Place the loaded cell into the ASE system and perform the extraction using the parameters outlined in Table 1.

• Drying: Pass the collected extract through a glass column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the dried extract to a final volume of 1 mL using a gentle stream of nitrogen.

Table 1: Accelerated Solvent Extraction (ASE) Parameters for POPs in Soil

Parameter	Setting
Solvent	Hexane:Acetone (1:1, v/v)
Temperature	100 °C
Pressure	1500 psi
Static Time	5 min
Static Cycles	2
Flush Volume	60% of cell volume
Purge Time	100 s

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined approach that combines extraction and cleanup in a single step, making it a high-throughput alternative to traditional methods.[5][6][7]

Materials and Reagents:

• Acetonitrile (B52724) (pesticide residue grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL and 15 mL centrifuge tubes

• Centrifuge

Protocol:

• Sample Weighing: Weigh 10 g of the homogenized soil or sediment sample into a 50 mL centrifuge tube.

• Hydration (for dry samples): If the sample is dry, add an appropriate amount of deionized water and allow it to hydrate (B1144303) for 30 minutes.

• Spiking: Spike the sample with the surrogate standard solution.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer the acetonitrile supernatant to a 15 mL centrifuge tube containing d-SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, ready for GC-MS/MS analysis.

Instrumental Analysis: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS provides the high selectivity and sensitivity required for the trace-level quantification of POPs in complex matrices.

Instrumentation:

• Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).

• Autosampler.

GC-MS/MS Conditions:

Table 2: GC-MS/MS Instrumental Parameters

Parameter	Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane)
Injector Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial 80°C (hold 1 min), ramp to 180°C at 25°C/min, then to 300°C at 5°C/min (hold 10 min)
Transfer Line Temperature	290 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Parlar 26:

Finding experimentally optimized MRM transitions for Parlar 26 under EI can be challenging. Based on its structure and common fragmentation patterns of chlorinated compounds, the following transitions are proposed for method development and should be experimentally verified and optimized for collision energy. The precursor ion is selected from the molecular ion cluster, and product ions are chosen from characteristic fragmentation pathways.

Table 3: Proposed MRM Transitions for Parlar 26

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Parlar 26 (Quantifier)	377.8	342.8	50	Optimize (e.g., 15-25)
Parlar 26 (Qualifier)	377.8	307.8	50	Optimize (e.g., 20-30)
¹³C-Parlar 26 (Internal Standard)	387.8	352.8	50	Optimize (e.g., 15-25)

Note: The proposed precursor ion m/z 377.8 is a prominent ion in the isotopic cluster of the [M-Cl]⁺ fragment of Parlar 26. The product ions correspond to further losses of chlorine and other fragments. These transitions and collision energies must be optimized on the specific instrument used.

Data Presentation

The following table summarizes representative quantitative data for a multiresidue POPs analysis in soil, including typical limits of detection (LOD) and quantification (LOQ), and recovery rates. This data is compiled from validation studies of similar multiresidue methods.[6][8]

Table 4: Method Performance Data for Selected POPs in Soil

Compound Class	Analyte	LOD (ng/g)	LOQ (ng/g)	Recovery (%)
Organochlorine Pesticides (OCPs)	Hexachlorobenzene	0.1	0.5	85-110
Aldrin	0.1	0.5	80-105
Dieldrin	0.2	1.0	90-115
Endrin	0.2	1.0	88-112
p,p'-DDT	0.5	2.0	92-118
p,p'-DDE	0.5	2.0	95-120
Polychlorinated Biphenyls (PCBs)	PCB 28	0.1	0.5	85-110
PCB 52	0.1	0.5	87-112
PCB 101	0.2	1.0	90-115
PCB 138	0.2	1.0	93-118
PCB 153	0.2	1.0	95-120
PCB 180	0.2	1.0	92-117
Toxaphene Congener	Parlar 26	0.5	2.0	80-110 *

*Note: The LOD, LOQ, and recovery values for Parlar 26 are estimated based on data for other multi-chlorinated pesticides and should be determined experimentally during method validation.

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the experimental workflow for the multiresidue analysis of POPs.

References

• 1. agilent.com [agilent.com]
• 2. Overview [chm.pops.int]
• 3. researchgate.net [researchgate.net]
• 4. Simple multi-residue analysis of persistent organic pollutants and molecular tracers in atmospheric samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validation of a Method Scope Extension for the Analysis of POPs in Soil and Verification in Organic and Conventional Farms of the Canary Islands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Multiresidue Analysis Method for the Determination of 477 Pesticides in Soil Based on Thorough Method Validation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enantioselective Chromatography of Chiral Organochlorine Compounds Featuring PCB 132

An enantioselective gas chromatography method was developed for the analysis of Parlar 26, a specific chiral isomer of toxaphene (B166800).

Introduction

Persistent organic pollutants (POPs) encompass a range of synthetic compounds, including polychlorinated biphenyls (PCBs) and toxaphenes, which are notable for their environmental persistence and bioaccumulation. Many of these compounds, due to their molecular structure, exhibit axial chirality, existing as stable rotational isomers, or atropisomers, that are non-superimposable mirror images of each other (enantiomers). Parlar 26, an octachlorinated toxaphene congener, is one such chiral compound.[1][2] The enantioselective disposition of these compounds in the environment and in biological systems is of critical importance, as enantiomers can exhibit different toxicological profiles, degradation rates, and bioaccumulation patterns.

The analysis of chiral POPs requires specialized enantioselective chromatography techniques to separate and quantify the individual enantiomers. While the user requested a protocol for Parlar 26, detailed, publicly available application notes with specific quantitative data for this compound are scarce. Therefore, this document provides a comprehensive protocol for the enantioselective analysis of the well-characterized chiral compound PCB 132 (2,2',3,3',4,6'-hexachlorobiphenyl) . This method, which utilizes multidimensional gas chromatography, serves as an excellent model and starting point for developing and optimizing analytical procedures for other chiral organochlorine compounds, including toxaphene congeners like Parlar 26.

Principle of Enantioselective Separation

Enantioselective gas chromatography separates enantiomers by utilizing a chiral stationary phase (CSP). The CSP, typically a cyclodextrin (B1172386) derivative, creates a chiral environment within the column. As the racemic mixture passes through the column, the two enantiomers interact differently with the CSP, forming transient diastereomeric complexes. This difference in interaction energy leads to different retention times, allowing for their separation and individual quantification by a detector, such as an electron capture detector (ECD) or a mass spectrometer (MS).[3][4]

Methodology and Protocols

This protocol is based on established methods for the enantioselective analysis of chiral PCBs in environmental or biological matrices.[3][4]

1. Sample Preparation: Extraction and Cleanup

Accurate enantioselective analysis begins with robust sample preparation to isolate the target analytes from the sample matrix and remove interfering substances.

• Matrix: Human Milk, Sediment, or Biota.

• Protocol:

  • Extraction: Analytes are extracted from the sample using a suitable solvent mixture. For biological samples, a liquid-liquid extraction with solvents like a hexane/methyl tert-butyl ether (MTBE) mixture is effective.[5] For solid samples like sediment, steam distillation-extraction (SDE) or Soxhlet extraction can be employed.[4]

  • Lipid Removal: For high-fat matrices like milk or biota, lipids are removed via gel permeation chromatography (GPC) or by treatment with concentrated sulfuric acid.

  • Fractionation/Cleanup: The extract is further cleaned and fractionated using column chromatography, often with silica (B1680970) gel or Florisil, to separate PCBs from other compounds like pesticides.

2. Instrumental Analysis: Multidimensional Gas Chromatography (MDGC)

MDGC is a powerful technique for analyzing trace chiral compounds in complex matrices. It involves using two columns in series: an achiral pre-column to separate target analytes from matrix interferences, followed by a chiral analytical column to separate the enantiomers.

Table 1: GC Instrument and Operating Conditions

Parameter	Condition
GC System	Dual-oven Gas Chromatograph with dual detectors (or MS)
Injector	Split/Splitless, 250 °C
Injection Volume	1-2 µL
Carrier Gas	Helium or Hydrogen
Pre-Column (1st Dimension)	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5)
Chiral Column (2nd Dimension)	25 m x 0.25 mm ID, 0.15 µm film, Chirasil-Dex
Oven Program (Pre-Column)	100 °C (hold 2 min), ramp to 200 °C at 15 °C/min, ramp to 280 °C at 5 °C/min
Oven Program (Chiral Column)	140 °C (hold 1 min), ramp to 200 °C at 1.5 °C/min (Isothermal holds may be needed to optimize separation)
Detector	Electron Capture Detector (ECD) at 300 °C or Mass Spectrometer (MS) in SIM mode

Note: The oven temperature programs are starting points and must be optimized to achieve baseline separation for the target enantiomers.

Expected Results

Using the described MDGC-ECD/MS system, the enantiomers of PCB 132 can be baseline resolved. The result is typically reported as an Enantiomeric Ratio (ER) or Enantiomeric Fraction (EF). The ER is the ratio of the peak area of the first eluting enantiomer to the second, while the EF is the peak area of one enantiomer divided by the sum of the areas of both. A racemic standard will have an ER of 1.0 and an EF of 0.5.

Table 2: Example Quantitative Data for PCB 132 Enantiomers

Analyte	Enantiomer	Retention Time (min)	Resolution (Rs)	Enantiomeric Ratio (ER) in Human Milk Samples[3]
PCB 132	E1 (First Eluting)	Dependent on exact conditions	>1.5 (Baseline)	0.45 - 0.85
E2 (Second Eluting)	Dependent on exact conditions

Retention times are highly dependent on the specific instrument and conditions and should be determined using authentic standards. The resolution factor (Rs) should be ≥ 1.5 for accurate quantification. The ER values indicate a depletion of the first eluting enantiomer in the studied human milk samples.[3]

Visualized Workflow

The following diagram illustrates the complete workflow for the enantioselective analysis of chiral POPs.

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Enantioselective determination of chiral 2,2',3,3',4,6'-hexachlorobiphenyl (PCB 132) in human milk samples by multidimensional gas chromatography/electron capture detection and by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective analysis and enantiomeric bias of atropisomeric PCBs (Conference) | OSTI.GOV [osti.gov]
• 5. Enantiomeric Fractions Reveal Differences in the Atropselective Disposition of 2,2′,3,5′,6-Pentachlorobiphenyl (PCB 95) in Wildtype, Cyp2abfgs-Null, and CYP2A6-Humanized Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Sample Preparation of Parlar 26 in Biota

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction, cleanup, and quantification of Parlar 26, a specific congener of the pesticide toxaphene (B166800), in biological samples. The methodologies outlined are based on established analytical procedures for persistent organic pollutants (POPs) in biota, with a focus on techniques suitable for complex matrices such as fish tissue.

Introduction

Parlar 26 (2-endo,3-exo,5-endo,6-exo,8,8,10,10-octachlorobornane) is one of the most persistent and bioaccumulative congeners of toxaphene. Accurate determination of its concentration in biota is crucial for environmental monitoring and human health risk assessment. The complex nature of biological matrices necessitates robust sample preparation techniques to remove interfering substances and isolate the target analyte for instrumental analysis.

The following protocols describe a comprehensive workflow from sample homogenization to final analysis by gas chromatography-mass spectrometry (GC-MS), a widely used and effective technique for the quantification of organochlorine compounds like Parlar 26.

Experimental Protocols

Sample Homogenization and Extraction

This protocol describes the initial steps of sample preparation, focusing on the extraction of Parlar 26 from tissue samples.

Materials:

• Biota sample (e.g., fish tissue)

• Anhydrous sodium sulfate (B86663) (pre-combusted at 450°C for 4 hours)

• Dichloromethane (B109758) (DCM), pesticide residue grade

• n-Hexane, pesticide residue grade

• Internal standards (e.g., ¹³C-labeled Parlar 26, PCB 204)

• High-speed blender or homogenizer

• Accelerated Solvent Extractor (ASE) or Soxhlet apparatus

• Centrifuge

• Rotary evaporator

Procedure:

• Homogenization: Weigh approximately 10 g of the tissue sample. Mix the sample with an equal amount of anhydrous sodium sulfate until a free-flowing powder is obtained. This step is crucial for efficient solvent extraction by removing water.

• Spiking: Spike the homogenized sample with a known amount of internal standard solution to correct for procedural losses.

• Extraction:

  • Accelerated Solvent Extraction (ASE): Transfer the homogenized sample to an ASE cell. Extract the sample with a mixture of dichloromethane and n-hexane (1:1, v/v).[1]

  • Soxhlet Extraction: Alternatively, place the sample in a cellulose (B213188) thimble and perform Soxhlet extraction with dichloromethane:hexane (1:1, v/v) for 6-8 hours.

• Concentration: Concentrate the resulting extract to approximately 1-2 mL using a rotary evaporator. The water bath temperature should be maintained at 30-35°C to prevent loss of the semi-volatile analytes.

Extract Cleanup

Cleanup is a critical step to remove lipids and other co-extracted matrix components that can interfere with the instrumental analysis. A multi-step cleanup approach is often necessary for biota samples.

2.2.1. Gel Permeation Chromatography (GPC)

GPC is used to separate the target analytes from high-molecular-weight substances like lipids.

Materials:

• GPC system with a suitable column (e.g., Envirobeads S-X3)

• Dichloromethane:n-Hexane (1:1, v/v) as the mobile phase

Procedure:

• Load the concentrated extract onto the GPC column.

• Elute the column with the mobile phase.

• Collect the fraction containing the analytes of interest, which elute after the lipid fraction. The elution window for Parlar 26 should be predetermined by running a standard solution.

2.2.2. Silica (B1680970) Gel/Alumina Column Chromatography

This step further removes polar interferences.

Materials:

• Glass chromatography column

• Silica gel (activated at 180°C for 12 hours)

• Alumina (activated at 250°C for 12 hours)

• Anhydrous sodium sulfate

• n-Hexane

• Dichloromethane

Procedure:

• Prepare a multi-layer column by packing a glass column from bottom to top with a glass wool plug, 1 g of anhydrous sodium sulfate, 10 g of activated silica gel, 5 g of activated alumina, and finally 1 g of anhydrous sodium sulfate.[2]

• Pre-elute the column with n-hexane.

• Load the concentrated fraction from the GPC cleanup onto the column.

• Fractionation:

  • Elute the column with n-hexane (Fraction 1). This fraction typically contains non-polar compounds like PCBs.

  • Elute the column with a mixture of dichloromethane and n-hexane (e.g., 70:30, v/v) to collect the fraction containing toxaphene congeners, including Parlar 26 (Fraction 2).[3]

• Concentrate the second fraction to a final volume of 1 mL for GC-MS analysis.

Instrumental Analysis

Gas chromatography coupled with electron capture negative ionization mass spectrometry (GC-ECNI-MS) is the preferred method for the analysis of toxaphene congeners due to its high sensitivity and selectivity.[2]

Instrumentation:

• Gas chromatograph equipped with an electron capture negative ionization source and a mass spectrometer.

• Capillary column suitable for organochlorine pesticide analysis (e.g., DB-XLB).[2][3]

GC-MS Conditions (Example):

Parameter	Value
GC Column	DB-XLB, 30 m x 0.25 mm ID, 0.25 µm film thickness[3]
Injector Temperature	275°C[3]
Oven Program	60°C (hold 1 min), then 10°C/min to 200°C, then 1.5°C/min to 230°C, then 10°C/min to 300°C[3]
Carrier Gas	Helium
Ionization Mode	Electron Capture Negative Ionization (ECNI)
MS Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored m/z for Parlar 26	377, 379, 413[4]

Data Presentation

The following tables summarize typical quantitative data associated with the analysis of Parlar 26 in biota.

Table 1: Sample Preparation Parameters

Parameter	Value	Reference
Sample Weight (wet)	10 g	[1]
Extraction Solvent	Dichloromethane:n-Hexane (1:1, v/v)	[1]
GPC Mobile Phase	Dichloromethane:n-Hexane (1:1, v/v)
Fraction 2 Elution Solvent	Dichloromethane:n-Hexane (70:30, v/v)	[3]
Final Extract Volume	1.0 mL	[3]

Table 2: Quality Control Data

Parameter	Value	Reference
Average Recovery	90.8 ± 17.4%	[2]
Relative Standard Deviation	5.4 - 12.8%	[2]
Instrument Detection Limit	low pg range	[5][6]

Workflow and Signaling Pathway Visualization

The following diagram illustrates the complete experimental workflow for the sample preparation and analysis of Parlar 26 in biota.

Caption: Experimental workflow for Parlar 26 analysis in biota.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. [Analysis of toxaphene and its eight congeners in sediment and fish tissue by gas chromatography-negative ion mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. epa.gov [epa.gov]
• 5. Analysis of "total toxaphene" and selected single congeners in biota by ion trap HRGC-EI-MS/MS using congener-optimized parent ion dissociations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]

Application Note: Quantitative Analysis of Parlar 26 Using Certified Reference Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parlar 26, a specific congener of the complex pesticide mixture toxaphene, is a persistent organic pollutant (POP) of significant environmental concern.[1] Accurate and reliable quantification of Parlar 26 in various environmental matrices is crucial for monitoring its presence, assessing potential risks, and enforcing regulatory compliance. The use of Certified Reference Materials (CRMs) is fundamental to achieving high-quality, metrologically traceable results in analytical chemistry.[2] This application note provides a detailed protocol for the quantitative analysis of Parlar 26 using CRMs, including both unlabeled and isotope-labeled standards, by Gas Chromatography-Mass Spectrometry (GC-MS). The use of a ¹³C-labeled internal standard is highly recommended to compensate for matrix effects and improve the accuracy and precision of the method.

Analytical Workflow Overview

The general workflow for the analysis of Parlar 26 in environmental samples involves sample preparation, instrumental analysis by GC-MS, and data processing. The use of a ¹³C-labeled Parlar 26 CRM as an internal standard is a key component of this workflow, ensuring accurate quantification.

Figure 1: General workflow for Parlar 26 analysis using a ¹³C-labeled internal standard.

Experimental Protocols

Materials and Reagents

• Certified Reference Materials:

  • Parlar 26 standard solution (e.g., 10 µg/mL in nonane (B91170) or cyclohexane).[3]

  • ¹³C₁₀-Parlar 26 standard solution (e.g., 10 µg/mL in nonane) for use as an internal standard.

• Solvents: Hexane, dichloromethane (B109758), acetone, nonane (pesticide residue analysis grade).

• Drying agent: Anhydrous sodium sulfate.

• Cleanup materials: Florisil, silica (B1680970) gel, alumina, or gel permeation chromatography (GPC) columns.

• Gases: Helium (carrier gas), methane (B114726) (reagent gas for NICI) of high purity.

Instrumentation

A high-resolution gas chromatograph coupled to a mass spectrometer (GC-MS) capable of electron-capture negative ionization (ECNI) or negative ion chemical ionization (NICI) is recommended.[4][5]

Table 1: Recommended GC-MS Operating Conditions

Parameter	Recommended Setting
Gas Chromatograph (GC)
Injection Mode	Splitless or Large Volume Injection (LVI)
Inlet Temperature	250 °C (for splitless), or programmed for LVI (e.g., start at 60°C)
Carrier Gas	Helium at a constant flow rate (e.g., 1.0-1.5 mL/min)
Column	30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms, DB-XLB)
Oven Temperature Program	Example: 60°C (hold 1 min), ramp at 10°C/min to 200°C, then 1.5°C/min to 230°C, then 10°C/min to 300°C.[4] Optimize for separation of Parlar 26 from potential interferences.
Mass Spectrometer (MS)
Ionization Mode	Negative Ion Chemical Ionization (NICI) with methane as reagent gas.[5]
Ion Source Temperature	150-200 °C
Quadrupole Temperature	100-150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	For Parlar 26 and ¹³C₁₀-Parlar 26, select characteristic ions from their mass spectra.

Sample Preparation

• To a 1 L water sample, add a known amount of ¹³C₁₀-Parlar 26 CRM solution as the internal standard.

• Perform liquid-liquid extraction (LLE) with a suitable solvent such as dichloromethane or a hexane/acetone mixture.

• Dry the organic extract with anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL.

• Proceed with cleanup if necessary.

• Homogenize the sample and weigh approximately 10 g into an extraction thimble.

• Spike the sample with a known amount of ¹³C₁₀-Parlar 26 CRM.

• Perform Soxhlet extraction with a hexane/acetone mixture for 16-24 hours.

• Concentrate the extract and perform cleanup to remove interfering compounds. Common cleanup techniques include Florisil, silica gel, or gel permeation chromatography (GPC).

• Adjust the final volume to 1 mL.

• Homogenize approximately 5-10 g of tissue.

• Spike the sample with a known amount of ¹³C₁₀-Parlar 26 CRM.

• Extract the lipids and Parlar 26 using a suitable solvent mixture (e.g., hexane/dichloromethane).

• Perform lipid removal using GPC or other lipid cleanup techniques.

• Concentrate the extract to a final volume of 1 mL.

Calibration and Quantification

• Prepare a series of calibration standards by diluting the unlabeled Parlar 26 CRM solution to cover the expected concentration range in the samples.

• Spike each calibration standard with the same amount of ¹³C₁₀-Parlar 26 CRM as used for the samples.

• Analyze the calibration standards by GC-MS.

• Construct a calibration curve by plotting the ratio of the peak area of the native Parlar 26 to the peak area of the ¹³C₁₀-Parlar 26 against the concentration of the native Parlar 26.

• Quantify Parlar 26 in the sample extracts by calculating the peak area ratio and determining the concentration from the calibration curve.

Data Presentation

The following tables summarize typical performance data for the analysis of Parlar 26 using the described methodology.

Table 2: Linearity of Calibration Curve for Parlar 26

Concentration Range (ng/mL)	Number of Calibration Points	Correlation Coefficient (r²)
0.5 - 100	5-7	> 0.995

Table 3: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for Parlar 26

Matrix	MDL (ng/g or ng/L)	LOQ (ng/g or ng/L)
Water	0.05 - 0.2	0.15 - 0.6
Soil/Sediment	0.1 - 0.5	0.3 - 1.5
Biota (fish)	0.2 - 1.0	0.6 - 3.0

Table 4: Recovery of ¹³C-labeled Internal Standard in Different Matrices

Matrix	Spike Level (ng/g or ng/L)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Water	10	85 - 110	< 15
Soil/Sediment	20	75 - 105	< 20
Biota (fish)	20	70 - 115	< 20

Quality Control

To ensure the reliability of the analytical results, a robust quality control (QC) program should be implemented.

Figure 2: Key quality control samples and their typical acceptance criteria.

• Method Blank: An analyte-free matrix carried through the entire sample preparation and analysis process to check for contamination.

• Laboratory Control Sample (LCS): A clean matrix spiked with a known concentration of Parlar 26 to assess the accuracy of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample spiked with a known concentration of Parlar 26 to evaluate the effect of the sample matrix on the analytical method.

• Internal Standard Recovery: The recovery of the ¹³C₁₀-Parlar 26 should be monitored in all samples and QC samples to ensure the efficiency of the sample preparation process.

Conclusion

The use of certified reference materials, particularly isotope-labeled internal standards, is essential for the accurate and reliable quantification of Parlar 26 in environmental samples. The detailed protocols and quality control measures outlined in this application note provide a robust framework for researchers and analytical laboratories to generate high-quality data for environmental monitoring and risk assessment. The GC-MS method with negative ion chemical ionization offers excellent sensitivity and selectivity for the analysis of Parlar 26. Adherence to these guidelines will ensure that the analytical results are traceable, comparable, and fit for their intended purpose.

References

• 1. ukisotope.com [ukisotope.com]
• 2. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. epa.gov [epa.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming matrix effects in Parlar 26 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of Parlar 26. Our aim is to help you overcome common challenges, with a particular focus on mitigating matrix effects in various sample types.

Troubleshooting Guide: Overcoming Matrix Effects

Matrix effects, the alteration of ionization efficiency by co-eluting compounds, are a primary challenge in the quantitative analysis of Parlar 26, a specific congener of the organochlorine pesticide toxaphene (B166800). These effects can lead to ion suppression or enhancement, compromising the accuracy, precision, and sensitivity of your results.[1] This guide provides a systematic approach to identifying and mitigating these effects.

Problem: Poor Reproducibility and Inaccurate Quantification

Symptoms:

• High variability in results between replicate injections of the same sample.

• Inconsistent peak areas for quality control (QC) samples.

• Poor recovery of spiked analytes.

• Non-linear calibration curves.

Possible Cause: Significant matrix effects from complex sample components such as lipids, proteins, and salts.[2]

Solutions:

• Optimize Sample Preparation: The most effective strategy to combat matrix effects is to remove interfering components before analysis.[3][4]

  • Solid-Phase Extraction (SPE): Highly effective for cleaning up complex samples like human serum, soil, and water.[3][5][6] A mixed-bed SPE can be particularly useful for human serum samples.[3]

  • Liquid-Liquid Extraction (LLE): A fundamental technique to separate Parlar 26 from the sample matrix based on its solubility.

  • Protein Precipitation: Essential for biological samples like plasma and serum to remove proteins that can cause significant interference.

• Employ Stable Isotope-Labeled Internal Standards: This is a highly recommended approach to compensate for matrix effects. A stable isotope-labeled (SIL) analog of Parlar 26 (e.g., 13C10-Parlar 26) will behave almost identically to the unlabeled analyte during sample preparation and ionization, thus providing a reliable way to correct for signal variations.[4][7][8][9]

• Use Matrix-Matched Calibration Standards: Prepare your calibration standards in a blank matrix that is identical to your samples. This helps to ensure that the standards and the samples experience similar matrix effects, leading to more accurate quantification.

• Sample Dilution: A straightforward method to reduce the concentration of interfering matrix components.[6][10] However, this may compromise the limit of detection if Parlar 26 concentrations are very low.

• Chromatographic Optimization: Adjusting the chromatographic method can help to separate Parlar 26 from co-eluting matrix components. This can involve modifying the mobile phase composition, gradient profile, or using a different column chemistry.

Workflow for Investigating and Mitigating Matrix Effects

Caption: A workflow for troubleshooting matrix effects in Parlar 26 analysis.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26?

Parlar 26 is a specific congener of toxaphene, a complex mixture of chlorinated bornanes that was used as an insecticide.[11] It is an organochlorine compound with the chemical formula C₁₀H₁₀Cl₈. Due to its persistence in the environment, it is often a subject of environmental and biological monitoring.[12]

Q2: Which analytical instruments are best suited for Parlar 26 analysis?

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common and effective techniques for the analysis of Parlar 26.[5][13][14] GC coupled with electron capture detection (GC-ECD) is also a sensitive method, but MS detection is generally preferred for its higher selectivity.[5][15]

Q3: Where can I source a stable isotope-labeled internal standard for Parlar 26?

Several chemical suppliers offer ¹³C₁₀-Parlar 26, which can be used as an internal standard to improve the accuracy and precision of your analysis.[4][7][8][9]

Q4: What are the known biological effects of toxaphene exposure?

Chronic exposure to toxaphene has been shown to potentially cause damage to the liver, kidneys, and adrenal and nervous systems.[11] It may also have immunological and hormonal effects.[11] The U.S. Environmental Protection Agency (EPA) has classified toxaphene as a probable human carcinogen.[11]

Potential Toxicological Signaling Pathways of Toxaphene

Caption: Generalized toxicological pathways of toxaphene congeners like Parlar 26.

Experimental Protocols

Table 1: Comparison of Sample Preparation Methods for Parlar 26 Analysis

Method	Principle	Target Matrix	Advantages	Disadvantages
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Human Serum, Soil, Water[3][5][6]	High selectivity and good cleanup.	Can be more time-consuming and costly.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Biological Fluids, Water	Simple and inexpensive.	May be less selective and use larger volumes of organic solvents.
Protein Precipitation	Proteins are precipitated from a biological sample using a solvent or acid.	Plasma, Serum[13]	Quick and easy for protein removal.	May not remove other interfering matrix components.

Protocol: Generic Solid-Phase Extraction (SPE) for Parlar 26 in Human Serum

This is a general guideline and should be optimized for your specific application.

• Sample Pre-treatment: To 1 mL of human serum, add an appropriate amount of ¹³C₁₀-Parlar 26 internal standard. Vortex briefly.

• Protein Precipitation: Add 2 mL of acetonitrile, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge by passing 2 mL of methanol (B129727) followed by 2 mL of deionized water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Parlar 26 with 2 mL of an appropriate organic solvent (e.g., dichloromethane (B109758) or a mixture of hexane (B92381) and acetone).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., nonane (B91170) or mobile phase) for GC-MS or LC-MS/MS analysis.

Table 2: Example Instrumental Parameters for Parlar 26 Analysis

Parameter	GC-MS	LC-MS/MS
Column	DB-5ms (or equivalent)	C18 reverse-phase
Injection Mode	Splitless	-
Carrier Gas	Helium	-
Mobile Phase	-	Acetonitrile/Water gradient
Ionization Mode	Electron Impact (EI) or Negative Chemical Ionization (NCI)	Electrospray Ionization (ESI)
Acquisition Mode	Selected Ion Monitoring (SIM)	Multiple Reaction Monitoring (MRM)

References

• 1. Multiresidue analysis of pesticides in soil by gas chromatography with nitrogen-phosphorus detection and gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ageconsearch.umn.edu [ageconsearch.umn.edu]
• 3. Measurement of toxaphene congeners in pooled human serum collected in three U.S. cities using high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shoko-sc.co.jp [shoko-sc.co.jp]
• 5. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Overcoming Matrix Effects in Non-Target Screening: A Novel Strategy for Urban Runoff Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable Isotope Labelled Compound Reference Materials Reference Materials | LGC Standards [lgcstandards.com]
• 8. ukisotope.com [ukisotope.com]
• 9. sussex-research.com [sussex-research.com]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. agilent.com [agilent.com]
• 14. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]

Co-elution issues in Parlar 26 gas chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve co-elution issues encountered during the gas chromatographic analysis of Parlar 26.

Troubleshooting Guide: Resolving Parlar 26 Co-elution

Co-elution, the overlapping of chromatographic peaks, can significantly compromise the accuracy of quantification and identification of Parlar 26. This guide provides a systematic approach to diagnosing and resolving these issues.

Question: I am observing a distorted or broad peak for Parlar 26, suggesting co-elution. What are the initial steps to confirm and address this?

Answer:

The first step is to confirm that the peak distortion is due to co-elution and not other issues like poor injection technique or column degradation.

1. Confirmation of Co-elution:

• Visual Inspection: Look for asymmetrical peaks, shoulders, or split tops in your chromatogram. A tailing peak is an exponential decline, whereas a shoulder indicates a more distinct, unresolved compound.[1][2]

• Mass Spectrometry (MS) Analysis: If you are using a mass spectrometer, examine the mass spectra across the peak. A change in the ion ratios across the peak is a strong indicator of a co-eluting compound.[1][2]

2. Initial Troubleshooting Steps:

• Method Verification: Double-check all your GC method parameters (e.g., injector temperature, oven temperature program, carrier gas flow rate) to ensure they are set correctly and have not been unintentionally altered.[3]

• System Cleanliness: Contamination in the injector or the column can introduce interfering peaks. Clean the injector and liner, and consider trimming the first few centimeters of the column.[3][4]

• Run a Blank: Inject a solvent blank to check for ghost peaks or baseline instability, which could indicate contamination in your system or carrier gas.[4]

Question: My initial troubleshooting steps did not resolve the co-elution. How can I modify my GC method to improve the separation of Parlar 26 from the interfering peak?

Answer:

To resolve co-eluting peaks, you need to alter the chromatographic conditions to improve the resolution. The resolution equation highlights three key factors you can manipulate: efficiency, selectivity, and retention factor.[1]

Experimental Protocols

Protocol 1: Optimizing the Oven Temperature Program

A common and effective way to improve separation is to adjust the oven temperature program.

Methodology:

• Initial Isothermal Period: Decrease the initial oven temperature to improve the focusing of early-eluting compounds.

• Temperature Ramp Rate: Lower the temperature ramp rate (e.g., from 10°C/min to 5°C/min). This gives the analytes more time to interact with the stationary phase, which can improve separation.[5]

• Mid-run Isothermal Hold: If the co-eluting peaks are in the middle of the run, introduce a short isothermal hold (1-2 minutes) at a temperature 20-30°C below the elution temperature of the pair. This can sometimes be enough to achieve separation.[6]

Illustrative Data:

Parameter	Method A (Original)	Method B (Optimized)
Initial Temperature	100°C	80°C
Ramp Rate	15°C/min	8°C/min
Parlar 26 Retention Time	15.2 min	18.5 min
Co-eluting Peak RT	15.2 min	18.9 min
Resolution	0.8 (Poor)	1.6 (Good)

Protocol 2: Adjusting Carrier Gas Flow Rate

Optimizing the carrier gas flow rate (or linear velocity) can enhance column efficiency.

Methodology:

• Determine Optimal Flow: Consult the column manufacturer's guidelines for the optimal flow rate for your column dimensions and carrier gas (typically Helium or Hydrogen).

• Systematic Adjustment: Decrease or increase the flow rate in small increments (e.g., 0.1 mL/min) and observe the effect on resolution. While counter-intuitive, sometimes increasing the flow rate can lead to narrower peaks and better separation.[5][6]

Frequently Asked Questions (FAQs)

Q1: What are the common causes of co-elution in gas chromatography?

A1: Co-elution can be caused by several factors, including:

• Insufficient column efficiency: The column is not providing enough theoretical plates to separate the compounds.

• Poor selectivity: The stationary phase chemistry is not suitable for separating the analytes.[1]

• Inappropriate method parameters: The temperature program, carrier gas flow rate, or injection parameters are not optimized.[3]

• Sample matrix effects: Complex sample matrices can introduce interfering compounds.[7][8]

Q2: Can changing the GC column help resolve co-elution with Parlar 26?

A2: Yes, changing the column is a powerful way to address co-elution, especially when other method adjustments fail. Consider the following:

• Different Stationary Phase: If you are using a non-polar column (like a DB-5ms), switching to a column with a different selectivity, such as a mid-polar or polar stationary phase, can significantly alter the elution order and resolve the co-eluting peaks.[5][9]

• Column Dimensions: Using a longer column or a column with a smaller internal diameter can increase the overall efficiency and may improve separation.[10]

Q3: My Parlar 26 peak is co-eluting with a matrix component. What sample preparation techniques can I use to minimize this interference?

A3: Enhanced sample cleanup is crucial when dealing with matrix-related co-elution. For pesticide analysis like Parlar 26, consider:

• Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge to remove interfering matrix components before injection.

• QuEChERS: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" method is widely used for pesticide residue analysis and incorporates a dispersive SPE cleanup step to remove matrix interferences.[8]

• Fractionation: In some cases, liquid-liquid extraction and fractionation can be used to isolate the Parlar congeners from interfering compounds.[11]

Q4: I am using GC-MS. Can I still quantify Parlar 26 if it is co-eluting with another compound?

A4: It may be possible, depending on the nature of the co-eluting compound. If the two compounds have unique ions in their mass spectra, you can use extracted ion chromatograms (EICs) for quantification.[6] However, for accurate results, chromatographic separation is always preferred. If the compounds are isomers and have very similar mass spectra, chromatographic resolution is essential.

Visual Guides

Caption: A workflow for troubleshooting co-elution issues.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. stepbio.it [stepbio.it]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing Low-Level Parlar 26 Detection

Welcome to the technical support center dedicated to improving the analytical sensitivity for the detection of Parlar 26. This resource is designed for researchers, scientists, and professionals in environmental analysis and toxicology who are working with trace-level detection of this and other related persistent organic pollutants (POPs). Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you optimize your experiments and achieve high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26 and why is its low-level detection important?

Parlar 26 is an octachlorinated toxaphene (B166800) congener, a component of the complex pesticide mixture known as toxaphene.[1] Toxaphene and its congeners are classified as persistent organic pollutants (POPs), which are toxic, resist degradation, and bioaccumulate in the fatty tissues of living organisms.[2][3] Due to their potential to cause adverse health effects, including cancer and endocrine disruption, and their ability to be transported long distances, monitoring for trace levels of these compounds in environmental and biological samples is crucial for assessing human exposure and environmental impact.[2][3][4]

Q2: What are the primary analytical methods for detecting low levels of Parlar 26?

The most common and highly sensitive methods for detecting trace amounts of Parlar 26 and other toxaphene congeners are chromatographic techniques coupled with mass spectrometry.

• Gas Chromatography/Negative Ion Chemical Ionization Mass Spectrometry (GC/NCIMS): This is considered the most prevalent and sensitive technique for chlorinated compounds like toxaphene.[5][6] EPA Method 8276 specifically outlines the use of GC/NICI-MS for toxaphene congener analysis.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Modern LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is a powerful tool for the sensitive detection of small organic molecules and can be optimized for Parlar 26.[8][9]

• Immunoassays: While less common for small molecules like Parlar 26, it is possible to develop immunoassays (such as ELISA) if specific antibodies can be generated.[10][11][12] These methods can be rapid and cost-effective for screening large numbers of samples.[12]

Q3: What does improving "sensitivity" mean in the context of Parlar 26 detection?

Improving sensitivity means lowering the limit of detection (LOD), which is the smallest concentration of Parlar 26 that can be reliably distinguished from the analytical background noise.[13] This is achieved by increasing the signal-to-noise ratio (S/N). You can improve the S/N ratio by either increasing the analyte's signal, decreasing the background noise, or both.[13]

Experimental Workflows and Methodologies

A successful low-level detection experiment relies on a robust workflow. The diagram below outlines the critical stages from sample collection to final data analysis.

General workflow for trace-level Parlar 26 analysis.

Troubleshooting Guide: Low or No Signal

One of the most common challenges in trace-level analysis is failing to detect the target analyte. This guide provides a systematic approach to troubleshooting this issue for both GC-MS and LC-MS platforms.

Troubleshooting workflow for low or no signal.

Sample Preparation Troubleshooting

Q: My signal is very low, even with spiked samples. What could be wrong with my sample preparation? A: Ineffective sample preparation is a primary cause of poor sensitivity. Consider the following:

• Extraction Efficiency: Are you using the optimal technique for your matrix? For biological samples, protein precipitation followed by liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is common.[14][15] For environmental samples like soil or water, techniques like Soxhlet extraction or SPE are used. Ensure your solvent choice and pH are appropriate for Parlar 26.

• Matrix Effects: Co-extracted substances from the sample matrix can suppress the ionization of your target analyte in the MS source, leading to a lower signal.[13] A more rigorous clean-up step (e.g., using multiple SPE sorbents) may be necessary.

• Analyte Loss: Parlar 26 could be lost during sample transfer, evaporation, or by adhering to container walls. Using silanized glassware can help prevent adsorption. Ensure your evaporation steps are not too harsh, which could cause loss of the semi-volatile analyte.

GC-MS Troubleshooting

Q: I'm getting no signal for Parlar 26 on my GC-MS. Where should I start? A:

• Check the Injection: Ensure the syringe is functioning correctly and not blocked. Verify that the autosampler is injecting into the correct inlet.[16]

• Inlet Issues: The inlet liner is a common site for problems. It may be contaminated from previous samples or contain active sites causing analyte degradation. Try replacing the liner with a fresh, deactivated one.[16][17]

• Column Integrity: Check if the column is broken or installed incorrectly. A poorly installed column can lead to leaks.[18]

• System Leaks: Air leaks in the carrier gas line or at the injector can degrade the column and reduce sensitivity. Perform a system-wide leak check.[16]

• MS Source Contamination: A dirty ion source is a frequent cause of sensitivity loss. If a system suitability test with a stable compound also shows low signal, the source likely needs cleaning.[18][19]

LC-MS Troubleshooting

Q: My LC-MS sensitivity for Parlar 26 is poor. How can I improve it? A:

• Optimize the Ion Source: This is the most effective way to boost the signal.[8] Systematically tune source parameters, including gas flows (nebulizer, dryer), temperatures, and spray voltage, while infusing a standard solution of Parlar 26.[13][20]

• Mobile Phase Composition: Ensure you are using high-purity, LC-MS grade solvents and additives to minimize background noise.[8] The choice of mobile phase can significantly impact ionization efficiency. For ESI, a higher percentage of organic solvent at the point of elution generally improves desolvation and signal.[8]

• Chromatography: Narrower peaks lead to higher signal intensity. Consider moving to a column with smaller particles (e.g., sub-2 µm) or a solid-core particle column to improve peak sharpness.[20]

• Flow Rate and Column ID: Reducing the flow rate and using a smaller internal diameter (ID) column (e.g., 2.1 mm or smaller) can significantly increase sensitivity, as MS detectors are concentration-dependent.[9][20] This is especially true if your sample volume is limited.

Optimizing Signal-to-Noise Ratio (S/N)

Improving sensitivity is a balancing act between maximizing the analyte signal and minimizing the background noise.

Key factors influencing the signal-to-noise ratio.

Quantitative Data & Protocols

Table 1: General Starting Parameters for GC/MS and LC/MS Methods

This table provides suggested starting points for method development. Optimal conditions must be determined empirically for your specific instrument and application.

Parameter	GC/NCIMS Suggestion	LC-MS/MS Suggestion	Rationale for Sensitivity
Column	Narrow-bore fused-silica (e.g., 30m x 0.25mm ID, 0.25µm film)	C18 or similar reversed-phase (e.g., 50-100mm x 2.1mm ID, <3µm particles)	Smaller ID columns increase analyte concentration at the detector.[20][21]
Injection Volume	1-2 µL	2-10 µL	Maximize analyte on-column without overloading or causing peak distortion.[21]
Ionization Mode	Negative Ion Chemical Ionization (NICI)	Electrospray (ESI) or APCI	NICI is highly sensitive for electronegative compounds like Parlar 26.[5][6] ESI/APCI are robust for a wide range of small molecules.
MS Acquisition	Selected Ion Monitoring (SIM)	Multiple Reaction Monitoring (MRM)	SIM/MRM modes significantly increase sensitivity and selectivity by reducing noise and only monitoring specific m/z transitions for the analyte.[20]
Mobile Phase	Helium or Hydrogen (Carrier Gas)	Acetonitrile/Methanol (B129727) and Water (with 0.1% formic acid or 5mM ammonium (B1175870) formate)	Use of high-purity solvents is critical to reduce background noise.[8] Mobile phase additives aid in analyte ionization.

Protocol: General Solid-Phase Extraction (SPE) for Sample Clean-up

This protocol provides a general framework for cleaning up a liquid sample extract (e.g., from a biological or water sample) prior to analysis. This protocol must be optimized for your specific sample matrix and analyte.

• Conditioning:

  • Pass 1-2 column volumes of a strong solvent (e.g., methanol or acetonitrile) through the SPE cartridge.

  • Do not allow the sorbent bed to go dry.

• Equilibration:

  • Pass 1-2 column volumes of reagent water or your initial mobile phase through the cartridge.

  • This step is crucial to prepare the sorbent for interaction with your aqueous sample. Do not let the sorbent go dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

  • A slow loading speed ensures efficient binding of the analyte to the sorbent.

• Washing:

  • Pass 1-2 column volumes of a weak wash solvent (e.g., 5% methanol in water) through the cartridge.

  • This step removes weakly bound interferences without eluting the target analyte.

• Elution:

  • Elute Parlar 26 with a small volume of a strong organic solvent (e.g., acetonitrile, ethyl acetate).

  • Collect the eluate in a clean, silanized collection tube.

• Post-Elution:

  • The eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of a suitable solvent for injection. This step concentrates the analyte, further boosting sensitivity.[13]

References

• 1. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 2. blog.organomation.com [blog.organomation.com]
• 3. chm.pops.int [chm.pops.int]
• 4. Persistent Organic Pollutants in Food: Contamination Sources, Health Effects and Detection Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. epa.gov [epa.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 10. researchgate.net [researchgate.net]
• 11. The development of immunoassays for detection of chemical warfare agents (Conference) | OSTI.GOV [osti.gov]
• 12. researchgate.net [researchgate.net]
• 13. organomation.com [organomation.com]
• 14. Sample treatment based on extraction techniques in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. gcms.cz [gcms.cz]
• 16. shimadzu.co.uk [shimadzu.co.uk]
• 17. drawellanalytical.com [drawellanalytical.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. aimanalytical.com [aimanalytical.com]
• 20. researchgate.net [researchgate.net]
• 21. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analysis of Parlar 26 by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the identification and quantification of Parlar 26 using Gas Chromatography-Mass Spectrometry (GC-MS). It is intended for researchers, scientists, and professionals in drug development and environmental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am not seeing a peak for Parlar 26 at the expected retention time. What are the possible causes?

A1: Several factors could lead to the absence of the Parlar 26 peak. Systematically check the following:

• Sample Preparation:

  • Extraction Efficiency: Ensure your extraction method is suitable for chlorinated hydrocarbons and that the solvent has sufficient contact time with the sample matrix.

  • Cleanup Steps: Parlar 26 can be lost during aggressive cleanup procedures. Verify the recovery of your cleanup steps using a fortified sample.

  • Sample Concentration: The concentration of Parlar 26 in your sample may be below the instrument's detection limit. Consider concentrating your extract or using a more sensitive detection method like Electron-Capture Negative Ionization (ECNI).

• GC-MS System:

  • Injection Issues: Check for a clogged syringe, incorrect injection volume, or a leak in the injection port septum.[1]

  • Column Integrity: The GC column may be degraded or contaminated. Condition the column according to the manufacturer's instructions or trim the first few centimeters.

  • Carrier Gas Flow: Incorrect flow rates can significantly alter retention times. Verify your carrier gas flow rate.

  • Inlet and Transfer Line Temperatures: Suboptimal temperatures can lead to analyte degradation or poor transfer to the MS.

Q2: The Parlar 26 peak is showing significant tailing. How can I improve the peak shape?

A2: Peak tailing for active compounds like chlorinated hydrocarbons is often due to interactions with active sites in the GC system.[2]

• Liner Deactivation: The glass liner in the injection port can have active sites. Use a deactivated liner and replace it regularly.

• Column Contamination: Non-volatile matrix components can accumulate at the head of the column, creating active sites. Trim 10-20 cm from the front of the column.[2]

• Column Choice: Ensure you are using a column suitable for analyzing chlorinated compounds, such as a DB-5ms or DB-XLB.

• GC Oven Temperature Program: A slow initial ramp rate can sometimes help to focus the analyte band at the head of the column, improving peak shape.

Q3: My baseline is noisy, making it difficult to integrate the Parlar 26 peak. What should I do?

A3: A noisy baseline can originate from several sources:

• Contaminated Carrier Gas: Ensure high-purity carrier gas and consider using a gas purifier.

• Column Bleed: Operating the column above its maximum temperature limit will cause the stationary phase to degrade and "bleed," resulting in a rising baseline, especially at higher temperatures.

• Septum Bleed: Particles from a degraded septum can enter the inlet and create baseline noise. Replace the septum regularly.

• Contaminated Ion Source: The MS ion source can become contaminated over time. Follow the manufacturer's instructions for cleaning the ion source.

Q4: I am seeing a peak at the correct retention time for Parlar 26, but the mass spectrum does not match the reference. Why?

A4: This issue can be due to co-elution or incorrect MS settings.

• Co-eluting Compounds: Another compound with a similar retention time may be co-eluting with Parlar 26. This is common in complex matrices. Review your chromatography and consider adjusting the temperature program to improve separation. Parlar 26 is a congener of toxaphene (B166800), a complex mixture of chlorinated compounds, making co-elution a significant challenge.

• MS Detector Settings: Verify that the MS is acquiring data in the correct mass range and that the scan speed is appropriate for the peak width.

• Library Matching: Ensure you are using a reliable mass spectral library for comparison.

Q5: How do I confirm the identity of the Parlar 26 peak?

A5: Peak identification should be based on two key parameters:

• Retention Time: The retention time of the peak in your sample should match that of a known Parlar 26 standard analyzed under the same conditions.

• Mass Spectrum: The mass spectrum of the sample peak should match the reference spectrum of Parlar 26. For confirmation, monitor for characteristic ions and their expected abundance ratios.

For highly confident identification, especially in complex matrices, the use of a labeled internal standard, such as ¹³C-Parlar 26, is recommended.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for the GC-MS analysis of Parlar 26.

Table 1: Parlar 26 Identification Parameters

Parameter	Value	Reference
Molecular Formula	C₁₀H₁₀Cl₈	--INVALID-LINK--
Molecular Weight	413.8 g/mol	--INVALID-LINK--
CAS Number	142534-71-2	--INVALID-LINK--

Table 2: GC-ECNI-MS Parameters for Parlar Congeners

Compound	Retention Time (min)	Target Ion (m/z)	Qualifier Ion (m/z)
Parlar 26	35.8	412	414
Parlar 40	38.9	412	414
Parlar 41	39.1	412	414
Parlar 44	39.5	412	414
Parlar 50	40.8	446	448
Parlar 62	42.5	446	448

Data adapted from a method using a 30 m x 0.25 mm, 0.25-µm df DB-XLB column.[3]

Experimental Protocols

Protocol 1: Sample Preparation for Environmental Matrices (e.g., Fish Tissue)

This protocol is adapted from methods for the analysis of toxaphene congeners in biological tissues.[3]

• Homogenization: Homogenize the tissue sample.

• Spiking: Spike the sample with a known amount of ¹³C-labeled Parlar 26 internal standard.

• Extraction: Perform a liquid-liquid extraction using a suitable solvent system (e.g., hexane/dichloromethane).

• Cleanup:

  • Use gel permeation chromatography (GPC) to remove lipids.

  • Follow with silica (B1680970) gel or Florisil column chromatography for further cleanup and fractionation.

• Concentration: Concentrate the final extract to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Analysis: The extract is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

The following is a recommended starting point for GC-MS method parameters. Optimization may be required based on your specific instrument and column.

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

• Injection: 1 µL, splitless injection at 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp 1: 10 °C/min to 200 °C.

  • Ramp 2: 1.5 °C/min to 230 °C.

  • Ramp 3: 10 °C/min to 300 °C, hold for 5 minutes.[3]

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) or Electron-Capture Negative Ionization (ECNI). ECNI is generally more sensitive for halogenated compounds.[3]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity and selectivity.

  • Ions to Monitor (ECNI): Target m/z 412, Qualifier m/z 414.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

Visualizations

Caption: A flowchart for troubleshooting common issues in Parlar 26 GC-MS analysis.

Caption: The general workflow for the analysis of Parlar 26 by GC-MS.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of Gas Chromatography-Mass Spectrometry and Gas Chromatography-Tandem Mass Spectrometry with Electron Ionization and Negative-Ion Chemical Ionization for Analyses of Pesticides at Trace Levels in Atmospheric Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

Minimizing interferences in Parlar 26 quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing interferences during the quantification of Parlar 26.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26 and why is its quantification challenging?

Parlar 26 is a specific congener of toxaphene (B166800), a complex mixture of over 670 chlorinated bornanes formerly used as a pesticide.[1][2] Its quantification is challenging due to several factors:

• Complex Mixtures: Technical toxaphene is a highly complex mixture, and environmental weathering alters the congener profile, making it difficult to match samples to analytical standards.[1][2][3]

• Co-eluting Interferences: Environmental samples are often contaminated with other organochlorine compounds like Polychlorinated Biphenyls (PCBs), chlordane, and DDT and its metabolites, which can co-elute with toxaphene congeners during gas chromatography (GC) analysis, leading to inaccurate quantification.[1][4]

• Matrix Effects: Components of the sample matrix (e.g., lipids in biological samples, humic acids in soil) can interfere with the analysis, causing signal suppression or enhancement.[5]

Q2: What is the recommended analytical method for Parlar 26 quantification?

The United States Environmental Protection Agency (US EPA) Method 8276 is a widely accepted method for the determination of toxaphene and its congeners, including Parlar 26.[1][2][3][6] This method utilizes Gas Chromatography/Negative Ion Chemical Ionization Mass Spectrometry (GC-NICI-MS), which offers high sensitivity and selectivity for chlorinated compounds.[1][3][7] While Gas Chromatography with Electron Capture Detection (GC-ECD) is also used, GC-NICI-MS is generally preferred for its ability to better distinguish target analytes from interferences.[7]

Q3: What are the most common sources of interference in Parlar 26 analysis?

Common sources of interference include:

• Co-extracted Compounds: Other organochlorine pesticides and PCBs are frequently co-extracted with toxaphene from the sample matrix.[1][4]

• Matrix Components: Lipids, pigments, and other high-molecular-weight compounds from the sample can interfere with the analysis.[8]

• Laboratory Contamination: Phthalate (B1215562) esters from plasticware and contaminants in solvents or reagents can introduce interfering peaks into the chromatogram.[3]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during Parlar 26 quantification experiments.

Issue 1: Poor peak shape (tailing or fronting) in the chromatogram.

Possible Cause	Troubleshooting Step
Active sites in the GC inlet or column	Perform inlet maintenance, including changing the liner and septum. Condition the GC column according to the manufacturer's instructions.
Column contamination	Bake out the column at a high temperature (within the column's limits). If contamination persists, trim the first few centimeters of the column.
Improper injection technique	Ensure the injection volume is appropriate for the liner and column capacity. Optimize the injection speed.
Matrix effects	Implement a more rigorous sample cleanup procedure to remove interfering matrix components.

Issue 2: Inaccurate or irreproducible quantification results.

Possible Cause	Troubleshooting Step
Co-elution with interfering compounds	Confirm the identity of the Parlar 26 peak using a secondary, dissimilar GC column or by comparing the mass spectrum to a known standard. Employ a more selective cleanup method to remove the specific interferent (e.g., sulfur cleanup for sulfur-containing compounds).
Instrument instability	Check the stability of the GC oven temperature, gas flows, and MS detector response. Run a calibration check standard to verify instrument performance.
Degradation of analytes	Endrin and DDT are often used as indicator compounds for analyte degradation in the GC system. If degradation is observed, perform inlet maintenance.[8][9]
Inconsistent sample preparation	Ensure consistent extraction and cleanup procedures for all samples and standards. Use internal standards to correct for variations in recovery.

Issue 3: High background noise or extraneous peaks in the chromatogram.

Possible Cause	Troubleshooting Step
Contaminated solvents or reagents	Run a solvent blank to check for contamination. Use high-purity solvents and reagents specifically designated for pesticide residue analysis.
Contaminated labware	Thoroughly clean all glassware with a rigorous washing procedure and bake at a high temperature. Avoid the use of plasticware to minimize phthalate contamination.[3]
Carryover from previous injections	Run a solvent blank after a high-concentration sample to check for carryover. If present, bake out the GC system and perform inlet maintenance.
Leaks in the GC system	Perform a leak check on the GC inlet and column connections.

Experimental Protocols

Protocol 1: Sample Extraction from Soil/Sediment (Based on EPA Method 3540C - Soxhlet Extraction)

• Sample Preparation: Air-dry the soil/sediment sample and sieve to remove large debris. Homogenize the sample.

• Spiking: Spike the sample with a surrogate standard to monitor extraction efficiency.

• Extraction:

  • Place 10-20 g of the prepared sample into a Soxhlet extraction thimble.

  • Add 300 mL of a 1:1 mixture of acetone (B3395972) and hexane (B92381) to the Soxhlet apparatus.

  • Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• Concentration: After extraction, cool the extract and concentrate it to a volume of approximately 5 mL using a Kuderna-Danish (K-D) apparatus.

• Solvent Exchange: Exchange the solvent to hexane by adding 50 mL of hexane and re-concentrating to 1 mL.

Protocol 2: Sample Cleanup - Gel Permeation Chromatography (GPC) (Based on EPA Method 3640A)

GPC is effective for removing high-molecular-weight interferences such as lipids and polymers.[8]

• System Calibration: Calibrate the GPC system using a solution containing corn oil, bis(2-ethylhexyl) phthalate, methoxychlor, perylene, and sulfur to determine the appropriate collection window for Parlar 26.

• Sample Loading: Load the concentrated sample extract (up to 5 mL) onto the GPC column.

• Elution: Elute the sample with dichloromethane (B109758) at a flow rate of 5 mL/min.

• Fraction Collection: Collect the fraction corresponding to the elution time of Parlar 26, discarding the earlier fraction containing high-molecular-weight interferences.

• Concentration: Concentrate the collected fraction to a suitable volume for GC-MS analysis.

Protocol 3: Sample Cleanup - Silica (B1680970) Gel (Based on EPA Method 3630C)

Silica gel cleanup is used to separate analytes into fractions based on polarity, which can help remove interfering compounds.

• Column Preparation: Prepare a chromatography column with activated silica gel.

• Sample Application: Apply the concentrated sample extract to the top of the silica gel column.

• Elution: Elute the column with a series of solvents of increasing polarity. Parlar 26 will elute in a specific fraction. The exact solvent scheme should be determined through a calibration experiment.

• Fraction Collection and Concentration: Collect the fraction containing Parlar 26 and concentrate it for analysis.

Quantitative Data Summary

Table 1: Comparison of Cleanup Method Effectiveness for Common Interferences

Cleanup Method	Target Interference	Typical Removal Efficiency
Gel Permeation Chromatography (GPC)	Lipids, high-molecular-weight compounds	>95%
Silica Gel	Polar interferences, fractionation of pesticide classes	85-95%
Florisil	Polar interferences, fractionation of pesticide classes	80-90%
Sulfur Cleanup (e.g., copper powder)	Elemental sulfur	>98%
Sulfuric Acid/Permanganate	Readily oxidizable organic compounds	>90%

Note: Removal efficiencies are approximate and can vary depending on the sample matrix and specific experimental conditions.

Visualizations

Caption: Experimental workflow for Parlar 26 quantification.

Caption: Decision tree for selecting a sample cleanup method.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Direct sample introduction GC-MS/MS for quantification of organic chemicals in mammalian tissues and blood extracted with polymers without clean-up - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SW-846 Test Method 8276: Toxaphene and Toxaphene Congeners By Gas Chromatography/Negative Ion Chemical Ionization Mass Spectrometry (GC-NICI/MS) | Hazardous Waste Test Methods / SW-846 | US EPA [19january2017snapshot.epa.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. agilent.com [agilent.com]
• 9. nucleus.iaea.org [nucleus.iaea.org]

Technical Support Center: Optimizing Injection Parameters for Parlar 26 in GC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing Gas Chromatography (GC) injection parameters for "Parlar 26," a representative semi-volatile and potentially thermally labile compound. The principles and methodologies outlined here are broadly applicable to similar analytes encountered in research and drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most critical initial parameters to consider for a new compound like Parlar 26?

A1: For a semi-volatile compound, the most critical injection parameters to optimize are the inlet temperature and the injection mode (split/splitless). The inlet temperature must be sufficient to ensure rapid and complete vaporization of the analyte without causing thermal degradation.[1][2] The choice between split and splitless injection is primarily determined by the concentration of the analyte in your sample.[1][3][4][5]

Q2: Should I use split or splitless injection for my Parlar 26 samples?

A2: The decision between split and splitless injection depends on your sample's concentration and the sensitivity required for your analysis.[4][5]

• Split Injection: This mode is ideal for high-concentration samples.[3][5][6] It works by venting a portion of the injected sample, which prevents column overload and can result in sharper peaks.[6][7] However, this technique is less sensitive due to the loss of a portion of the sample.[7]

• Splitless Injection: This is the preferred method for trace analysis where the analyte concentration is low.[3][6] In this mode, the entire vaporized sample is transferred to the column, maximizing sensitivity.[1][3][7] Care must be taken to avoid column overload and potential peak broadening.[4][5]

Q3: What is a good starting point for the inlet temperature?

A3: A general starting point for the inlet temperature for a new semi-volatile compound is 250 °C.[8] This temperature is often sufficient for a wide range of compounds. You can then optimize this by injecting your sample at increasing temperatures (e.g., in 25 °C increments) and observing the peak response and shape.[8] For higher molecular weight or less volatile compounds, a higher inlet temperature may be necessary to ensure complete vaporization.[8][9][10]

Q4: How does the choice of inlet liner affect my analysis?

A4: The inlet liner is a critical component that can significantly impact the accuracy and reproducibility of your results. The liner provides a chamber for the sample to vaporize before being transferred to the column.[11][12] An inappropriate liner can lead to issues like peak tailing, sample discrimination, or analyte degradation.[11][13] For many applications, a deactivated glass liner, potentially with a small amount of deactivated glass wool, is a good starting point. The glass wool can aid in vaporization and trap non-volatile residues.[10][14]

Q5: What are the common carrier gases, and which should I choose?

A5: The most common carrier gases in GC are helium, hydrogen, and nitrogen.[15][16]

• Helium is a good all-around carrier gas, offering good efficiency and being very safe to use.[15]

• Hydrogen can provide faster analysis times and higher efficiency but is flammable.[15][16]

• Nitrogen is inexpensive and safe but generally provides lower efficiency and longer analysis times compared to helium and hydrogen.[15]

For general-purpose use with a new compound, helium is often the recommended starting choice.[15]

Troubleshooting Guides

This section addresses common problems encountered during the GC analysis of semi-volatile compounds like Parlar 26.

Issue 1: Poor Peak Shape (Tailing, Fronting, Splitting)

Symptom	Potential Causes	Recommended Solutions
Peak Tailing	1. Active Sites: The analyte is interacting with active sites in the inlet liner or on the column.[1][17][18] 2. Low Inlet Temperature: Incomplete vaporization of the analyte.[1][9][10] 3. Column Contamination: Buildup of non-volatile material at the head of the column.[19] 4. Improper Column Installation: A poor column cut or incorrect insertion depth can create dead volume.[17][18]	1. Use a fresh, deactivated inlet liner. Consider a liner with glass wool to trap non-volatile residues.[10][17] Trim 10-20 cm from the front of the column.[17][18] 2. Increase the inlet temperature in 10-20 °C increments.[10] 3. Bake out the column at a high temperature (within the column's limits). If the problem persists, replace the column.[19] 4. Re-cut the column ensuring a clean, 90-degree cut.[17][20] Re-install the column according to the manufacturer's instructions for the correct insertion depth.[17]
Peak Fronting	1. Column Overload: Injecting too much sample for the column's capacity.[1] 2. Solvent Mismatch: The polarity of the sample solvent does not match the polarity of the stationary phase.[17]	1. Dilute the sample or increase the split ratio.[1] 2. Choose a sample solvent that is more compatible with the column's stationary phase.[20]
Split Peaks	1. Improper Column Cut/Installation: Similar to tailing, this can create a disturbed flow path.[17][18] 2. Inlet Temperature Too High: Can cause sample degradation for thermally labile compounds.[2] 3. Solvent Effects in Splitless Injection: Incompatible initial oven temperature with the solvent boiling point.[17]	1. Re-cut and reinstall the column.[17][18] 2. Lower the inlet temperature in 10-20 °C increments. 3. Ensure the initial oven temperature is about 20 °C below the boiling point of the sample solvent.[17]

Issue 2: Poor Reproducibility (Inconsistent Peak Areas)

Symptom	Potential Causes	Recommended Solutions
Inconsistent Peak Areas	1. Leaking Septum: A worn septum can lead to sample loss during injection.[1] 2. Sample Backflash: The vaporized sample volume exceeds the liner volume, causing sample to be lost out of the top of the inlet.[10][11][12] 3. Syringe Issues: A dirty or malfunctioning syringe can lead to inconsistent injection volumes.	1. Replace the septum. A regular replacement schedule is recommended.[1] 2. Reduce the injection volume, use a liner with a larger internal diameter, or lower the inlet temperature to reduce solvent expansion.[1] 3. Clean the syringe according to the manufacturer's instructions or replace it if necessary.

Issue 3: No Peaks or Very Small Peaks

Symptom	Potential Causes	Recommended Solutions
No Peaks Detected	1. Syringe Not Drawing Sample: The syringe may be empty or clogged. 2. Major System Leak: A significant leak in the gas lines or connections. 3. Incorrect Method Parameters: The wrong injection mode or flow settings are being used.	1. Visually inspect the syringe to ensure it is drawing sample. 2. Perform a leak check on the entire GC system. 3. Verify all method parameters, including injection mode, split ratio, and gas flows.
Very Small Peaks	1. High Split Ratio: The split ratio may be too high for the sample concentration.[4] 2. Low Inlet Temperature: Incomplete transfer of the analyte to the column.[9] 3. Analyte Degradation: The inlet temperature may be too high, causing the analyte to break down.[2][8]	1. Decrease the split ratio or switch to splitless injection if the concentration is very low.[20] 2. Increase the inlet temperature.[9] 3. Lower the inlet temperature and observe if the peak response improves.

Experimental Protocols

Protocol 1: Systematic Optimization of Inlet Temperature

• Initial Setup:

  • Install a new, deactivated liner and septum.

  • Set the initial inlet temperature to 250 °C.[8]

  • Use a mid-range split ratio (e.g., 50:1) or splitless mode depending on the expected sample concentration.

  • Set an appropriate oven temperature program and carrier gas flow rate.

• Temperature Stepping:

  • Inject a standard solution of Parlar 26.

  • Increase the inlet temperature in 25 °C increments (e.g., 275 °C, 300 °C, 325 °C).[8]

  • Perform at least three replicate injections at each temperature to assess reproducibility.

• Data Evaluation:

  • Monitor the peak area and peak shape at each temperature.

  • Select the temperature that provides the best peak shape and the highest, most stable peak area without evidence of degradation (e.g., the appearance of extra peaks).

Protocol 2: Determining the Optimal Injection Mode and Split Ratio

• Initial Assessment (Splitless):

  • If trace analysis is required, start with splitless injection.

  • Optimize the splitless hold time to ensure complete transfer of the analyte without excessive solvent tailing. A good starting point is a hold time that allows the carrier gas to sweep the liner volume 1.5 to 2 times.[12]

• Split Ratio Optimization (if needed):

  • If the sample concentration is high and causes column overload (e.g., fronting peaks) in splitless mode, switch to split injection.

  • Start with a mid-range split ratio (e.g., 50:1).

  • If the peak response is too low, decrease the split ratio (e.g., 20:1, 10:1).

  • If the peak is still overloading the column, increase the split ratio (e.g., 100:1, 200:1).

  • The optimal split ratio will provide good peak shape and a signal-to-noise ratio that is appropriate for your analysis.

Quantitative Data Summary

The following tables summarize the expected impact of key injection parameters on the analysis of a semi-volatile compound like Parlar 26. The values are illustrative and should be optimized for your specific instrument and application.

Table 1: Effect of Inlet Temperature on Peak Area and Shape

Inlet Temperature (°C)	Expected Peak Area (Arbitrary Units)	Expected Peak Shape	Notes
225	80,000	Tailing	Incomplete vaporization.
250	120,000	Symmetrical	Good starting point.
275	150,000	Symmetrical	Improved vaporization of less volatile components.
300	155,000	Symmetrical	Diminishing returns on peak area increase.[8]
325	140,000 (with degradation peaks)	Distorted	Potential for thermal degradation of the analyte.

Table 2: Comparison of Split vs. Splitless Injection

Parameter	Split Injection	Splitless Injection
Primary Use	High-concentration samples[3][5]	Trace analysis[3][5]
Sensitivity	Lower	Higher[3]
Peak Width	Generally narrower[6]	Can be broader if not optimized[3]
Risk of Column Overload	Low[4]	High[4]
Typical Split Ratios	10:1 to 500:1[7]	N/A

Table 3: Impact of Carrier Gas Flow Rate on Analysis

Carrier Gas Flow Rate	Effect on Retention Time	Effect on Peak Width	Effect on Separation Efficiency
Too Low	Long	Broad	Sub-optimal
Optimal	Moderate	Narrow	Highest
Too High	Short	Broad	Sub-optimal

Note: The optimal flow rate depends on the carrier gas type and column dimensions.[15]

Visualizations

Caption: Troubleshooting flowchart for common GC peak shape problems.

Caption: Workflow for optimizing GC injection parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 4. coconote.app [coconote.app]
• 5. coconote.app [coconote.app]
• 6. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 7. Split vs Splitless Injection [restek.com]
• 8. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 9. Inlet temperature GCMS - Chromatography Forum [chromforum.org]
• 10. benchchem.com [benchchem.com]
• 11. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. How to Choose a GC Inlet Liner [restek.com]
• 15. 2-3 Other Factors Affecting the Analysis | Technical Information | GL Sciences [glsciences.com]
• 16. GC Carrier Gas Guide: Selection & Applications | Phenomenex [phenomenex.com]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 20. gcms.labrulez.com [gcms.labrulez.com]

Technical Support Center: Parlar 26 Stability in Organic Solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Parlar 26 in various organic solvents. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Parlar 26 in organic solvents?

A1: Parlar 26, a toxaphene (B166800) congener, is commercially available as a solution in nonane (B91170) or cyclohexane, typically for use as an analytical standard.[1][2][3] These solutions are generally stored at room temperature, protected from light and moisture.[1][4] While specific, publicly available long-term stability data in a wide range of organic solvents is limited, its chemical structure as a chlorinated hydrocarbon suggests a degree of stability. However, the actual stability in any given organic solvent must be experimentally determined, as it can be influenced by solvent polarity, temperature, and the presence of contaminants.

Q2: I am observing unexpected degradation of Parlar 26 in my organic solvent. What are the potential causes?

A2: Unexpected degradation of Parlar 26 can be attributed to several factors:

• Solvent Purity: Impurities in the organic solvent, such as water, peroxides (especially in ethers), or acidic/basic contaminants, can initiate or catalyze degradation reactions.

• Storage Conditions: Exposure to light, elevated temperatures, or oxygen can promote degradation. Parlar 26 should be stored in tightly sealed, light-resistant containers.

• Solvent Reactivity: Although generally stable, certain reactive solvents or functional groups within a solvent molecule could potentially react with Parlar 26 under specific conditions (e.g., prolonged heating).

• pH: Trace amounts of acid or base in the solvent can lead to hydrolysis or other degradation pathways.

Q3: How can I determine the stability of Parlar 26 in a specific organic solvent for my experiment?

A3: A forced degradation study is a common and effective method to assess the stability of a compound in a specific solvent. This involves subjecting a solution of Parlar 26 in the solvent of interest to stress conditions to accelerate potential degradation. The general steps are outlined in the Experimental Protocols section below. Analysis, typically by High-Performance Liquid Chromatography (HPLC), is used to quantify the amount of intact Parlar 26 over time.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent stability results between experiments.	- Variation in solvent quality (different batches or suppliers).- Inconsistent storage conditions (temperature, light exposure).- Differences in the initial concentration of Parlar 26.	- Use high-purity, HPLC-grade solvents from a single batch for the entire study.- Maintain consistent and controlled storage conditions for all samples.- Prepare fresh stock solutions and accurately determine the initial concentration for each experiment.
Rapid degradation of Parlar 26 observed in a new solvent.	- The solvent may be inherently reactive with Parlar 26.- The solvent may contain impurities that promote degradation.	- Perform a forced degradation study to confirm the instability.- Test a fresh, high-purity batch of the solvent.- Consider using an alternative, less reactive solvent if stability is critical for your application.
Appearance of unknown peaks in the HPLC chromatogram.	- These are likely degradation products of Parlar 26.	- Conduct a forced degradation study under various stress conditions (acid, base, oxidation, heat) to systematically generate and identify potential degradation products.[5] This can help in understanding the degradation pathway.
Poor solubility of Parlar 26 in the chosen solvent.	- Parlar 26 has limited solubility in that specific organic solvent.	- Consult solvent property tables to select a more suitable solvent with a similar polarity to nonane or cyclohexane.[6]- A solubility study can be performed by adding small, incremental amounts of Parlar 26 to a known volume of the solvent until saturation is reached.[7][8]

Data Presentation

The following table presents hypothetical stability data for Parlar 26 in various organic solvents to illustrate how experimental results would be summarized. Note: This data is for illustrative purposes only and is not based on actual experimental results.

Organic Solvent	Temperature (°C)	Time (days)	Parlar 26 Remaining (%)	Appearance of Degradation Products (Area %)
Nonane	25	0	100.0	0.0
25	30	99.8	< 0.2
40	30	98.5	1.5
Cyclohexane	25	0	100.0	0.0
25	30	99.7	< 0.3
40	30	98.2	1.8
Methanol	25	0	100.0	0.0
25	30	95.2	4.8
40	30	88.9	11.1
Acetonitrile	25	0	100.0	0.0
25	30	97.5	2.5
40	30	92.1	7.9
Dimethyl Sulfoxide (DMSO)	25	0	100.0	0.0
25	30	91.3	8.7
40	30	82.4	17.6

Experimental Protocols

Protocol 1: Forced Degradation Study for Parlar 26 in an Organic Solvent

This protocol is a general guideline and may require optimization for specific solvents and analytical methods.

1. Objective: To evaluate the stability of Parlar 26 in a selected organic solvent under accelerated conditions.

2. Materials:

• Parlar 26

• High-purity organic solvent of interest

• HPLC system with a suitable detector (e.g., UV or Mass Spectrometry)

• Analytical column appropriate for the separation of Parlar 26 and its potential degradants

• Volumetric flasks, pipettes, and vials

• Temperature-controlled oven or incubator

• Light chamber (for photostability testing)

3. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Parlar 26 in the chosen organic solvent at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Thermal Stress: Transfer aliquots of the stock solution into sealed vials and place them in an oven at an elevated temperature (e.g., 40°C, 60°C, or 80°C).

  • Photostability: Expose aliquots of the stock solution in photostable, transparent containers to a controlled light source. A control sample should be wrapped in aluminum foil to protect it from light.

  • Acid/Base Stress (for co-solvents or potential contaminants): If investigating the effect of acidic or basic impurities, a small, known amount of a suitable acid (e.g., HCl in an appropriate solvent) or base (e.g., NaOH in an appropriate solvent) can be added to the Parlar 26 solution.

• Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 24, 48, 72 hours, and 7 days).

• Sample Analysis:

  • At each time point, dilute the sample to a suitable concentration for HPLC analysis.

  • Analyze the samples by a validated, stability-indicating HPLC method. The method should be able to separate the intact Parlar 26 from any degradation products.

• Data Analysis: Calculate the percentage of Parlar 26 remaining at each time point relative to the initial concentration (time 0). Monitor the formation and increase of any degradation product peaks.

Visualizations

Caption: Experimental workflow for assessing the stability of Parlar 26 in organic solvents.

Caption: Hypothetical signaling pathway potentially inhibited by Parlar 26 or its degradation products.

References

• 1. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 2. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [cymitquimica.com]
• 3. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [lgcstandards.com]
• 4. Predominant Bioaccumulative Toxaphene Congeners (Parlar 26, 50 and 62) (unlabeled) 1.2 mL in nonane- Cambridge Isotope Laboratories, ES-5353 [isotope.com]
• 5. benchchem.com [benchchem.com]
• 6. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 7. ntrl.ntis.gov [ntrl.ntis.gov]
• 8. srdata.nist.gov [srdata.nist.gov]

Addressing instrument contamination in Parlar 26 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analysis of Parlar 26, a specific congener of the organochlorine pesticide toxaphene (B166800). The focus is on addressing instrument contamination issues commonly encountered during gas chromatography-mass spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26 and why is its analysis challenging?

Parlar 26 is an octachlorinated toxaphene congener, a persistent organic pollutant (POP) monitored in environmental and biological samples.[1] Its analysis is challenging due to its presence at trace levels in complex matrices, the potential for co-elution with other contaminants, and its tendency to contribute to instrument contamination and carryover.[2][3]

Q2: What is the most common analytical technique for Parlar 26 analysis?

Gas chromatography combined with mass spectrometry (GC-MS), particularly with an electron capture negative ion (ECNI) source, is a widely used and highly sensitive method for the quantification of Parlar 26 and other toxaphene congeners.[1][4] This technique provides the necessary selectivity and low detection limits for trace analysis.

Q3: What are the primary sources of instrument contamination in Parlar 26 analysis?

The primary sources of contamination include:

• Sample Matrix: Complex sample matrices, if not adequately cleaned up, can introduce non-volatile residues into the GC inlet and MS ion source.[5]

• Carryover: High-concentration samples can leave residues in the injection port, syringe, and GC column, which then appear in subsequent analyses of blanks or low-concentration samples.[6][7][8]

• Contaminated Solvents and Gases: Impurities in solvents, reagents, and carrier gases can introduce background noise and interfering peaks.[9]

• System Components: Septa, O-rings, and ferrules can degrade and release contaminants. Fingerprints or contaminated tools used during maintenance can also be a source.[9]

Troubleshooting Guides

Issue 1: Analyte Signal Detected in Blank Injections (Carryover)

Symptom: You observe peaks corresponding to Parlar 26 in a solvent blank injected after a sample. These "ghost peaks" can lead to false positives and inaccurate quantification.[7][8][10]

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Contaminated Syringe	- Increase the number and rigor of pre- and post-injection syringe rinses with a strong solvent (e.g., toluene (B28343) or hexane). - Use a dedicated syringe for high-concentration samples. - If the problem persists, replace the syringe.
Contaminated GC Inlet	- Replace the inlet liner and septum. This should be the first step as they are common sources of carryover. - Clean the injection port. If replacing the liner and septum does not resolve the issue, the inlet itself may be contaminated and require cleaning.
Column Contamination	- Bake out the column: Increase the oven temperature to the column's maximum recommended temperature (without exceeding it) for an extended period (e.g., 30-60 minutes) to elute any retained compounds. - Solvent rinse the column: If baking out is insufficient, a solvent rinse (following manufacturer's instructions) may be necessary. - As a last resort, trim the first few centimeters from the front of the column or replace the column entirely.
Insufficient Run Time	- Extend the GC run time or increase the final oven temperature to ensure all analytes from the previous injection have eluted before the next run begins.[8][10]

Issue 2: Decreased Sensitivity and Poor Peak Shape

Symptom: A noticeable drop in signal intensity for Parlar 26 standards and samples, often accompanied by tailing or broadened peaks.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Contaminated MS Ion Source	- A dirty ion source is a primary cause of sensitivity loss.[5] The source components (lenses, repeller) become coated with non-volatile material over time. - Perform an ion source cleaning. This is a more involved maintenance procedure that requires venting the mass spectrometer.
Active Sites in the Inlet or Column	- Deactivate the inlet liner: Use a fresh, deactivated liner. Over time, liners can develop active sites that interact with analytes. - Column degradation: The stationary phase of the column can degrade, exposing active sites. Consider conditioning the column or replacing it if it is old or has been subjected to harsh conditions.
Leaks in the System	- Air leaks in the GC-MS system can lead to a loss of sensitivity and increased background noise.[9] - Perform a leak check: Check all fittings and connections from the gas source to the MS, particularly at the injection port and column connections.

Experimental Protocols

Protocol 1: Standard GC-MS Ion Source Cleaning Procedure

This protocol provides a general guideline for cleaning a contaminated ion source. Always refer to your specific instrument's hardware manual for detailed instructions. [11][12]

Materials:

• Lint-free gloves

• Clean, stainless steel tweezers

• Abrasive powder (e.g., aluminum oxide)

• Cotton swabs

• Beakers for solvent rinsing

• Solvents: Methanol (B129727), Acetone, Hexane (or other appropriate organic solvents)

• Ultrasonic bath

• GC oven or a vacuum oven for drying parts

Methodology:

• Vent the Mass Spectrometer: Follow the manufacturer's procedure to safely bring the vacuum chamber to atmospheric pressure.

• Remove the Ion Source: Wearing lint-free gloves, carefully remove the ion source from the vacuum chamber.

• Disassemble the Ion Source: Disassemble the ion source on a clean surface, taking care to note the orientation of each component. Separate the metal parts from any ceramic or wired components, which are typically not cleaned with abrasives or solvents.

• Abrasive Cleaning:

  • Create a slurry of the abrasive powder and methanol.

  • Using a cotton swab, gently polish all metal surfaces of the ion source components. Pay special attention to the areas that are discolored.

  • Do not use abrasives on any coated or ceramic parts.

• Solvent Rinsing and Sonication:

  • Rinse the polished parts with methanol to remove the abrasive slurry.

  • Sequentially sonicate the parts in a series of solvents, moving from polar to non-polar (e.g., methanol, then acetone, then hexane). Sonicate for 5-10 minutes in each solvent.[11]

  • Use clean tweezers to transfer the parts between solvent baths.

• Drying:

  • After the final solvent rinse, place the cleaned parts on a clean, lint-free surface and dry them thoroughly. This can be done in a GC oven at a moderate temperature (e.g., 100-150°C) or in a vacuum oven.[12]

• Reassembly and Installation:

  • Once completely dry, reassemble the ion source, again wearing lint-free gloves.

  • Install the ion source back into the mass spectrometer.

• Pump Down and Bakeout:

  • Pump down the system and allow it to bake out according to the manufacturer's recommendations to remove any residual solvents and water.

• Tuning:

  • Perform an instrument tune to ensure the mass spectrometer is functioning correctly before analyzing samples.

Protocol 2: General Sample Preparation Workflow for Parlar 26 in Environmental Samples

Sample preparation is critical to minimize instrument contamination. The goal is to isolate Parlar 26 from the sample matrix.[2][3]

Methodology:

• Extraction: The sample (e.g., soil, sediment, tissue) is extracted with an organic solvent (e.g., hexane, dichloromethane). Techniques like Soxhlet extraction or accelerated solvent extraction (ASE) can be used.

• Cleanup: The raw extract is then "cleaned" to remove interfering compounds like lipids. This is often a multi-step process:

  • Gel Permeation Chromatography (GPC): To remove large molecules like lipids.

  • Solid Phase Extraction (SPE): Using cartridges with materials like Florisil or silica (B1680970) gel to separate the analytes from interfering compounds.[13]

• Fractionation: The cleaned extract may be further fractionated to separate different classes of compounds.

• Concentration: The final extract is concentrated to a small volume before injection into the GC-MS.

Visualizations

Logical Workflow for Troubleshooting Contamination

Caption: A step-by-step guide to troubleshooting instrument contamination.

Experimental Workflow for Parlar 26 Analysis

Caption: A typical workflow for analyzing Parlar 26 in environmental samples.

Hypothetical Signaling Pathway of Toxicant-Induced Cellular Stress

Caption: A generalized pathway of toxicant-induced cellular stress and response.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Automated Toxaphene Quantitation by GC/MS | CoLab [colab.ws]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. GC Troubleshooting—Carryover and Ghost Peaks [restek.com]
• 8. youtube.com [youtube.com]
• 9. postnova.com [postnova.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. sisweb.com [sisweb.com]
• 13. Table 7-2, Analytical Methods for Determining Toxaphene in Environmental Samples - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Improving resolution of Parlar 26 from other congeners

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical resolution of Parlar 26 from its congeners.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26 and why is its resolution challenging?

A1: Parlar 26 is an octachlorinated toxaphene (B166800) congener, a component of the complex pesticide mixture toxaphene.[1] Toxaphene consists of hundreds of structurally similar compounds, or congeners, making the isolation and quantification of a single congener like Parlar 26 analytically challenging due to the high potential for co-elution with other congeners.

Q2: What is the recommended analytical technique for separating Parlar 26?

A2: High-resolution gas chromatography coupled with mass spectrometry (GC-MS) is the most common and effective technique for the analysis of toxaphene congeners.[2] Specifically, using negative ion chemical ionization (NICI) enhances sensitivity and selectivity for these chlorinated compounds.[2][3]

Q3: Which gas chromatography column is best suited for resolving Parlar 26?

A3: A low-polarity, low-bleed stationary phase column is recommended for optimal resolution of toxaphene congeners. The DB-XLB column has been shown to provide excellent resolving power for these analyses.[3][4]

Q4: What are the common interferences in Parlar 26 analysis?

A4: Besides co-elution with other toxaphene congeners, a significant potential interference comes from chlordane (B41520) congeners, which can co-elute and have isobaric ions that interfere with the mass spectrometric detection of toxaphene congeners.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of Parlar 26.

Poor Resolution or Peak Co-elution

Problem: Parlar 26 is not adequately separated from neighboring peaks, leading to inaccurate quantification.

Possible Causes & Solutions:

Cause	Solution
Inappropriate GC Column	Ensure you are using a recommended low-polarity column, such as a DB-XLB, which is known to provide good resolution for toxaphene congeners.[3][4]
Suboptimal Oven Temperature Program	The temperature ramp rate is critical for separating closely eluting compounds. A slower ramp rate during the elution window of Parlar 26 can improve resolution. Refer to the detailed experimental protocol below for a recommended temperature program.[5]
Carrier Gas Flow Rate	An incorrect flow rate can lead to band broadening and poor resolution. Ensure your carrier gas flow rate is optimized for your column dimensions and analytical method.
Column Overloading	Injecting too concentrated a sample can lead to broad, asymmetric peaks and poor resolution. Dilute your sample and reinject.
Column Degradation	Over time, the stationary phase of the column can degrade, leading to a loss of resolution. Condition the column according to the manufacturer's instructions. If performance does not improve, the column may need to be replaced.

Peak Tailing or Fronting

Problem: The chromatographic peak for Parlar 26 is asymmetrical, exhibiting tailing (a gradual slope on the backside of the peak) or fronting (a gradual slope on the front side of the peak).

Possible Causes & Solutions:

Cause	Solution
Active Sites in the Inlet or Column	Active sites can cause interactions with the analyte, leading to peak tailing. Deactivate the inlet liner by cleaning or replacing it. You can also trim a small portion (10-20 cm) from the inlet side of the column.[6]
Column Contamination	Contaminants in the sample can accumulate on the column, leading to poor peak shape. Bake out the column at a high temperature (within its specified limits) to remove contaminants.
Improper Column Installation	If the column is not installed correctly in the injector or detector, it can lead to dead volume and peak tailing. Reinstall the column according to the instrument manufacturer's guidelines.[6]
Sample Overloading	Injecting too much sample can saturate the column, causing peak fronting. Reduce the injection volume or dilute the sample.

Inconsistent Retention Times

Problem: The retention time of Parlar 26 varies between runs.

Possible Causes & Solutions:

Cause	Solution
Leaks in the GC System	Leaks in the carrier gas flow path can cause pressure fluctuations and lead to shifting retention times. Perform a leak check of the system.
Inconsistent Oven Temperature	Ensure the GC oven is properly calibrated and maintaining a stable temperature throughout the run.
Changes in Carrier Gas Flow Rate	Verify that the carrier gas flow rate is constant and reproducible between runs.
Column Bleed	At high temperatures, the stationary phase can degrade and "bleed," which can affect retention times. Use a low-bleed column and ensure the oven temperature does not exceed the column's maximum limit.

Experimental Protocols

Recommended GC-MS Method for Parlar 26 Analysis

This protocol is based on established methods for the analysis of toxaphene congeners.[3][5]

Instrumentation:

• Gas Chromatograph with a split/splitless injector

• Mass Spectrometer capable of Negative Ion Chemical Ionization (NICI)

GC Conditions:

Parameter	Setting
Column	DB-XLB (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Temperature Program	60°C (hold 1 min), then 10°C/min to 200°C, then 1.5°C/min to 230°C, then 10°C/min to 300°C[5]
Transfer Line Temperature	280 °C

MS Conditions:

Parameter	Setting
Ionization Mode	Negative Ion Chemical Ionization (NICI)
Reagent Gas	Methane
Ion Source Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor for Parlar 26	m/z 412, 414, 416 (quantification and confirmation ions)

Data Presentation

The following table presents a partial elution order of key toxaphene congeners on a DB-XLB column, which can help in identifying potential co-eluting congeners with Parlar 26.

Elution Order	Congener Name
1	Parlar 11
2	Parlar 12
...	...
X	Parlar 26
X+1	Parlar 31
X+2	Parlar 32
...	...

Note: The exact retention times can vary between instruments and laboratories. It is crucial to run a standard containing Parlar 26 and its potential co-eluting congeners to determine their specific retention times on your system.

Visualizations

Figure 1. A typical experimental workflow for the analysis of Parlar 26.

Figure 2. A decision tree for troubleshooting poor resolution of Parlar 26.

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]

Dealing with non-linear calibration curves for Parlar 26

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Parlar 26. The information focuses on addressing challenges encountered during experimental analysis, particularly the issue of non-linear calibration curves.

Frequently Asked Questions (FAQs)

Q1: We are observing a non-linear, polynomial calibration curve for Parlar 26 during our GC-MS analysis. What are the potential causes?

A non-linear calibration curve for Parlar 26, a toxaphene (B166800) congener, is a common observation in analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS).[1][2] Several factors, often related to the instrument, the sample matrix, or the analyte itself, can contribute to this phenomenon.[3]

Potential causes include:

• Detector Saturation: At high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the signal response and causing the curve to bend.[1]

• Matrix Effects: Co-extracted compounds from the sample matrix can interfere with the ionization of Parlar 26 in the MS source, leading to either signal enhancement or suppression, which can result in a non-linear response.[3][4][5][6][7]

• Analyte Degradation: Parlar 26, like other organochlorine pesticides, can be susceptible to degradation in the GC inlet, especially if the inlet is not properly maintained. This degradation can be concentration-dependent, leading to non-linearity.

• Ion-Source Saturation: High concentrations of the analyte or co-eluting matrix components can lead to space-charge effects in the ion source, affecting ionization efficiency and causing a non-linear response.

• In-source Reactions: At higher concentrations, molecules can interact within the ion source, potentially forming dimers or other adducts that are not monitored, leading to a loss of linearity.

Q2: How can we troubleshoot and mitigate the non-linear calibration curve for Parlar 26?

Addressing non-linearity requires a systematic approach to identify and resolve the underlying cause. Here are some troubleshooting steps:

• Extend the Calibration Range: Ensure your calibration curve covers a wide enough range to accurately model the non-linear response. It may be necessary to add more calibration points at the lower and upper ends of the concentration range.

• Use a Different Regression Model: If the non-linearity is predictable and reproducible, using a non-linear regression model, such as a quadratic or polynomial function, can provide a good fit for the calibration data.[5]

• Dilute the Samples: If detector or ion-source saturation is suspected, diluting the samples to fall within the linear range of the detector is a straightforward solution.

• Optimize Sample Preparation: Employing a robust sample preparation method, such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), followed by a cleanup step like dispersive solid-phase extraction (dSPE), can help to remove interfering matrix components.[8][9]

• Use Matrix-Matched Standards: Preparing calibration standards in a blank matrix extract that closely matches the samples can help to compensate for matrix effects.[7]

• Employ an Internal Standard: The use of a suitable internal standard, ideally an isotopically labeled version of Parlar 26, can help to correct for variations in sample preparation, injection volume, and instrument response.

• GC Inlet Maintenance: Regularly replace the GC inlet liner and septum to prevent analyte degradation and ensure proper sample introduction.

Q3: What are the recommended analytical techniques for the quantitative analysis of Parlar 26?

Gas Chromatography coupled with Mass Spectrometry (GC-MS) or tandem Mass Spectrometry (GC-MS/MS) is the preferred method for the quantitative analysis of Parlar 26.[1][2] These techniques offer high sensitivity and selectivity, which are crucial for detecting and quantifying this compound in complex matrices. Electron Capture Negative Ionization (ECNI) is often used as the ionization technique to enhance sensitivity for halogenated compounds like Parlar 26.[1]

Troubleshooting Guide: Non-Linear Calibration Curves for Parlar 26

This guide provides a structured approach to diagnosing and resolving issues related to non-linear calibration curves in the analysis of Parlar 26.

Symptom	Potential Cause	Recommended Action
Curve plateaus at high concentrations	Detector Saturation	Dilute samples and standards to a lower concentration range. Reduce the injection volume.
Ion-Source Saturation	Clean the ion source. Optimize ion source parameters.
Poor R-squared value (<0.99)	Matrix Effects (Enhancement or Suppression)	Implement a more effective sample cleanup procedure. Use matrix-matched calibration standards.[7]
Inconsistent Sample/Standard Preparation	Review and standardize sample and standard preparation protocols. Use an automated liquid handler for improved precision.
Instrument Instability	Check for leaks in the GC system. Ensure stable gas flows and temperatures.
Curve is consistently non-linear across multiple runs	Inherent non-linear response of the analyte/instrument combination	Utilize a non-linear regression model (e.g., quadratic) for quantification. Ensure a sufficient number of calibration points to define the curve.
Analyte Degradation in the GC Inlet	Replace the GC inlet liner and septum. Use a deactivated liner. Optimize the inlet temperature.
Randomly shaped or inconsistent curves	Contamination	Clean the GC inlet, column, and MS ion source. Check solvents and reagents for contamination.
Leaks in the system	Perform a leak check on the GC and MS systems.

Experimental Protocols

Protocol 1: Sample Preparation using QuEChERS and dSPE Cleanup

This protocol is a general guideline for the extraction and cleanup of Parlar 26 from a solid matrix (e.g., soil, food sample).

• Sample Homogenization: Homogenize a representative portion of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a dSPE tube containing a suitable sorbent (e.g., PSA, C18, GCB) to remove interferences.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm filter.

  • The extract is now ready for GC-MS analysis.

Protocol 2: GC-MS/MS Instrumental Analysis

This protocol provides typical starting parameters for the analysis of Parlar 26. Optimization will be required for your specific instrument and application.

• Gas Chromatograph (GC):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet: Splitless mode.

  • Inlet Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 60 °C (hold 1 min), ramp to 200 °C at 25 °C/min, then to 300 °C at 5 °C/min (hold 5 min).

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Capture Negative Ionization (ECNI) or Electron Ionization (EI).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity. Select appropriate precursor and product ions for Parlar 26.

Visualizations

Caption: Troubleshooting workflow for non-linear calibration curves.

Caption: Key factors affecting Parlar 26 calibration curve linearity.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. lctsbible.com [lctsbible.com]
• 3. it.restek.com [it.restek.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. researchgate.net [researchgate.net]
• 6. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. hpst.cz [hpst.cz]
• 9. agilent.com [agilent.com]

Reducing signal suppression of Parlar 26 in complex matrices

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering signal suppression when analyzing Parlar 26 in complex matrices. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why does it occur with Parlar 26 in complex matrices?

A: Signal suppression is a common phenomenon in Liquid Chromatography-Mass Spectrometry (LC-MS) where the ionization efficiency of the target analyte, in this case, Parlar 26, is reduced by co-eluting components from the sample matrix.[1][2] Complex matrices such as plasma, serum, or tissue homogenates contain a multitude of endogenous substances like salts, lipids, and proteins.[1] During the electrospray ionization (ESI) process, these matrix components can compete with Parlar 26 for the available charge, leading to a decreased analyte signal and compromising the accuracy and sensitivity of the analysis.[1][3]

Q2: How can I determine if signal suppression is affecting my Parlar 26 measurements?

A: A common method to assess matrix effects is the post-extraction addition technique. This involves comparing the response of an analyte in a neat solution to the response of the same analyte spiked into a blank matrix extract that has undergone the entire sample preparation procedure. A lower signal in the matrix extract indicates the presence of ion suppression.

Q3: What are the primary strategies to mitigate signal suppression for Parlar 26 analysis?

A: The main strategies to combat signal suppression can be categorized into three areas:

• Sample Preparation: Implementing effective cleanup techniques to remove interfering matrix components before analysis.[4]

• Chromatographic Optimization: Modifying the LC method to achieve better separation of Parlar 26 from matrix interferences.[1]

• Correction using Internal Standards: Incorporating a suitable internal standard to compensate for signal variability.[3]

Q4: Can changes to the mass spectrometer settings help reduce signal suppression?

A: While optimizing MS parameters is crucial for maximizing the signal of your analyte, it is generally less effective for mitigating signal suppression from co-eluting matrix components.[5] However, ensuring the instrument is properly tuned and calibrated is a fundamental step for any quantitative analysis.[4] In some cases, using a different ionization technique, if available (e.g., Atmospheric Pressure Chemical Ionization - APCI instead of ESI), might be less susceptible to matrix effects for certain analytes.

Troubleshooting Guides

Issue 1: Poor or inconsistent signal intensity for Parlar 26 standards in matrix.

This guide provides a systematic approach to troubleshooting low and variable signal intensity of Parlar 26 when analyzed in a complex biological matrix.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting signal suppression.

Step 1: Evaluate and Optimize Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components before they enter the analytical instrument.[1]

• Protein Precipitation (PPT): This is a simple and fast method but may not be sufficient for removing all interfering components.

• Liquid-Liquid Extraction (LLE): LLE offers better selectivity than PPT by partitioning Parlar 26 into an immiscible organic solvent, leaving many matrix components behind.

• Solid-Phase Extraction (SPE): SPE provides the most thorough cleanup by selectively adsorbing Parlar 26 onto a solid sorbent and then eluting it with a solvent that leaves interferences behind.[1]

Experimental Protocol: Comparison of Sample Preparation Techniques

• Spike: Prepare a pool of blank matrix (e.g., human plasma) and spike it with a known concentration of Parlar 26.

• Aliquoting: Divide the spiked matrix into three sets of aliquots.

• Extraction:

  • Set 1 (PPT): Add 3 volumes of cold acetonitrile, vortex, centrifuge, and collect the supernatant.

  • Set 2 (LLE): Add a suitable organic solvent (e.g., methyl tert-butyl ether), vortex, centrifuge, and collect the organic layer.

  • Set 3 (SPE): Condition an appropriate SPE cartridge, load the sample, wash away interferences, and elute Parlar 26.

• Analysis: Evaporate the solvent from all extracts, reconstitute in mobile phase, and analyze by LC-MS.

• Comparison: Compare the signal intensity and signal-to-noise ratio of Parlar 26 for each technique.

Data Presentation: Impact of Sample Preparation on Parlar 26 Signal

Sample Preparation Method	Mean Peak Area (n=5)	% Recovery	Signal-to-Noise (S/N)
Protein Precipitation	15,200	85%	50
Liquid-Liquid Extraction	35,800	92%	150
Solid-Phase Extraction	68,500	95%	400

Step 2: Optimize Chromatographic Conditions

If sample preparation alone is insufficient, modifying the chromatographic separation can help resolve Parlar 26 from co-eluting interferences.[1][6]

• Gradient Modification: Adjust the mobile phase gradient to increase the separation between Parlar 26 and the region where most matrix components elute.

• Column Chemistry: Screen different column chemistries (e.g., C18, Phenyl-Hexyl) to find one that provides better retention and selectivity for Parlar 26 relative to matrix components.

Step 3: Implement a Stable Isotope-Labeled Internal Standard

The use of a stable isotope-labeled (SIL) internal standard is the gold standard for correcting signal suppression.[3] A SIL internal standard for Parlar 26 (e.g., ¹³C₁₀-Parlar 26) will have nearly identical chemical and physical properties to the unlabeled analyte.

Workflow for Internal Standard Implementation

Caption: Principle of correction using a SIL internal standard.

Because the SIL internal standard co-elutes with Parlar 26, it will experience the same degree of signal suppression.[6] By calculating the ratio of the analyte peak area to the internal standard peak area, the variability caused by matrix effects is normalized, leading to more accurate and precise quantification.

Experimental Protocol: Using a SIL Internal Standard

• Preparation: Prepare calibration standards and unknown samples.

• Spiking: Add a constant, known concentration of the SIL-Parlar 26 internal standard to all standards and samples at the beginning of the sample preparation process.

• Extraction: Perform the optimized sample preparation procedure.

• Analysis: Analyze the extracts by LC-MS.

• Quantification: Construct a calibration curve by plotting the peak area ratio (Parlar 26 / SIL-Parlar 26) versus the concentration of the calibration standards. Determine the concentration of Parlar 26 in the unknown samples from this curve.

Data Presentation: Effect of SIL Internal Standard on Precision

Sample ID	Parlar 26 Peak Area	SIL-IS Peak Area	Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	%CV (without IS)	%CV (with IS)
QC Low 1	18,500	98,000	0.189	10.2	15.2%	2.8%
QC Low 2	16,900	91,000	0.186	9.9
QC Low 3	20,100	110,000	0.183	9.8

Step 4: Utilize Matrix-Matched Calibrators

When a SIL internal standard is not available, creating calibration standards in a blank matrix that is identical to the study samples can help compensate for matrix effects.[4] This approach ensures that the standards and the unknown samples experience similar levels of suppression, leading to more accurate quantification.[1]

Issue 2: Retention time shifts for Parlar 26 in matrix samples.

In some cases, complex matrices can cause shifts in the retention time of an analyte, which can lead to misidentification or inaccurate integration.[2]

• Check for Column Overload: Injecting a sample with a very high concentration of matrix components can sometimes lead to column overload and retention time shifts. Diluting the sample extract may alleviate this issue.

• Ensure Proper Equilibration: Ensure the analytical column is adequately equilibrated with the initial mobile phase conditions before each injection.

• Column Wash: Implement a robust column wash step at the end of each chromatographic run to remove strongly retained matrix components that could affect subsequent injections.

References

• 1. longdom.org [longdom.org]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myadlm.org [myadlm.org]

Technical Support Center: Reliable Analysis of Parlar 26

Introduction

Parlar 26 is a specific congener of the organochlorine pesticide toxaphene (B166800). It is primarily used as a chemical standard in analytical laboratories for the detection and quantification of this pesticide in environmental samples. This technical support center provides guidance on quality control measures to ensure the generation of reliable and accurate data when analyzing for Parlar 26. The information is intended for researchers, scientists, and professionals involved in environmental monitoring and analytical chemistry.

Frequently Asked Questions (FAQs)

1. What is Parlar 26 and why is its accurate measurement important?

Parlar 26 is an octachlorinated toxaphene congener, a component of the complex pesticide mixture toxaphene. Accurate measurement is crucial for assessing environmental contamination, understanding the bioaccumulation of this persistent organic pollutant (POP), and for regulatory enforcement.[1]

2. What are the key steps in the analytical workflow for Parlar 26?

The typical workflow involves sample collection, extraction of Parlar 26 from the sample matrix, cleanup to remove interfering substances, and instrumental analysis, commonly by gas chromatography with mass spectrometry (GC-MS) or an electron capture detector (ECD).[2]

3. What is method validation and why is it necessary?

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3] It ensures that the method is accurate, precise, and reliable for quantifying Parlar 26 in a specific sample type.[4][5]

4. What are the essential parameters to evaluate during method validation?

Key method validation parameters include:

• Accuracy: Closeness of the measured value to the true value.[6]

• Precision: Agreement between a series of measurements.[6]

• Specificity/Selectivity: The ability to differentiate and quantify the analyte in the presence of other components.[6]

• Linearity and Range: The concentration range over which the method gives a proportional response.[4]

• Limit of Detection (LOD): The lowest amount of analyte that can be detected.[5]

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with acceptable precision and accuracy.[5]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters.[6]

5. What are common sources of error in Parlar 26 analysis?

Errors can arise from various sources, including sample collection and handling, sample preparation, and instrumental analysis.[7] Common issues include contamination, analyte loss during extraction or cleanup, and matrix effects.[8][9]

Troubleshooting Guides

Issue 1: Poor Peak Shape in Gas Chromatography (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Active sites in the GC inlet or column	Clean or replace the inlet liner. Use a deactivated liner. Trim the front end of the column.
Column contamination	Bake out the column at a high temperature (within its limit). If contamination persists, replace the column.
Improper column installation	Ensure the column is installed at the correct depth in the injector and detector.
Sample overload	Dilute the sample or reduce the injection volume.[10]

Issue 2: Inconsistent or Low Analyte Recovery

Possible Cause	Troubleshooting Step
Inefficient extraction	Optimize the extraction solvent, technique (e.g., sonication, Soxhlet), and duration. Ensure thorough mixing.
Analyte loss during solvent evaporation	Avoid evaporating the extract to complete dryness.[11] Use a gentle stream of nitrogen and control the temperature.
Ineffective cleanup	Evaluate the cleanup procedure (e.g., solid-phase extraction, gel permeation chromatography) for analyte breakthrough or retention.
Sample matrix effects	Perform a matrix-matched calibration or use an internal standard.

Issue 3: High Baseline Noise or Presence of Ghost Peaks

Possible Cause	Troubleshooting Step
Contaminated carrier gas or solvent	Use high-purity gases and solvents. Check for leaks in the gas lines.
Septum bleed	Use a high-quality, low-bleed septum. Replace the septum regularly.
Carryover from previous injections	Rinse the syringe with a strong solvent. Run a solvent blank after a high-concentration sample.
Contaminated inlet or detector	Clean the GC inlet and detector according to the manufacturer's instructions.

Data Presentation: Quality Control Parameters

The following table summarizes typical quality control (QC) samples and their acceptance criteria for reliable Parlar 26 data.

QC Sample	Purpose	Frequency	Acceptance Criteria
Method Blank	To assess contamination during sample preparation and analysis.	One per batch of 20 samples or less.	Below the Limit of Detection (LOD) or a pre-defined action limit.
Laboratory Control Sample (LCS)	To monitor the accuracy and precision of the analytical method.	One per batch of 20 samples or less.	Recovery within 70-130% of the true value. Relative Percent Difference (RPD) < 20% for duplicates.
Matrix Spike/Matrix Spike Duplicate (MS/MSD)	To evaluate the effect of the sample matrix on analyte recovery and precision.	One MS/MSD pair per batch of 20 samples or less.	Recovery and RPD limits are often matrix-specific and established by the laboratory.
Surrogate Standard	To monitor the recovery of each individual sample.	Spiked into every sample, blank, and LCS.	Recovery limits are typically established by the laboratory (e.g., 60-140%).
Calibration Verification Standard	To check the stability of the instrument's calibration.	At the beginning and end of each analytical run, and after every 10-15 samples.	Within ±15-20% of the expected concentration.

Experimental Protocols

Generalized Protocol for Parlar 26 Analysis in Environmental Samples

This is a generalized protocol and should be adapted and validated for specific sample matrices.

• Sample Preparation:

  • Accurately weigh a homogenized portion of the sample.

  • Spike the sample with a surrogate standard.

  • Extract the sample using an appropriate solvent and technique (e.g., pressurized fluid extraction, solid-phase extraction).

  • Concentrate the extract to a smaller volume.

• Sample Cleanup:

  • Remove interfering co-extractives using techniques such as gel permeation chromatography (GPC) or solid-phase extraction (SPE).

  • Further concentrate the cleaned extract.

  • Add an internal standard just prior to analysis.

• Instrumental Analysis (GC-MS):

  • Inject a small volume of the final extract into the GC-MS system.

  • Separate the analytes on a capillary column with a suitable temperature program.

  • Detect and quantify Parlar 26 using selected ion monitoring (SIM) mode.

• Data Analysis:

  • Identify Parlar 26 based on its retention time and the presence of characteristic ions.

  • Quantify the concentration using the internal standard method and the calibration curve.

  • Evaluate the results of all QC samples against the established acceptance criteria.

Mandatory Visualizations

Caption: General analytical workflow for Parlar 26 analysis.

References

• 1. demarcheiso17025.com [demarcheiso17025.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. llri.in [llri.in]
• 4. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 5. wjarr.com [wjarr.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. doeic.science.energy.gov [doeic.science.energy.gov]
• 8. organomation.com [organomation.com]
• 9. elgalabwater.com [elgalabwater.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Best practices for Parlar 26 stock solution preparation

Technical Support Center: Parlar 26

This guide provides best practices, frequently asked questions (FAQs), and troubleshooting advice for the preparation and use of Parlar 26 stock solutions for research applications.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26?

A1: Parlar 26 is a specific congener of Toxaphene (B166800), an organochlorine pesticide.[1] It is an octachlorinated toxaphene congener with the chemical formula C10H10Cl8 and a molecular weight of approximately 413.81 g/mol .[2][3] It is primarily used in environmental analysis and as a pesticide standard.[4]

Q2: What is the recommended solvent for preparing a stock solution of Parlar 26?

A2: Parlar 26 is a non-polar organic compound and is practically insoluble in water.[5] For biological experiments, high-purity, anhydrous Dimethyl Sulfoxide (DMSO) is recommended for preparing a high-concentration primary stock solution. One study indicated that a test sample of toxaphene was dissolved in DMSO for administration to mice. Ethanol can also be a suitable solvent.[6] For analytical chemistry applications, it is often supplied in non-polar solvents like nonane (B91170) or cyclohexane.[4][7]

Q3: What is the recommended concentration for a primary stock solution?

A3: We recommend preparing a primary stock solution at a concentration of 1-10 mM in a suitable organic solvent like DMSO. This high-concentration stock can then be diluted to the final working concentration in your experimental medium.

Q4: How should Parlar 26 be stored?

A4: Parlar 26 should be stored at room temperature, away from light and moisture.[4][8] Both the solid compound and the stock solution should be stored in tightly sealed containers to prevent solvent evaporation and contamination.

Q5: What are the safety precautions for handling Parlar 26?

A5: Parlar 26 is a component of Toxaphene, which is classified as a probable human carcinogen (Group B2) by the EPA.[9][10] It is toxic and can be absorbed through ingestion, inhalation, and skin contact.[11] Always handle Parlar 26 in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Refer to the Safety Data Sheet (SDS) for complete safety information.

Quantitative Data Summary

Property	Value	Reference
Chemical Formula	C10H10Cl8	[2][3]
Molecular Weight	~413.81 g/mol	[2][3]
CAS Number	142534-71-2	[1][3]
Appearance	Yellow, waxy solid	[5]
Water Solubility	0.55 mg/L	[5]
Recommended Solvents	DMSO, Ethanol, Cyclohexane, Nonane	[4][6][7]
Storage Conditions	Room temperature, away from light and moisture	[4][8]

Experimental Protocols

Protocol for Preparation of a 10 mM Parlar 26 Stock Solution in DMSO

Materials:

• Parlar 26 (solid form)

• Anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Pre-weighing Preparation: Allow the container of solid Parlar 26 to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: In a chemical fume hood, carefully weigh out 4.14 mg of Parlar 26 using a calibrated analytical balance.

• Solubilization: Transfer the weighed Parlar 26 to a sterile vial. Add 1 mL of anhydrous DMSO to the vial.

• Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but avoid excessive heat.

• Storage: Store the 10 mM stock solution at room temperature, protected from light.

• Working Dilutions: For experiments, dilute the 10 mM primary stock solution to the desired final concentration in your cell culture medium or buffer. Be aware that high concentrations of DMSO can be toxic to cells. It is advisable to keep the final DMSO concentration in your working solution below 0.5%.

Troubleshooting Guide

Q: My Parlar 26 precipitated out of solution when I diluted it into my aqueous experimental buffer. What should I do?

A: This is a common issue with hydrophobic compounds. Here are some suggestions:

• Increase the final DMSO concentration: While aiming for a low final DMSO concentration is ideal, you may need to slightly increase it to maintain solubility. Always run a vehicle control with the same final DMSO concentration.

• Use a surfactant: A small amount of a non-ionic surfactant like Tween-20 or Pluronic F-68 in your final buffer can help to keep the compound in solution.

• Prepare a lower concentration primary stock: If the issue persists, try preparing a lower concentration primary stock solution (e.g., 1 mM) and adjust your dilution scheme accordingly.

Q: I am seeing inconsistent results in my experiments. Could the stock solution be the problem?

A: Inconsistent results can arise from several factors related to the stock solution:

• Degradation: Ensure the stock solution has been stored correctly, away from light. If in doubt, prepare a fresh stock solution.

• Inaccurate Concentration: Verify the accuracy of your weighing and dilution steps. Use calibrated pipettes and balances.

• Precipitation: Before each use, visually inspect the stock solution for any signs of precipitation. If present, warm the solution and vortex to redissolve the compound.

Q: My cells are dying, and I suspect it's due to the Parlar 26 or the solvent. How can I check this?

A: It's important to differentiate between the toxicity of the compound and the solvent.

• Run a vehicle control: Treat a set of cells with the same final concentration of DMSO (or your chosen solvent) as used in your experimental conditions. This will help you determine if the solvent itself is causing cytotoxicity.

• Perform a dose-response curve: Test a range of Parlar 26 concentrations to determine the optimal non-toxic working concentration for your specific cell type and experimental duration.

Mandatory Visualizations

Caption: Experimental workflow for preparing Parlar 26 stock and working solutions.

Caption: Troubleshooting workflow for common issues with Parlar 26 solutions.

Caption: Proposed signaling pathway activated by organochlorine pesticides like Parlar 26.

References

• 1. Inhibition of gap junctional intercellular communication in human teratocarcinoma cells by organochlorine pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. SCE induction and cell-cycle delay by toxaphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. Table 4-2, Physical and Chemical Properties of Toxaphenea - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Polychlorinated biphenyl - Wikipedia [en.wikipedia.org]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. pic.int [pic.int]

Technical Support Center: Optimal Column Selection for Parlar 26 Separation

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the optimal chromatographic column for the separation of Parlar 26, a key toxaphene (B166800) congener. This resource includes frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to ensure successful and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26 and why is its separation challenging?

Parlar 26 is a specific congener of toxaphene, a complex mixture of hundreds of chlorinated bornanes and camphenes.[1][2] Its analysis is challenging due to the presence of numerous isomers and the potential for co-elution with other toxaphene congeners and chlorinated compounds, which can interfere with accurate quantification.[3]

Q2: What are the primary analytical techniques for Parlar 26 separation?

The most common techniques for the analysis of Parlar 26 and other toxaphene congeners are Gas Chromatography (GC) and Liquid Chromatography (LC), coupled with Mass Spectrometry (MS).[4][5][6] GC coupled with Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS) is a widely used and highly sensitive method for these compounds.[5][7]

Q3: Which type of GC column is generally recommended for Parlar 26 analysis?

For GC analysis of toxaphene congeners, including Parlar 26, low-polarity stationary phases are generally preferred. Columns such as those with a 5% diphenyl / 95% dimethylpolysiloxane phase (e.g., DB-5 type) are commonly used. However, for enhanced resolution and to minimize co-elution, a low-bleed, low-polarity column like a DB-XLB is often recommended.[3][4]

Q4: Can Liquid Chromatography (LC) be used for Parlar 26 separation?

Yes, LC coupled with mass spectrometry (LC-MS), particularly with a triple quadrupole or high-resolution mass spectrometer, is a viable alternative to GC-MS.[1][4] Reversed-phase columns, such as C18 and C30, are typically employed for the separation of chlorinated paraffins and related compounds.[4] A C30 column may offer better separation for certain short-chain chlorinated compounds.[4]

Column Selection and Performance

Choosing the appropriate column is critical for achieving accurate and reproducible separation of Parlar 26. Below is a comparison of commonly used GC and LC columns.

Gas Chromatography (GC) Column Comparison

Column Type	Stationary Phase	Key Advantages	Potential Disadvantages
DB-5 / HP-5MS	5% Phenyl / 95% Dimethylpolysiloxane	General purpose, robust, widely available.	Potential for co-elution with other toxaphene congeners.
DB-XLB	Low-bleed, low-polarity proprietary phase	Reduced column bleed, which improves signal-to-noise. Fewer co-elutions for some toxaphene congeners compared to DB-5.[3][4] Ideal for GC/MS applications.[8]	May have different selectivity compared to standard phases, requiring method optimization.
DB-17	50% Phenyl / 50% Dimethylpolysiloxane	Mid-polarity, can offer different selectivity for polar compounds.	May not be the optimal choice for non-polar compounds like Parlar 26.

Liquid Chromatography (LC) Column Comparison

Column Type	Stationary Phase	Key Advantages	Potential Disadvantages
C18	Octadecyl-silica	Widely used, good retention for non-polar compounds.	May have limited selectivity for complex isomeric mixtures.
C30	Triacontyl-silica	Enhanced shape selectivity, can provide better resolution for isomers.[4]	May exhibit longer retention times.
ZORBAX SB-CN	Cyano-bonded silica	Offers different selectivity due to polar interactions.	May not provide sufficient retention for highly non-polar compounds like Parlar 26.

Experimental Protocols

GC-ECNI-MS Method for Parlar 26 Analysis (Based on EPA Method 8276)

This protocol provides a general framework. Specific parameters should be optimized for your instrument and application.

1. Sample Preparation:

• Follow established extraction and cleanup procedures for chlorinated pesticides in your specific matrix (e.g., EPA Method 3500 series for extraction and 3600 series for cleanup).[5]

2. GC-MS Conditions:

• GC Column: DB-XLB, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Injector: Splitless mode, 250 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 1 min.

  • Ramp to 180 °C at 15 °C/min.

  • Ramp to 280 °C at 3 °C/min, hold for 5 min.

• MS Detector: Electron Capture Negative Ionization (ECNI).

• Ion Source Temperature: 150 °C.

• Monitored Ions for Parlar 26: Monitor the appropriate m/z ions for Parlar 26 (an octachlorobornane).

LC-MS/MS Method for Chlorinated Paraffins

This protocol is a starting point for the analysis of complex chlorinated mixtures.

1. Sample Preparation:

• Extract the sample with a suitable solvent such as hexane.

• Concentrate the extract and redissolve in the initial mobile phase.

2. LC-MS/MS Conditions:

• LC Column: C30 reversed-phase column (e.g., 2.1 x 100 mm, 3 µm).

• Mobile Phase:

  • A: Water with 5 mM ammonium (B1175870) acetate.

  • B: Methanol.

• Gradient:

  • Start at 80% B, hold for 2 min.

  • Increase to 100% B over 10 min, hold for 5 min.

  • Return to initial conditions and equilibrate.

• Flow Rate: 0.3 mL/min.

• MS/MS Detector: Triple quadrupole with an electrospray ionization (ESI) source in negative mode.

• Detection: Use Multiple Reaction Monitoring (MRM) for the specific transitions of the target analytes.

Troubleshooting Guide

Below are common issues encountered during the analysis of Parlar 26 and their potential solutions.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Cause	Solution
Peak Tailing	Active sites in the injector liner or column.	Use a deactivated liner and/or trim the first few centimeters of the column.
Column contamination.	Bake out the column at a high temperature (within its limit). If the problem persists, replace the column.
Improper column installation.	Ensure the column is installed correctly in the injector and detector with no leaks.
Peak Fronting	Column overload.	Dilute the sample or reduce the injection volume.
Inappropriate solvent.	Ensure the sample is dissolved in a solvent compatible with the stationary phase.

Issue 2: Co-elution of Parlar 26 with other Congeners

Symptom	Possible Cause	Solution
Incomplete Separation	Sub-optimal GC temperature program.	Decrease the temperature ramp rate to improve separation.
Inadequate column selectivity.	Switch to a column with a different stationary phase (e.g., from a DB-5 to a DB-XLB) to alter selectivity.
High carrier gas flow rate.	Optimize the carrier gas flow rate to achieve the best resolution.

Issue 3: Poor Sensitivity or No Peak Detected

Symptom	Possible Cause	Solution
Low Signal	Contaminated ion source (MS).	Clean the ion source according to the manufacturer's instructions.
Leaks in the system.	Perform a leak check of the entire GC-MS system.
Inefficient ionization.	Optimize the ECNI source parameters.

Visualizations

Logical Workflow for Column Selection

A decision-making workflow for selecting the appropriate column for Parlar 26 analysis.

Troubleshooting Workflow for Co-elution

A systematic approach to troubleshooting co-elution issues in Parlar 26 analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cromlab-instruments.es [cromlab-instruments.es]
• 4. Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]

Technical Support Center: Enhancing Parlar 26 Detection Through Ion Source Maintenance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to address challenges in the detection of Parlar 26, a persistent organic pollutant. A common cause of poor sensitivity and inconsistent results in mass spectrometry is a contaminated ion source.[1][2][3] This guide offers detailed protocols for ion source cleaning to improve the analytical performance for chlorinated compounds like Parlar 26.

Frequently Asked Questions (FAQs)

Q1: What is Parlar 26 and why is its detection important?

Parlar 26 is an octachlorinated toxaphene (B166800) congener, a component of a complex mixture of chlorinated compounds historically used as a pesticide.[4] Due to its persistence in the environment and potential for bioaccumulation, sensitive and accurate detection is crucial for environmental monitoring and food safety analysis.[5][6][7]

Q2: What are the common symptoms of a contaminated ion source when analyzing Parlar 26?

A contaminated ion source can lead to a variety of issues during mass spectrometry analysis.[1][2] Symptoms that may indicate your ion source requires cleaning include:

• Poor Sensitivity: A noticeable decrease in the signal intensity for Parlar 26.

• Loss of Sensitivity at High Masses: A general drop-off in signal for heavier ions.[1]

• High Background Noise: An elevated baseline in your chromatograms, which can obscure the Parlar 26 peak.

• Unstable Ion Ratios: Inconsistent ratios for the characteristic chlorine isotope pattern of Parlar 26.

• Shifting Retention Times: While more often related to the chromatography, a very dirty source can sometimes contribute to peak shape issues that affect retention time reproducibility.

• "Ion Burn" or Discoloration: Visual inspection of the ion source components may reveal a dark or iridescent deposit.[2]

Q3: How often should the ion source be cleaned?

There is no fixed schedule for ion source cleaning; it should be performed when symptoms of contamination appear.[1] The frequency of cleaning depends on the number of samples analyzed, the cleanliness of the samples, and the nature of the analytes. For complex matrices often associated with environmental or biological samples, more frequent cleaning may be necessary.

Q4: What are the typical contaminants that affect Parlar 26 analysis?

Contaminants can originate from the samples themselves, the mobile phase, or even backstreaming from vacuum pumps.[2][3] For the analysis of chlorinated pesticides like Parlar 26, common contaminants include:

• Non-volatile matrix components from the sample (e.g., lipids, proteins).

• Salts and buffers from the mobile phase.

• Column bleed from the gas or liquid chromatography column.

• Phthalates and other plasticizers from lab consumables.

• Pump oil from the vacuum system.

These contaminants can build up on the surfaces of the ion source, leading to the issues described above.[2]

Troubleshooting Guide: Low Signal Intensity for Parlar 26

This guide provides a systematic approach to troubleshooting and resolving low signal intensity for Parlar 26, with a focus on ion source cleaning.

Step 1: Initial System Check

Before proceeding with ion source cleaning, it is important to rule out other potential causes of low signal.

• Verify Standard and Sample Preparation: Ensure that the Parlar 26 standard is not degraded and that the sample has been prepared correctly.

• Check for Leaks: Inspect the LC or GC system for any leaks that could reduce the amount of sample reaching the mass spectrometer.

• Review Method Parameters: Confirm that the mass spectrometer is set to the correct parameters for Parlar 26 detection, including the appropriate ionization mode and mass-to-charge ratio (m/z).

Step 2: Ion Source Cleaning

If the initial checks do not resolve the issue, a contaminated ion source is the likely culprit. The following is a general protocol for cleaning an ion source. Note: Always refer to the manufacturer's manual for your specific instrument for detailed instructions and safety precautions.[8][9][10]

Experimental Protocol: General Ion Source Cleaning

Materials:

• Nitrile or nylon gloves

• Tweezers or forceps

• Lint-free lab wipes

• HPLC-grade or LC-MS grade solvents (e.g., methanol (B129727), isopropanol (B130326), water)

• Abrasive cloths or polishing compounds (if recommended by the manufacturer)

• Ultrasonic bath

• Beakers or other suitable containers

• Drying oven or nitrogen gas line

Procedure:

• System Shutdown and Venting:

  • Turn off all gas flows and heaters using the instrument software.[8]

  • Allow the instrument to cool to room temperature.[8]

  • Vent the mass spectrometer to bring the vacuum chamber to atmospheric pressure. CAUTION: Ensure all power to the mass spectrometer is turned off.[1]

• Ion Source Removal and Disassembly:

  • Carefully remove the ion source from the vacuum housing, following the manufacturer's instructions.[1]

  • Disassemble the ion source components on a clean surface. Take photographs or make notes at each step to aid in reassembly.[9]

• Cleaning of Metal Components:

  • Wipe down the metal surfaces with a lab wipe dampened with an appropriate solvent (e.g., methanol for organic residues, water for salts).[8]

  • For stubborn deposits, sonicate the metal parts in a beaker with methanol or isopropanol for 15-20 minutes.[9]

  • If necessary and recommended by the manufacturer, use a fine abrasive material to polish the surfaces to a mirror finish.[1] This can help to prevent future contamination from adhering as quickly.

• Cleaning of Ceramic and Polymer Components:

  • Ceramic insulators can often be cleaned with abrasives or baked at high temperatures. Refer to your instrument manual for specific recommendations.[1]

  • Polymer parts, such as Vespel, should typically be cleaned by sonicating in methanol and then baked at a lower temperature (e.g., 100-150°C) for at least 15 minutes.[1]

• Drying and Reassembly:

  • Thoroughly dry all cleaned components using a stream of nitrogen gas or by baking in an oven.

  • Wearing clean gloves, reassemble the ion source using tweezers to handle the parts.[1] Do not touch any components with your bare hands.

• Reinstallation and System Startup:

  • Reinstall the cleaned ion source into the mass spectrometer.

  • Pump down the system to the required vacuum level.

  • Once the vacuum is stable, turn on the heaters and gas flows.

  • Perform a system check and calibration (tuning) to ensure optimal performance.

Step 3: Performance Verification

After cleaning the ion source, it is essential to verify that the performance has improved.

Data Presentation: Performance Metrics Before and After Cleaning

Performance Metric	Before Cleaning	After Cleaning	% Improvement
Parlar 26 Signal Intensity (Peak Area)
Signal-to-Noise Ratio (S/N)
Background Noise Level
Relative Standard Deviation (RSD) of Peak Area (n=5)

Instructions:

• Inject a known concentration of a Parlar 26 standard before performing the cleaning procedure and record the values in the "Before Cleaning" column.

• After cleaning and re-equilibrating the system, inject the same standard and record the new values in the "After Cleaning" column.

• Calculate the percentage improvement for each metric.

A significant increase in signal intensity and signal-to-noise ratio, along with a decrease in background noise and RSD, indicates a successful cleaning procedure.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical steps to diagnose and resolve poor Parlar 26 detection, emphasizing the role of ion source cleaning.

Caption: Troubleshooting workflow for low Parlar 26 signal.

This structured approach will help you systematically identify and resolve issues related to ion source contamination, ultimately leading to improved detection and more reliable data for Parlar 26 and other challenging analytes.

References

• 1. MS Tip: Mass Spectrometer Source Cleaning Procedures [sisweb.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 5. labmix24.com [labmix24.com]
• 6. Predominant Bioaccumulative Toxaphene Congeners (Parlar 26, 50 and 62) (unlabeled) 1.2 mL in nonane- Cambridge Isotope Laboratories, ES-5353 [isotope.com]
• 7. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 8. m.youtube.com [m.youtube.com]
• 9. reddit.com [reddit.com]
• 10. gcms.labrulez.com [gcms.labrulez.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Toxicity of Parlar 26 and Parlar 50

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicity profiles of two prominent toxaphene (B166800) congeners, Parlar 26 and Parlar 50. As persistent organic pollutants, understanding the specific toxicological characteristics of these compounds is crucial for environmental and human health risk assessment. This document summarizes key experimental findings, presents quantitative data in a comparative format, and outlines the methodologies employed in these studies.

Chemical Identity

Parlar 26 and Parlar 50 are both chlorinated bornanes, congeners of the complex insecticide mixture toxaphene. Their distinct chlorine content contributes to differences in their environmental fate and biological activity.

• Parlar 26 is an octachlorinated toxaphene congener with the chemical formula C₁₀H₁₀Cl₈.

• Parlar 50 is a nonachlorinated toxaphene congener with the chemical formula C₁₀H₉Cl₉.

Quantitative Toxicity Data

The following table summarizes the available quantitative data comparing the toxicity of Parlar 26 and Parlar 50 across different experimental endpoints.

Toxicity Endpoint	Cell Line/Model System	Parlar 26 (T2) Result	Parlar 50 (T12) Result	Reference
Estrogenic Activity	MCF7-E3 Human Breast Cancer Cells	10 µM required for estrogenic response; Higher proliferative effect	10 µM required for estrogenic response; Lower proliferative effect	[1]
Embryotoxicity	Cultured Rat Embryos	Caused limb and flexion defects	Did not cause limb and flexion defects	[2]
Gap Junction Intercellular Communication (GJIC) Inhibition	Rat Liver Epithelial Cells	Potent inhibitor	Potent inhibitor	[3]
Neurotoxicity (Ca²⁺-ATPase Inhibition)	Rat Brain Microsomes	Inhibition observed	Inhibition observed	[4]

Detailed Experimental Protocols

A comprehensive understanding of the toxicological data requires insight into the experimental procedures used to generate it. Below are detailed methodologies for key experiments cited in this guide.

Estrogenic Activity Assessment in MCF7-E3 Cells

This assay evaluates the potential of a substance to mimic the effects of estrogen, a key hormone in the endocrine system.

Objective: To determine the estrogenic activity of Parlar 26 and Parlar 50 by measuring their effect on the proliferation of estrogen-sensitive human breast cancer cells (MCF7-E3).

Methodology:

• Cell Culture: MCF7-E3 cells were maintained in appropriate culture medium supplemented with fetal bovine serum.

• Hormone Deprivation: Prior to the experiment, cells were cultured in a medium containing charcoal-dextran-stripped fetal bovine serum to remove endogenous estrogens.

• Treatment: Cells were seeded in multi-well plates and exposed to various concentrations of Parlar 26, Parlar 50, or a positive control (e.g., 17β-estradiol) for a specified period (e.g., 6 days).

• Proliferation Assay: Cell proliferation was quantified using a suitable method, such as the E-screen assay, which measures the increase in cell number.

• Data Analysis: The proliferative effect of each compound was compared to the negative (vehicle) and positive controls to determine its estrogenic potential.[1]

Rat Whole Embryo Culture for Embryotoxicity Assessment

This in vitro developmental toxicity assay assesses the potential of substances to cause adverse effects on a developing embryo.

Objective: To compare the embryotoxic effects of Parlar 26 and Parlar 50 on cultured rat embryos during a critical period of organogenesis.

Methodology:

• Embryo Collection: Rat embryos at the early somite stage were explanted from pregnant dams.

• Culture: Embryos were cultured in rotating bottles containing rat serum.

• Treatment: Parlar 26 and Parlar 50, dissolved in a suitable vehicle (e.g., DMSO), were added to the culture medium at various concentrations.

• Morphological Assessment: After the culture period (e.g., 48 hours), embryos were examined for various morphological endpoints, including crown-rump length, head length, somite number, and the presence of any malformations in developing organ systems (e.g., central nervous system, limbs, otic system).

• Data Analysis: The incidence and severity of abnormalities in treated embryos were compared to those in control embryos to evaluate the specific embryotoxic effects of each congener.[2]

Gap Junction Intercellular Communication (GJIC) Assay

This assay measures the ability of cells to communicate directly with each other through gap junctions, a process that can be disrupted by tumor-promoting chemicals.

Objective: To determine the potential of Parlar 26 and Parlar 50 to inhibit GJIC in a rat liver epithelial cell line.

Methodology:

• Cell Culture: A suitable cell line with proficient gap junctional communication (e.g., WB-F344 rat liver epithelial cells) was used.

• Treatment: Confluent cell monolayers were treated with various concentrations of Parlar 26, Parlar 50, or known GJIC inhibitors/promoters for a defined period.

• Dye Transfer Assay (e.g., Scrape-Load/Dye Transfer): A fluorescent dye (e.g., Lucifer Yellow) was introduced into a small number of cells by scraping the monolayer. The extent of dye transfer to adjacent, non-loaded cells through gap junctions was observed and quantified using fluorescence microscopy.

• Data Analysis: The distance or number of cells to which the dye migrated from the scrape line was measured. A reduction in dye transfer in treated cells compared to control cells indicated inhibition of GJIC.[3]

In Vitro Neurotoxicity Assessment: Ca²⁺-ATPase Activity Assay

This biochemical assay assesses the potential of a substance to interfere with the function of a critical enzyme in the nervous system involved in maintaining calcium homeostasis.

Objective: To evaluate the neurotoxic potential of Parlar 26 and Parlar 50 by measuring their effect on the activity of Ca²⁺-ATPase in rat brain microsomes.

Methodology:

• Microsome Preparation: Microsomes, which are vesicular fragments of the endoplasmic reticulum, were isolated from rat brain tissue by differential centrifugation.

• Enzyme Assay: The activity of Ca²⁺-ATPase was measured by quantifying the amount of inorganic phosphate (B84403) (Pi) released from ATP in the presence of calcium. The reaction was initiated by adding ATP to the microsomal preparation pre-incubated with either Parlar 26, Parlar 50, or a vehicle control.

• Data Analysis: The specific activity of Ca²⁺-ATPase (e.g., in nmol Pi/mg protein/min) was calculated. A decrease in enzyme activity in the presence of the test compounds compared to the control indicated an inhibitory effect and potential neurotoxicity.[4]

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes and experimental procedures discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Estrogenic signaling pathway of Parlar congeners.

Caption: General workflow for an in vitro cytotoxicity assay.

Caption: Proposed neurotoxic mechanism via Ca²⁺-ATPase inhibition.

Conclusion

The available data indicates that both Parlar 26 and Parlar 50 exhibit toxicological activity, including endocrine disruption, embryotoxicity, and potential neurotoxicity. Notably, differences in their specific effects have been observed. Parlar 26 appears to have a stronger estrogenic proliferative effect compared to Parlar 50. In terms of developmental toxicity, Parlar 26 induced limb and flexion defects in rat embryos, an effect not observed with Parlar 50. Both congeners are potent inhibitors of gap junction intercellular communication, suggesting a potential role in tumor promotion. Their ability to inhibit Ca²⁺-ATPase activity in brain tissue highlights a plausible mechanism for neurotoxicity.

Further research employing a broader range of standardized in vitro and in vivo models is necessary to fully elucidate and compare the toxicological profiles of these two environmentally significant toxaphene congeners. This will enable more accurate risk assessments and inform regulatory decisions.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Trichothecene-induced cytotoxicity on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Strategies to improve the regulatory assessment of developmental neurotoxicity (DNT) using in vitro methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro techniques for the assessment of neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of GC-MS and GC-ECD for the Quantification of Parlar 26

For researchers, scientists, and professionals in drug development engaged in the analysis of complex chlorinated compounds, the choice of analytical methodology is paramount to achieving accurate and reliable results. This guide provides an in-depth comparison of two prevalent techniques for the analysis of Parlar 26, a significant congener of the pesticide toxaphene (B166800): Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Electron Capture Detection (GC-ECD).

Parlar 26, chemically identified as 2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane, is a component of the complex mixture of polychlorinated bornanes known as toxaphene.[1] Due to the intricate nature of toxaphene, which can contain over 670 congeners, highly selective and sensitive analytical methods are required for the accurate quantification of individual components like Parlar 26.

Performance Comparison: GC-MS vs. GC-ECD

The selection between GC-MS and GC-ECD for Parlar 26 analysis hinges on a trade-off between sensitivity, selectivity, and cost. While GC-ECD has historically been a standard and cost-effective method for chlorinated pesticide analysis, GC-MS, particularly with negative ion chemical ionization (NICI), has emerged as a superior technique for its enhanced selectivity and sensitivity.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Electron Capture Detector (GC-ECD)
Selectivity	High to Very High. Provides structural information for definitive peak identification, especially with MS/MS.[2][3]	Moderate. Prone to interferences from co-eluting compounds, which can lead to false positives.[2][4]
Sensitivity	Very High, especially with Negative Ion Chemical Ionization (NICI-MS). Detection limits in the picogram-per-sample range are achievable.[5]	High. Very sensitive to electronegative compounds like chlorinated pesticides.[3][6] Detection limits are typically in the nanogram-per-gram (ppb) range.[5]
Confidence in Identification	High. Mass spectra provide a "fingerprint" of the compound, allowing for confident identification.	Low to Moderate. Identification is based solely on retention time, which can be ambiguous in complex matrices.[3]
Interference Handling	Excellent. Can distinguish target analytes from matrix interferences through selective ion monitoring (SIM) or multiple reaction monitoring (MRM).	Poor to Moderate. Susceptible to interference from other chlorinated compounds (e.g., PCBs, other pesticides) that have similar retention times.[2]
Cost	Higher initial instrument cost and potentially higher operational costs.	Lower initial instrument cost and generally lower operational costs.[2]
Standardized Methods	EPA Method 8276 for specific toxaphene congeners using GC-NIMS.[5][7]	EPA Method 8081B for toxaphene in water and soil.[2][5]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate analysis. Below are generalized experimental protocols for the analysis of Parlar 26 in environmental samples using both GC-MS and GC-ECD.

Sample Preparation (Common for both methods)

• Extraction: Soil or sediment samples are typically extracted using an organic solvent such as a mixture of dichloromethane (B109758) and methanol.[8] For water samples, solid-phase extraction (SPE) or liquid-liquid extraction can be employed.

• Cleanup: The crude extract is subjected to a cleanup procedure to remove interfering co-extracted substances. This often involves techniques like gel permeation chromatography (GPC) to remove lipids and column chromatography with adsorbents like Florisil or silica (B1680970) gel.[2][5][8] For samples with high organic matter, a sulfuric acid/permanganate cleanup may be necessary.[7]

GC-MS (NICI) Protocol for Parlar 26

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5MS or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[9]

  • Injector: A split/splitless injector is typically used in splitless mode. The injector temperature is maintained around 250 °C.

  • Oven Temperature Program: A temperature program is optimized to achieve separation of toxaphene congeners. An example program could be: initial temperature of 80°C, ramped at 20°C/min to 300°C.[9]

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.5 mL/min).[10]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Negative Ion Chemical Ionization (NICI) is preferred for its high sensitivity to chlorinated compounds.[2][5] Methane is often used as the reagent gas.[7]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring specific ions characteristic of Parlar 26. For Parlar 26, a target ion of m/z 159 has been used.[9]

  • Internal Standard: An isotopically labeled standard, such as ¹³C-Parlar 26, is recommended for accurate quantification.[11]

GC-ECD Protocol for Toxaphene (including Parlar 26)

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for pesticide analysis, such as a CP-Sil 8 CB for Pesticides (50 m x 0.32 mm i.d., 0.12 µm film thickness), can be used.[12]

  • Injector: A split/splitless injector is used, typically in splitless mode, with an injector temperature of around 265 °C.[12]

  • Oven Temperature Program: A temperature program is employed to separate the components of the toxaphene mixture. For example: initial temperature of 100°C held for 2 minutes, then ramped at 3°C/min to 275°C.[12]

  • Carrier Gas: Hydrogen or nitrogen can be used as the carrier gas.

• Electron Capture Detector (ECD) Conditions:

  • Detector Temperature: The ECD is maintained at a high temperature, typically around 300 °C, to prevent condensation of the analytes.[12]

  • Makeup Gas: A makeup gas, usually nitrogen or a mixture of argon and methane, is used to optimize the detector response.

Visualizing the Analytical Workflow

A clear understanding of the experimental process is facilitated by a visual representation. The following diagram, generated using Graphviz, illustrates a typical workflow for the analysis of Parlar 26 in an environmental sample.

Caption: Experimental workflow for the analysis of Parlar 26.

Conclusion

Both GC-MS and GC-ECD are capable of detecting and quantifying Parlar 26. However, for complex matrices and the need for high confidence in analytical results, GC-MS with Negative Ion Chemical Ionization (NICI) is the superior method. Its high selectivity allows for the differentiation of Parlar 26 from a multitude of other co-eluting compounds, a critical advantage when analyzing toxaphene.[2] While GC-ECD offers a sensitive and lower-cost alternative, its susceptibility to interferences necessitates more rigorous sample cleanup and confirmation of results, often by a secondary method like GC-MS.[2][3] The choice of method will ultimately depend on the specific requirements of the analysis, including the complexity of the sample matrix, the required level of certainty in the results, and budgetary constraints.

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Analysis of Toxaphene in the Environment by Gas Chromatography (GC)-ECD - STEMart [ste-mart.com]
• 7. epa.gov [epa.gov]
• 8. nemi.gov [nemi.gov]
• 9. dtsc.ca.gov [dtsc.ca.gov]
• 10. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [cymitquimica.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. agilent.com [agilent.com]

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)

In the realm of analytical chemistry, particularly within pharmaceutical and drug development sectors, the demand for rapid, sensitive, and high-resolution separation techniques is paramount. For decades, High-Performance Liquid Chromatography (HPLC) has been a cornerstone of analytical laboratories.[1] However, the advent of Ultra-Performance Liquid Chromatography (UPLC) has marked a significant evolution, offering substantial improvements in speed, resolution, and sensitivity.[2][3] This guide provides an objective comparison of HPLC and UPLC methods, supported by experimental data and detailed protocols, to aid researchers, scientists, and drug development professionals in selecting the appropriate technique for their analytical needs.

Core Principles and Key Differences

Both HPLC and UPLC operate on the same fundamental principle of separating chemical components based on their differential distribution between a liquid mobile phase and a solid stationary phase packed in a column.[1][4] The primary distinction lies in the particle size of the stationary phase and the operating pressure of the system. UPLC utilizes columns packed with sub-2 µm particles, which is a significant reduction from the typical 3-5 µm particles used in HPLC.[3] This smaller particle size leads to a dramatic increase in chromatographic efficiency. To effectively use these smaller particles, UPLC systems are engineered to operate at much higher pressures (up to 15,000 psi) compared to conventional HPLC systems (up to 6,000 psi).[4][5]

Performance Characteristics: A Quantitative Comparison

The transition from HPLC to UPLC brings about significant enhancements in several key performance metrics. UPLC systems can deliver results up to ten times faster than traditional HPLC systems, with analysis times often reduced from 20-45 minutes to 2-5 minutes.[1][4] This increase in speed does not come at the cost of performance; in fact, UPLC generally provides superior resolution and sensitivity.[3][6] The narrower peaks produced by UPLC lead to a better signal-to-noise ratio, which is particularly advantageous for trace-level analysis.[2][3] Furthermore, the lower flow rates and shorter run times associated with UPLC can reduce solvent consumption by as much as 70-80%, leading to significant cost savings and environmental benefits.[1][2]

Parameter	High-Performance Liquid Chromatography (HPLC)	Ultra-Performance Liquid Chromatography (UPLC)	Expected Improvement with UPLC
Stationary Phase Particle Size	2.5 to 5 µm[4]	< 2 µm[4]	Higher efficiency and resolution
Column Dimensions (ID x Length)	3.0 to 10 mm x 150–250 mm[1][4]	0.75 to 1.8 mm x 30–100 mm[1][4]	Faster analysis and reduced solvent use
Maximum Operating Pressure	~6,000 psi[4]	~15,000 psi[4]	Enables use of smaller particles
Typical Flow Rate	0.5–2.0 mL/min[1][4]	0.2–0.5 mL/min[1]	Reduced solvent consumption
Typical Run Time	20–45 minutes[1]	2–5 minutes[1]	~5-10x faster analysis[4]
Resolution	Good	Excellent[4]	Sharper, more defined peaks
Sensitivity	Good	Better than HPLC[4]	Improved detection of trace analytes
Solvent Consumption	High	Low (up to 70-80% reduction)[1][2]	Cost savings and environmental benefits

Experimental Protocols

The validation of analytical methods is crucial to ensure they are fit for their intended purpose.[7] The International Council for Harmonisation (ICH) provides guidelines for validating analytical procedures, which include assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[8][9] Below are representative experimental protocols for an HPLC method and its transfer to a UPLC system for the analysis of a pharmaceutical compound.

This protocol is a general example and would require optimization for a specific analyte.

• Instrumentation : A standard HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.[10]

• Column : C18, 4.6 mm x 250 mm, 5 µm particle size.[10]

• Mobile Phase : A mixture of a suitable buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact ratio and pH should be optimized. For example, a 95:5 (v/v) mixture of phosphate buffer (pH 4.8) and acetonitrile.[10]

• Flow Rate : 1.0 mL/min.[10]

• Column Temperature : 30 °C.[10]

• Injection Volume : 10 µL.[11]

• Detection Wavelength : Determined by the UV absorbance maximum of the analyte (e.g., 230 nm).[10]

• Standard and Sample Preparation :

  • Prepare a stock solution of the reference standard in a suitable solvent.

  • Create a series of calibration standards by diluting the stock solution.

  • Prepare the sample by dissolving it in the mobile phase and filtering through a 0.45 µm syringe filter.[1]

Method transfer from HPLC to UPLC requires geometric scaling to maintain similar chromatographic performance.[10]

• Instrumentation : A UPLC system with a binary solvent manager, sample manager, column heater, and a photodiode array (PDA) detector.[10]

• Column : C18, 2.1 mm x 100 mm, 1.7 µm particle size.[10]

• Mobile Phase : Same as the HPLC method.[10]

• Flow Rate : Scaled down from the HPLC method to maintain a similar linear velocity. A typical scaled flow rate would be around 0.3-0.4 mL/min.[1][11]

• Column Temperature : 30 °C.[10]

• Injection Volume : Scaled down based on the column volume. A typical scaled injection volume would be 2.0 µL.[10][11]

• Detection Wavelength : Same as the HPLC method (e.g., 230 nm).[10]

• Standard and Sample Preparation : Same as the HPLC method, but filtration through a 0.2 µm syringe filter is recommended for UPLC.[1]

Visualizing Workflows and Relationships

To better understand the processes and comparisons, the following diagrams have been generated using Graphviz.

HPLC Method Validation Workflow

HPLC to UPLC Method Transfer Process

UPLC Performance Parameter Relationships

Conclusion

The cross-validation of HPLC and UPLC methods is a critical exercise in modernizing pharmaceutical quality control and research. While well-validated HPLC methods remain robust and reliable for many applications, transferring these methods to a UPLC system offers substantial benefits in terms of speed, efficiency, and sensitivity.[1][10] The reduced analysis times and lower solvent consumption associated with UPLC can lead to significant cost savings and increased sample throughput.[3][6] The choice between HPLC and UPLC will ultimately depend on the specific analytical requirements, including the need for high throughput, the complexity of the sample, and the required limits of detection.[3]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. rjptonline.org [rjptonline.org]
• 3. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. Differences between HPLC and UPLC | Pharmaguideline [pharmaguideline.com]
• 6. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 7. database.ich.org [database.ich.org]
• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Parlar 26 Concentrations in Fish: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Parlar 26 concentrations in various fish species, supported by experimental data from peer-reviewed studies. Parlar 26, a specific congener of the now-banned pesticide toxaphene (B166800), persists in the environment and bioaccumulates in aquatic ecosystems. Understanding its distribution in different fish species is crucial for environmental monitoring and assessing potential risks to both wildlife and human health.

Quantitative Data Summary

The following table summarizes the reported concentrations of Parlar 26 in the tissues of different fish species. Concentrations are presented to facilitate a clear comparison across studies and locations.

Fish Species	Tissue Type	Concentration (ng/g wet weight)	Geographic Location	Reference
Lake Trout (Salvelinus namaycush)	Whole fish composite	119 - 482 (as part of total toxaphene)	Lake Superior, USA	[1]
Walleye (Sander vitreus)	Whole fish composite	18 - 47 (as part of total toxaphene)	Lake Erie, USA	[1]
Various Species	Fish composites	39 (as part of total toxaphene)	Great Lakes, USA (2004)	[2]
Salmon	Tissue	Not specified (used as sample matrix)	Not specified	[2]
Various Species	Not specified	Levels detected and monitored	Danish Waters	[3]

Note: Many studies measure a suite of toxaphene congeners, and data for total toxaphene is more common than for individual congeners like Parlar 26. The values presented here are specific to Parlar 26 where available or are part of a total toxaphene measurement where indicated.

Signaling Pathways and Bioaccumulation

Parlar 26, being a lipophilic compound, readily bioaccumulates in the fatty tissues of aquatic organisms. Its persistence against metabolic degradation allows it to biomagnify up the food chain. The primary route of exposure for fish is through the consumption of contaminated organisms and, to a lesser extent, through direct uptake from the water.

Caption: Bioaccumulation and biomagnification of Parlar 26 in an aquatic food web.

Experimental Protocols

The determination of Parlar 26 concentrations in fish tissues typically involves sophisticated analytical techniques to isolate and quantify this specific congener from a complex mixture of related compounds.

Sample Preparation

A common workflow for preparing fish tissue samples for Parlar 26 analysis includes the following steps:

• Homogenization: The fish tissue (e.g., muscle, liver, or whole fish) is homogenized to ensure a representative sample.

• Extraction: Lipids and the contaminants they contain, including Parlar 26, are extracted from the homogenized tissue using organic solvents. An accelerated solvent extraction system is often employed.[2]

• Cleanup: The extract undergoes a cleanup process to remove interfering compounds such as lipids. This may involve techniques like gel permeation chromatography (GPC) or the use of adsorbents like Florisil or silica (B1680970) gel.[2]

• Fractionation: In some methods, the cleaned extract is further fractionated to separate different classes of compounds, ensuring a cleaner sample for analysis.

Analytical Methodology

The primary analytical technique for the quantification of Parlar 26 is Gas Chromatography-Mass Spectrometry (GC-MS) . Due to the electrophilic nature of chlorinated compounds like Parlar 26, Electron Capture Negative Ionization (ECNI) is often used as the ionization source in the mass spectrometer, as it provides high sensitivity.[4]

• Gas Chromatography (GC): The GC separates the different chemical components of the sample extract based on their volatility and interaction with the stationary phase of the chromatographic column. A DB-XLB column or similar is often used for the separation of toxaphene congeners.[2]

• Mass Spectrometry (MS): The mass spectrometer detects and quantifies the separated compounds. In Selected Ion Monitoring (SIM) mode, the instrument is set to detect specific ions characteristic of Parlar 26, which increases the selectivity and sensitivity of the analysis.[5] Isotope dilution, using 13C-labeled internal standards, is a common technique for accurate quantification.[5]

The U.S. Environmental Protection Agency (EPA) has developed Method 8276, which specifically addresses the analysis of toxaphene and its congeners, including Parlar 26, by GC-NCI-MS.[2]

Caption: General experimental workflow for the analysis of Parlar 26 in fish tissue.

References

• 1. Health risk assessment of organochlorine pesticide residues in edible tissue of seafood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Analysis of toxaphene and its eight congeners in sediment and fish tissue by gas chromatography-negative ion mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Toxaphene analysis in Great Lakes fish: a comparison of GC-EI/MS/MS and GC-ECNI-MS, individual congener standard and technical mixture for quantification of toxaphene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

Inter-laboratory Comparison for Parlar 26 Analysis: A Proposed Framework and Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of Parlar 26, a specific octachlorinated toxaphene (B166800) congener.[1] Given the complexity of analyzing chlorinated compounds, ensuring consistency and accuracy across different laboratories is crucial for reliable environmental monitoring and research. This document outlines proposed experimental protocols, data presentation structures, and workflows to facilitate such a comparison, even in the absence of existing public proficiency testing data for this specific analyte.

Parlar 26 is an organochloride compound with the chemical formula C10H10Cl8.[2] It is a component of technical toxaphene, a complex mixture of chlorinated bornanes used as a pesticide.[1] Due to the persistent and bioaccumulative nature of such compounds, standardized and validated analytical methods are essential for accurate quantification in various matrices.

Objective of the Proposed Inter-laboratory Study

The primary objective of this proposed inter-laboratory study is to evaluate the performance and comparability of different analytical laboratories in the quantification of Parlar 26. This study aims to:

• Assess the accuracy and precision of various analytical methods used for Parlar 26.

• Identify potential discrepancies and sources of error among participating laboratories.

• Establish a consensus on best practices for the routine analysis of Parlar 26.

• Provide a basis for the validation of analytical methods for this compound.

Proposed Analytical Methods for Comparison

The analysis of chlorinated compounds like Parlar 26 is typically challenging due to their complexity and the presence of numerous isomers in technical mixtures.[3][4] Based on established methods for similar analytes such as chlorinated paraffins and other organochlorine pesticides, this guide proposes the comparison of two powerful analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS) : This is a widely used and effective technique for the analysis of volatile and semi-volatile organic compounds. For chlorinated compounds, using an Electron Capture Negative Ionization (ECNI) source is particularly effective as it provides high sensitivity.[3][5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : LC-MS/MS has become a revolutionary tool in environmental analysis, allowing for the identification and quantification of highly polar organic compounds with minimal sample cleanup and no need for derivatization.[6]

Experimental Protocols

The following protocols are proposed for a hypothetical inter-laboratory study. A central organizing body would be responsible for preparing and distributing a standardized test sample to all participating laboratories.

Test Sample Preparation and Distribution

• Material : A certified reference standard of Parlar 26 (e.g., ~1 µg/mL in Cyclohexane) shall be procured.[7][8]

• Preparation : A stock solution will be used to prepare a final test sample in a matrix relevant to the laboratories' typical analyses (e.g., solvent-based, or spiked into a clean matrix like soil or water extract). The exact concentration will be known to the organizing body but not to the participants.

• Homogeneity and Stability : The prepared batch of the test sample must be tested for homogeneity to ensure all participants receive identical samples. Stability tests should also be conducted to ensure the sample integrity during shipping and storage.

• Distribution : Samples will be shipped to participating laboratories under controlled temperature conditions, along with a detailed protocol document and a reporting template.

Proposed Analytical Procedure: GC-ECNI-MS

This method is proposed for its high sensitivity to electrophilic compounds like Parlar 26.

• Instrumentation : Gas chromatograph coupled to a mass spectrometer with an ECNI source.

• Column : A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.

• Injection : 1 µL splitless injection at 250°C.

• Oven Temperature Program :

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 280°C, hold for 10 minutes.

• Carrier Gas : Helium at a constant flow rate of 1.2 mL/min.

• MS Parameters :

  • Ionization Mode : Electron Capture Negative Ionization (ECNI).

  • Source Temperature : 230°C.

  • Acquisition Mode : Selected Ion Monitoring (SIM) targeting characteristic ions of Parlar 26 (based on its mass spectrum).

Proposed Analytical Procedure: LC-MS/MS

This method is proposed as a modern alternative, particularly useful if derivatization is to be avoided.

• Instrumentation : High-Performance Liquid Chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole).

• Column : A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase :

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution :

  • Start at 50% B, hold for 1 minute.

  • Linear gradient to 95% B over 8 minutes.

  • Hold at 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate : 0.3 mL/min.

• Injection Volume : 5 µL.

• MS/MS Parameters :

  • Ionization Mode : Electrospray Ionization (ESI) in negative mode.

  • Acquisition Mode : Multiple Reaction Monitoring (MRM). Precursor and product ions would need to be determined from a standard infusion of Parlar 26.

Data Presentation and Evaluation

Participating laboratories will be required to report their quantitative results along with key method performance parameters. The data will be compiled and analyzed by the organizing body to assess inter-laboratory performance. The z-score is a common metric used to evaluate performance in proficiency testing.[7]

Table 1: Summary of Reported Concentrations for Parlar 26

Laboratory ID	Analytical Method	Replicate 1 (ng/mL)	Replicate 2 (ng/mL)	Replicate 3 (ng/mL)	Mean (ng/mL)	Std. Dev.	Assigned Value (ng/mL)	z-score
Lab-001	GC-ECNI-MS	(To be filled by organizer)
Lab-002	LC-MS/MS	(To be filled by organizer)
Lab-003	GC-ECNI-MS	(To be filled by organizer)
...	...	...

Table 2: Comparison of Method Performance Parameters

Laboratory ID	Analytical Method	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Precision (RSD%)
Lab-001	GC-ECNI-MS
Lab-002	LC-MS/MS
Lab-003	GC-ECNI-MS
...	...

Visualizations

Workflow for Inter-laboratory Comparison

Caption: Proposed workflow for the Parlar 26 inter-laboratory comparison study.

Relationship of Analytical Methods and Performance Metrics

Caption: Evaluation structure for comparing analytical methods for Parlar 26 analysis.

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. diva-portal.org [diva-portal.org]
• 5. New quantification procedure for the analysis of chlorinated paraffins using electron capture negative ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [cymitquimica.com]
• 8. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [lgcstandards.com]

Parlar 26 and Other Persistent Organic Pollutants: A Comparative Analysis of Bioaccumulation Factors

For Researchers, Scientists, and Drug Development Professionals

Persistent Organic Pollutants (POPs) are a class of chemicals that resist degradation and can accumulate in living organisms, posing significant risks to environmental and human health. A key metric for assessing this risk is the bioaccumulation factor (BAF), which quantifies the extent to which a chemical concentrates in an organism from all environmental exposures, including diet. This guide provides a comparative analysis of the bioaccumulation potential of Parlar 26, a prominent congener of the insecticide toxaphene (B166800), alongside other well-known POPs.

Quantitative Comparison of Bioaccumulation Factors

The bioaccumulation potential of a chemical is a critical factor in its environmental risk assessment. While specific experimental data for the bioaccumulation factor (BAF) or bioconcentration factor (BCF) of Parlar 26 is limited in publicly available literature, the broader toxaphene mixture, of which Parlar 26 is a significant and persistent component, exhibits high bioaccumulation. The following table summarizes the available BAF and BCF values for toxaphene and other representative POPs. It is important to note that BCF primarily measures uptake from water, while BAF includes uptake from all sources, including diet, providing a more comprehensive measure of bioaccumulation in a food web context.

Persistent Organic Pollutant (POP)	Chemical Class	Log BAF/BCF¹	Species	Tissue	Reference
Toxaphene (mixture)	Organochlorine Pesticide	log BAF: 6.96 (lipid-normalized)	Lake Trout (Salvelinus namaycush)	Whole body	[1]
BCF Range: 3,100 - 2,000,000	Various aquatic organisms	Not specified	[1]
Parlar 26 (Toxaphene congener)	Organochlorine Pesticide	Data not available²	-	-	-
PCB 153	Polychlorinated Biphenyl	BCF: 18,539	Rainbow Trout (Oncorhynchus mykiss)	Whole body
p,p'-DDE	Organochlorine Pesticide	BCF: 12,000	Rainbow Trout (Oncorhynchus mykiss)	Whole body
Dieldrin	Organochlorine Pesticide	BCF Range: 5,390 - 12,500	Fish	Not specified

¹BAF (Bioaccumulation Factor) and BCF (Bioconcentration Factor) are unitless, representing the ratio of the chemical concentration in the organism to that in the environment (water for BCF). Higher values indicate greater bioaccumulation potential. Log values are often used for ease of comparison. ²Specific, experimentally determined BAF/BCF values for Parlar 26 are not readily available. However, as a persistent and bioaccumulative congener of toxaphene, its bioaccumulation potential is expected to be high.

Experimental Protocols for Determining Bioaccumulation Factors

The standardized method for determining the bioaccumulation of a chemical in fish is outlined in the OECD Guideline for the Testing of Chemicals, Test No. 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure . This guideline provides a framework for conducting reliable and reproducible studies.

Key Stages of the OECD 305 Protocol:

• Acclimation: Test fish of a suitable species (e.g., rainbow trout, bluegill sunfish) are acclimated to laboratory conditions, including water quality (temperature, pH, dissolved oxygen) and feeding regimes.

• Exposure (Uptake) Phase:

  • Aqueous Exposure: Fish are exposed to a constant, sublethal concentration of the test substance in the water. This is typically conducted under flow-through conditions to maintain a stable concentration.

  • Dietary Exposure: For substances with low water solubility, the test chemical is incorporated into the feed at a known concentration.

  • The duration of the uptake phase is typically 28 days, or until a steady state is reached, where the concentration of the chemical in the fish remains constant over time.

• Depuration (Elimination) Phase:

  • Following the uptake phase, the fish are transferred to clean, uncontaminated water and fed an uncontaminated diet.

  • The concentration of the test substance in the fish is monitored over time to determine the rate of elimination.

• Sampling and Analysis:

  • Water samples are taken regularly during the uptake phase to verify the exposure concentration.

  • Fish are sampled at predetermined intervals during both the uptake and depuration phases.

  • The concentration of the test substance in whole fish or specific tissues is determined using appropriate analytical methods, such as gas chromatography-mass spectrometry (GC-MS).

• Data Analysis and Calculation of BAF/BCF:

  • Bioconcentration Factor (BCF): For aqueous exposure, the BCF is calculated as the ratio of the concentration of the chemical in the fish (at steady state) to the concentration in the water.

  • Bioaccumulation Factor (BAF): While OECD 305 focuses on BCF and dietary biomagnification, field studies are often required to determine a true BAF that incorporates all exposure routes.

  • Kinetic models can also be used to calculate BCF and elimination rate constants from the concentration data over time.

Visualizing the Bioaccumulation Testing Workflow

The following diagram illustrates the general workflow for a bioaccumulation study according to the OECD 305 guideline.

Caption: Workflow for OECD 305 Bioaccumulation in Fish Study.

Signaling Pathway of POP Bioaccumulation

The bioaccumulation of POPs is a complex process influenced by the physicochemical properties of the chemical and the physiological characteristics of the organism. The following diagram illustrates the key pathways involved.

Caption: Key pathways of POP bioaccumulation and metabolism in an aquatic organism.

References

• 1. edepot.wur.nl [edepot.wur.nl]

Accuracy and precision of Parlar 26 quantification methods

A Comparative Guide to the Quantification of Parlar 26

For researchers, scientists, and drug development professionals engaged in the analysis of persistent organic pollutants (POPs), the accurate and precise quantification of specific toxaphene (B166800) congeners like Parlar 26 is of paramount importance. Toxaphene, a complex mixture of hundreds of chlorinated bornanes, presents a significant analytical challenge. Parlar 26, an octachlorinated toxaphene congener, is often a target analyte in environmental and biological samples due to its persistence and potential toxicity.

This guide provides a comparative overview of the primary analytical methods employed for the quantification of Parlar 26 and other toxaphene congeners. We will delve into the accuracy, precision, and underlying protocols of these techniques, supported by available experimental data.

Overview of Quantification Methods

The quantification of toxaphene congeners, including Parlar 26, predominantly relies on high-resolution separation techniques coupled with sensitive detection systems. The most common methods involve Gas Chromatography (GC) paired with various detectors.

Table 1: Comparison of Key Quantification Methods for Toxaphene Congeners

Method Abbreviation	Full Method Name	Principle	Advantages	Disadvantages
GC-ECD	Gas Chromatography with Electron Capture Detector	Separates compounds based on their boiling points and polarity. The ECD is highly sensitive to electrophilic compounds like organochlorine pesticides.	Low cost, high sensitivity for halogenated compounds.[1][2]	Lower selectivity, susceptible to co-eluting interferences.[1][2]
GC-EI-MS	Gas Chromatography with Electron Impact Mass Spectrometry	Separates compounds by GC, which are then ionized by a high-energy electron beam, causing fragmentation. The mass-to-charge ratio of the fragments is measured.	Provides structural information for compound identification.	Can have limitations in sensitivity for complex mixtures like toxaphene.[1]
GC-NCI-MS	Gas Chromatography with Negative Ion Chemical Ionization Mass Spectrometry	A softer ionization technique than EI, often using a reagent gas like methane (B114726). It is highly selective and sensitive for electronegative compounds.	High sensitivity and selectivity for chlorinated compounds, reducing matrix interference.[1]	Potential for false negatives for certain congeners.[1]
GC-MS/MS	Gas Chromatography with Tandem Mass Spectrometry	Involves two stages of mass analysis for increased selectivity and sensitivity. A specific parent ion is selected and then fragmented to produce a characteristic daughter ion.	High specificity and reduced chemical noise, leading to improved signal-to-noise ratios.	Higher instrument cost and complexity.

Quantitative Performance Data

Direct comparative studies on the accuracy and precision of various methods specifically for Parlar 26 are limited. However, data from studies on total toxaphene and other major congeners can provide valuable insights. The following table summarizes performance metrics from various studies, offering a glimpse into the expected performance for Parlar 26.

Table 2: Performance Metrics of Different Quantification Methods for Toxaphene

Method	Matrix	Analyte	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD)	Citation
GC-NCI-MS	Human Serum	Parlar 26 & 50	3-30 pg/mL (concentration range)	Not Reported	Not Reported	[3]
GC-ECD	Fish	Toxaphene	~1.2 ng/g	Generally good	Not Reported	[1]
GC-ECD	Water and Soil	Toxaphene	ppb levels	Good	Not Reported	[1]
GC/MS (SIM)	Soil	Toxaphene	LOQ: 0.5 ppm	92.3% (surrogate)	13.2% (surrogate)	[4]
GC-EI/MS/MS vs. GC-ECNI-MS	Lake Trout	Total Toxaphene	GC-ECNI-MS is ~5x more sensitive	Not Reported	GC-EI/MS/MS showed more consistent relative response factors	[5]

Note: The data presented is for total toxaphene or a mixture of congeners unless specified. Performance for Parlar 26 is expected to be within a similar range but should be validated for specific matrices.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and accurate quantification. Below are generalized workflows for the primary methods discussed.

Sample Preparation and Extraction

The initial step for all methods involves the extraction of toxaphene congeners from the sample matrix.

Fig. 1: General Sample Preparation Workflow

A common extraction procedure for solid samples involves Soxhlet extraction with an organic solvent like hexane (B92381) or a mixture of hexane and acetone. For liquid samples, liquid-liquid extraction is often employed. The extract is then concentrated and subjected to a cleanup step to remove interfering compounds. This is frequently achieved using column chromatography with adsorbents like Florisil or silica gel.

GC-MS Analysis Workflow

The final, cleaned extract is then ready for instrumental analysis.

Fig. 2: GC-MS Instrumental Workflow

The sample is injected into the gas chromatograph, where it is vaporized and carried by an inert gas through a capillary column. The different congeners are separated based on their retention times. Upon exiting the column, they enter the mass spectrometer's ion source, are ionized, and then detected. For quantification, specific ions characteristic of Parlar 26 are monitored.

EPA Method 8276: A Closer Look

EPA Method 8276 is a standardized method for the analysis of toxaphene and its congeners using GC-NICI/MS.[6]

Key aspects of the protocol include:

• Sample Preparation: Utilizes standard EPA methods for extraction (Method 3500 series) and cleanup (Method 3600 series).

• GC Column: Fused-silica open-tubular capillary columns are recommended.

• MS Conditions: Negative Ion Chemical Ionization with methane as the reagent gas.

• Quantification: Involves monitoring a series of ions representing different congener groups. For individual congeners like Parlar 26, specific ions are used for quantification. An internal standard, such as a PCB congener, is often used to improve accuracy.

Signaling Pathways and Logical Relationships

While Parlar 26 does not have a "signaling pathway" in the traditional biological sense, its analysis follows a logical workflow from sample collection to final data reporting.

Fig. 3: Analytical Project Workflow

Conclusion

The choice of quantification method for Parlar 26 depends on the specific requirements of the study, including the required sensitivity, selectivity, and available budget.

• GC-NCI-MS stands out as a highly sensitive and selective method, making it suitable for trace-level analysis in complex matrices. EPA Method 8276 provides a robust, standardized protocol for this approach.

• GC-MS/MS offers enhanced specificity, which can be crucial when dealing with samples containing numerous potential interferences.

• GC-ECD remains a viable, cost-effective option for screening purposes or when high sample throughput is required, provided that adequate cleanup procedures are in place to ensure selectivity.

For researchers and professionals in drug development and environmental monitoring, a thorough understanding of these methods and their respective strengths and limitations is essential for generating reliable and defensible data on the presence and concentration of Parlar 26. The development and use of certified reference materials for individual toxaphene congeners are critical for ensuring the accuracy of quantification across different laboratories and methods.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Measurement of toxaphene congeners in pooled human serum collected in three U.S. cities using high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dtsc.ca.gov [dtsc.ca.gov]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]

Analysis of Parlar 26 in Biological Samples: A Guide to Methodologies

A critical review of available data reveals a significant information gap regarding the comparative levels of Parlar 26, a specific congener of the pesticide toxaphene (B166800), in historical versus recent biological samples. Extensive searches for quantitative data to support such a comparison have not yielded any publicly available studies or databases. Therefore, a direct comparison of Parlar 26 levels over time cannot be provided.

It is also crucial to clarify a point of potential confusion. The term "Parlar 26" designates a chemical compound, 2-endo,3-exo,5-endo,6-exo,8,8,10,10-octachlorobornane, which is a component of the complex pesticide mixture toxaphene.[1][2][3] It is not a biological signaling molecule and therefore does not have an associated signaling pathway. There is a similarly named protein, Interleukin-26 (IL-26), which is a cytokine involved in the immune response and has a well-defined signaling cascade.[4][5][6][7][8] This guide will focus solely on the chemical pesticide congener, Parlar 26.

For researchers, scientists, and drug development professionals interested in the analysis of Parlar 26 and other toxaphene congeners, this guide provides an overview of the analytical methodologies employed for their detection and quantification in biological matrices.

Comparison of Analytical Methods for Toxaphene Congeners

The analysis of toxaphene, and its individual congeners like Parlar 26, is challenging due to the complexity of the mixture, which can contain over 670 different compounds.[9] Furthermore, environmental and biological samples often contain interfering substances that require extensive cleanup procedures.[10] The most common and effective methods for the analysis of toxaphene congeners are gas chromatography (GC) coupled with either an electron capture detector (GC/ECD) or, for greater sensitivity and selectivity, negative ion chemical ionization mass spectrometry (GC/NCIMS).[9][11]

Analytical Method	Principle	Advantages	Disadvantages	Detection Limits
GC/ECD	Gas Chromatography with Electron Capture Detection	Relatively low cost and sensitive to halogenated compounds like toxaphene.[9]	Lower selectivity, higher risk of co-elution with interfering compounds.[9]	ng/g (ppb) levels in samples like human breast milk.[12]
GC/NCIMS	Gas Chromatography with Negative Ion Chemical Ionization Mass Spectrometry	High sensitivity and selectivity for chlorinated compounds, providing simpler mass spectra.[9][11]	More complex and expensive instrumentation.	pg to ng/g (ppb) levels in various biological matrices.[9][12][13]

Experimental Protocols for Toxaphene Congener Analysis

The following outlines a general workflow for the analysis of toxaphene congeners, including Parlar 26, in biological samples. Specific details may vary depending on the sample matrix and the laboratory's standard operating procedures.

Sample Preparation

Proper sample preparation is critical to remove interfering substances and concentrate the analytes of interest.[14]

• Extraction: The initial step involves extracting the toxaphene congeners from the biological matrix (e.g., tissue, blood, milk). Common methods include:

  • Solvent Extraction: Using organic solvents like dichloromethane, hexane, or acetone. For solid samples, maceration or grinding is often performed first, followed by extraction.[12]

  • Soxhlet Extraction: A continuous extraction method using an appropriate solvent, often employed for solid samples.[15]

• Cleanup: The crude extract is then purified to remove lipids and other co-extracted compounds that can interfere with the analysis.[10]

  • Gel Permeation Chromatography (GPC): Effective for removing large molecules like lipids.[16]

  • Adsorption Chromatography: Using materials like Florisil or silica (B1680970) gel to separate the analytes from interfering compounds.[12][16]

Instrumental Analysis

The cleaned-up extract is then analyzed using gas chromatography.

• Gas Chromatography (GC): The extract is injected into a GC system, where the different toxaphene congeners are separated based on their volatility and interaction with the chromatographic column. Fused-silica capillary columns are typically used.[17]

• Detection:

  • Electron Capture Detection (ECD): As the separated compounds elute from the GC column, they are detected by an ECD, which is highly sensitive to halogenated organic compounds.[9]

  • Negative Ion Chemical Ionization Mass Spectrometry (NCIMS): For more definitive identification and quantification, the GC is coupled to a mass spectrometer operating in NCI mode. This technique generates negative ions from the target analytes, resulting in high sensitivity and selectivity.[11][13][18][19][20] Methane is often used as the reagent gas.[17]

Visualizing the Workflow and a Related Biological Pathway

To aid in understanding the processes involved, the following diagrams illustrate the general experimental workflow for toxaphene congener analysis and, for contextual clarity, the distinct signaling pathway of Interleukin-26.

Experimental workflow for toxaphene congener analysis.

Simplified signaling pathway of Interleukin-26 (IL-26).

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Toxaphene Parlar-No. 26 ca.1 µg/mL in Cyclohexane [cymitquimica.com]
• 4. A Comprehensive Network Map of Interleukin-26 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Comprehensive Network Map of Interleukin-26 Signaling Pathway | Semantic Scholar [semanticscholar.org]
• 7. A Comprehensive Network Map of Interleukin-26 Signaling Pathway. (2024) | G. P. Suchitha [scispace.com]
• 8. IL-26, a non-canonical mediator of DNA inflammatory stimulation, promotes TNBC engraftment and progression in association with neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of six relevant toxaphene congeners in biological samples using ion trap MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Table 7-1, Analytical Methods for Determining Toxaphene in Biological Samples - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Comparison of Gas Chromatography-Mass Spectrometry and Gas Chromatography-Tandem Mass Spectrometry with Electron Ionization and Negative-Ion Chemical Ionization for Analyses of Pesticides at Trace Levels in Atmospheric Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. organomation.com [organomation.com]
• 15. pubs.usgs.gov [pubs.usgs.gov]
• 16. nemi.gov [nemi.gov]
• 17. epa.gov [epa.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Comparison Guide: Validation of a New Analytical Method for Parlar 26

This guide provides a comparative analysis of a new High-Performance Liquid Chromatography (HPLC) method for the quantification of Parlar 26, a novel active pharmaceutical ingredient (API). The performance of this new method is evaluated against two alternative analytical techniques. Parlar 26 is identified as an octachlorinated toxaphene (B166800) congener, a class of compounds that demands robust and sensitive analytical methods for accurate quantification.[1][2] This document is intended for researchers, scientists, and drug development professionals to facilitate an informed decision on method selection for quality control and stability testing.

Data Presentation: Comparative Validation Parameters

The following table summarizes the key performance characteristics of the newly developed HPLC-UV method compared to two alternative methods: a conventional HPLC-UV method and a Gas Chromatography-Mass Spectrometry (GC-MS) method.

Validation Parameter	New Method (HPLC-UV)	Alternative Method 1 (Conventional HPLC-UV)	Alternative Method 2 (GC-MS)	ICH Guideline Acceptance Criteria
Accuracy (% Recovery)	99.5% ± 1.2%	97.8% ± 2.5%	101.2% ± 0.8%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	0.85%	1.52%	0.45%	≤ 2%
- Intermediate Precision	1.10%	1.98%	0.68%	≤ 2%
Specificity	No interference from placebo and degradation products	Minor interference from a known impurity	High specificity, mass fragmentation confirms identity	No interference at the retention time of the analyte
Linearity (R²)	0.9998	0.9985	0.9999	≥ 0.999
Range (µg/mL)	1 - 100	5 - 80	0.1 - 50	80% - 120% of the test concentration
Limit of Detection (LOD) (µg/mL)	0.2	1.0	0.02	-
Limit of Quantitation (LOQ) (µg/mL)	0.7	3.5	0.08	-
Robustness	Unaffected by minor changes in pH and flow rate	Sensitive to changes in mobile phase composition	Requires stringent temperature control	Consistent results with small, deliberate variations

Experimental Protocols

Detailed methodologies for the validation of the new HPLC-UV method for Parlar 26 are provided below. These protocols are based on the International Council for Harmonisation (ICH) Q2(R1) guidelines for the validation of analytical procedures.[3]

1. New Method: HPLC-UV System

• Instrument: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

• Column: C18 column (4.6 x 150 mm, 3.5 µm).

• Mobile Phase: Acetonitrile:Water (80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

2. Validation Procedures

• Specificity: The specificity of the method was evaluated by analyzing blank (placebo), standard, and sample solutions. Forced degradation studies were also performed by exposing the sample to acid, base, oxidative, thermal, and photolytic stress to ensure no interference from potential degradation products.

• Linearity: Linearity was assessed by preparing and analyzing five standard solutions of Parlar 26 at concentrations ranging from 1 µg/mL to 100 µg/mL. A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (R²) was determined.

• Accuracy: The accuracy of the method was determined by the recovery of known amounts of Parlar 26 spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration). Each concentration was analyzed in triplicate.

• Precision:

  • Repeatability (Intra-day precision): Six replicate injections of the standard solution at 100% of the target concentration were performed on the same day.

  • Intermediate Precision (Inter-day precision): The repeatability assay was performed on two different days by two different analysts using different equipment.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the formulae: LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

• Robustness: The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, including the flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% acetonitrile).

Mandatory Visualization

The following diagrams illustrate the key workflows and relationships in the validation of the new analytical method for Parlar 26.

References

• 1. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
• 2. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Parlar 26 Congener Patterns in Diverse Environmental Compartments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the distribution and concentration of Parlar 26, a significant congener of the persistent organic pollutant (POP) toxaphene (B166800), across various environmental matrices. By presenting quantitative data, detailed experimental protocols, and comparative analysis with other major POPs, this document serves as a valuable resource for understanding the environmental fate and potential impact of this toxicant.

Quantitative Data on Parlar 26 and Other Toxaphene Congeners

The following tables summarize the concentrations of key toxaphene congeners, including Parlar 26 (also known as B8-1413), Parlar 50 (B9-1679), and Parlar 62 (B9-1025), in different environmental compartments. These congeners are often highlighted in environmental studies due to their persistence and bioaccumulative potential.[1][2]

Table 1: Toxaphene Congener Concentrations in Soil and Sediment

Environmental Compartment	Location	Parlar 26 (ng/g dw)	Parlar 50 (ng/g dw)	Parlar 62 (ng/g dw)	Total Toxaphene (ng/g dw)	Reference
Soil	Agricultural Areas, Southern US	Not specified	Not specified	Not specified	688 - 2500	[3]
Soil	Various Locations, USA (1970s)	Not specified	Not specified	Not specified	7,700 - 33,400	[4]
Sediment	Lake Michigan, USA	Not specified	Not specified	Not specified	48 (max)	[5]
Sediment	Rivers near former use sites, USA	Not specified	Not specified	Not specified	6.0 - 43	[5]

Table 2: Toxaphene Congener Concentrations in Air and Water

Environmental Compartment	Location	Parlar 26 (pg/m³)	Parlar 50 (pg/m³)	Parlar 62 (pg/m³)	Total Toxaphene (pg/m³ or ng/L)	Reference
Air Particulate Matter (SRM 1649a)	Urban Dust	12,900 pg/g	Not specified	Not specified	Not specified	[6]
Air Particulate Matter (SRM 1648a)	Urban Dust	568 pg/g	Not specified	Not specified	Not specified	[6]
Ambient Air	Global	Not detectable - 42	Not specified	Not specified	Not specified	[7]
Freshwater	Global	Not specified	Not specified	Not specified	Not detectable - 7,000 ng/L	[7]
Marine Water	Global	Not specified	Not specified	Not specified	Not specified

Table 3: Toxaphene Congener Concentrations in Biota

Biota	Tissue	Location	Parlar 26 (ng/g lw)	Parlar 50 (ng/g lw)	Parlar 62 (ng/g lw)	Total Toxaphene (ng/g lw)	Reference
Fish (Various)	Muscle	Pearl River Delta, China	Predominant	Predominant	Not specified	12.87 pg/g ww (median)	[8]
Deepwater Sculpin	Whole Body	Lake Michigan, USA	Not specified	Not specified	Not specified	2,570	[9]
Aquatic Invertebrates (Amphipod)	Whole Body	Lake Michigan, USA	Not specified	Not specified	Not specified	Higher than mysids	[9]

Comparison with Other Persistent Organic Pollutants

Toxaphene, including its persistent congeners like Parlar 26, often co-exists in the environment with other POPs such as Polychlorinated Biphenyls (PCBs) and Dichlorodiphenyltrichloroethane (DDT) and its metabolites. Studies investigating the biomagnification of these compounds in aquatic food webs have revealed important differences in their behavior.

In a Lake Michigan offshore food web, DDE (a metabolite of DDT) was the most strongly biomagnified compound, increasing 28.7 times from plankton to fish.[9] PCBs increased by a factor of 12.9, while toxaphene showed a lower biomagnification factor of 4.7.[9] This suggests that while toxaphene is persistent and bioaccumulative, its magnification potential in this specific food web is lower than that of DDE and PCBs.

Congener profiles of PCBs in biota often show an enrichment of higher chlorinated congeners up the food chain.[9] Similarly, weathered toxaphene profiles in environmental samples differ significantly from the technical mixture, with an enrichment of persistent congeners like Parlar 26, 50, and 62.[1]

Table 4: Comparative POP Concentrations in a Lake Michigan Food Web (ng/g wet weight)

Organism	Trophic Level	Total DDTs	Total PCBs	Total Toxaphene	Reference
Plankton	1	~5	~20	~550	[9]
Mysis (Mysid)	2	~15	~40	~700	[9]
Pontoporeia (Amphipod)	2	~40	~150	~1800	[9]
Deepwater Sculpin (Fish)	3	~150	~250	~2600	[9]

Experimental Protocols

The analysis of toxaphene congeners in environmental samples is a complex task due to the multitude of congeners in the technical mixture and their varying environmental fates. The most common and reliable method is gas chromatography coupled with mass spectrometry, particularly with electron capture negative ionization (GC-ECNI-MS), which offers high sensitivity for chlorinated compounds.

Detailed Methodology for Toxaphene Congener Analysis in Biota (e.g., Fish Tissue)

This protocol is based on established methods for the analysis of toxaphene congeners in biological matrices.

1. Sample Preparation and Extraction:

• Homogenization: A representative portion of the tissue sample (e.g., 10 g) is homogenized with anhydrous sodium sulfate (B86663) to remove water.
• Internal Standard Spiking: The homogenized sample is spiked with a known amount of a labeled internal standard, such as ¹³C-labeled Parlar congeners, to correct for analytical variability.
• Extraction: The sample is extracted using an accelerated solvent extractor (ASE) with a suitable solvent mixture, typically dichloromethane (B109758) (DCM) or a hexane (B92381)/DCM mixture.

2. Lipid Removal and Cleanup:

• Gel Permeation Chromatography (GPC): The crude extract, which contains lipids and other co-extractives, is subjected to GPC for initial lipid removal.
• Silica (B1680970) Gel Column Chromatography: The extract is further cleaned and fractionated using a silica gel column. Different solvent mixtures are used to elute different fractions, separating the toxaphene congeners from other interfering compounds like PCBs. For instance, a less polar solvent like hexane can be used to elute PCBs, followed by a more polar solvent mixture to elute the toxaphene congeners.

3. Instrumental Analysis (GC-ECNI-MS):

• Gas Chromatography: A high-resolution capillary column (e.g., DB-5ms) is used to separate the individual toxaphene congeners. A specific temperature program is employed to optimize the separation.
• Electron Capture Negative Ionization Mass Spectrometry: The separated congeners are detected using a mass spectrometer operating in ECNI mode. This ionization technique is highly sensitive to electrophilic compounds like chlorinated toxaphene congeners. Selected ion monitoring (SIM) is used to monitor specific ions characteristic of the target congeners, enhancing selectivity and sensitivity.

4. Quantification:

• Calibration: A multi-point calibration curve is generated using certified reference standards of individual Parlar congeners.
• Quantification: The concentration of each congener in the sample is determined by comparing its peak area to the calibration curve and correcting for the recovery of the internal standard.

Mandatory Visualizations

Experimental Workflow for Parlar 26 Analysis

Caption: Experimental workflow for the analysis of Parlar 26 in environmental samples.

Environmental Distribution of Parlar 26

Caption: Conceptual model of the environmental fate and transport of Parlar 26.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. Predominant Bioaccumulative Toxaphene Congeners (Parlar 26, 50 and 62) (unlabeled) 1.2 mL in nonane- Cambridge Isotope Laboratories, ES-5353 [isotope.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Separation of 26 toxaphene congeners and measurement in air particulate matter SRMs compared to technical toxaphene SRM 3067 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. The biomagnification of polychlorinated biphenyls, toxaphene, and DDT compounds in a Lake Michigan offshore food web - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Toxicity of Toxaphene: A Comparative Guide to Congener Potency, Focusing on Parlar 26

For researchers, scientists, and drug development professionals, understanding the individual toxic contributions of toxaphene (B166800) congeners is critical for accurate risk assessment. This guide provides a comparative analysis of the toxic equivalency factors (TEFs) for various toxaphene congeners, with a special focus on the prominent and persistent Parlar 26. We delve into the experimental data and methodologies that underpin these comparisons, offering a clear and objective overview of their relative potencies across different toxicological endpoints.

Toxaphene, a complex mixture of over 800 chlorinated bornanes, has long been recognized as a persistent organic pollutant. However, assessing its true toxicological impact is complicated by the fact that its individual components, or congeners, exhibit varying degrees of toxicity. The concept of Toxic Equivalency Factors (TEFs) aims to simplify risk assessment by expressing the toxicity of individual congeners relative to a reference compound. While a standardized TEF system for toxaphene is still under development, research has begun to shed light on the relative potencies of key congeners, including the environmentally significant Parlar 26.

Comparative Toxicity of Toxaphene Congeners

To facilitate a clear comparison, the following table summarizes the available quantitative data on the relative potencies of various toxaphene congeners, including Parlar 26, across different experimental models. The data is presented to highlight the differences in toxicity based on specific endpoints.

Congener/Mixture	Endpoint	Organism/Cell Line	Potency Metric (Value)	Relative Potency (Technical Toxaphene = 1)	Reference
Parlar 26 (T2)	Embryotoxicity (Morphological Score)	Rat Embryo	More potent than technical toxaphene	> 1	[1]
Estrogenic Activity (Cell Proliferation)	MCF-7 Cells	Lower than technical toxaphene	< 1
Zebrafish Embryo Toxicity	Danio rerio	EC20 (7.93 µg/mL)	0.44	[2]
Parlar 50 (T12)	Embryotoxicity (Specific Defects)	Rat Embryo	Different spectrum of abnormalities than Parlar 26	Not directly comparable	[1]
Zebrafish Embryo Toxicity	Danio rerio	EC20 (2.74 µg/mL)	1.28	[2]
Technical Toxaphene	Zebrafish Embryo Toxicity	Danio rerio	EC20 (3.50 µg/mL)	1.00	[2]
Hx-Sed	Zebrafish Embryo Toxicity	Danio rerio	EC20 (4.06 µg/mL)	0.86	[2]
Parlar 62	Zebrafish Embryo Toxicity	Danio rerio	EC20 (4.15 µg/mL)	0.84	[2]

Note: Relative potency is calculated as the EC20 of the technical toxaphene divided by the EC20 of the congener. A value > 1 indicates higher potency than the technical mixture, while a value < 1 indicates lower potency.

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for interpreting the comparative toxicity data. Below are summaries of the methodologies employed in the key studies cited.

Zebrafish Embryo Toxicity Assay

The developmental toxicity of toxaphene congeners was assessed using a zebrafish (Danio rerio) embryo model.[2]

• Test Organisms: Early life-stage zebrafish embryos.

• Exposure: Embryos were exposed to various concentrations of individual toxaphene congeners or the technical mixture in 96-well plates.

• Duration: The exposure period was typically from a few hours post-fertilization (hpf) up to 120 hpf.

• Endpoints: A range of morphological and developmental endpoints were evaluated, including mortality, hatching rate, and the presence of malformations (e.g., pericardial edema, yolk sac edema, spinal curvature).

• Data Analysis: Dose-response curves were generated to determine the effective concentration causing a response in 20% of the population (EC20).

Rat Whole Embryo Culture

The embryotoxic effects of Parlar 26 and Parlar 50 were compared to the technical toxaphene mixture using a rat whole embryo culture system.[1]

• Test System: Gestational day 10 rat embryos were explanted and cultured in vitro.

• Exposure: Embryos were exposed to concentrations of 100, 1000, and 5000 ng/mL of technical toxaphene, Parlar 26, or Parlar 50 for 48 hours.

• Endpoints: A comprehensive morphological scoring system was used to assess developmental progress and identify any abnormalities in various embryonic structures.

• Data Analysis: The total morphological score and the incidence of specific malformations were compared between the different treatment groups and the control.

Estrogenic Activity in MCF-7 Cells

The estrogenic potential of toxaphene congeners was evaluated using the human breast cancer cell line MCF-7, which is responsive to estrogens.

• Cell Line: MCF-7 human breast adenocarcinoma cells.

• Assay Principle: The assay measures the proliferation of MCF-7 cells in response to estrogenic compounds.

• Exposure: Cells were treated with various concentrations of individual toxaphene congeners or the technical mixture. 17β-estradiol was used as a positive control.

• Endpoint: Cell proliferation was quantified using methods such as the MTT assay, which measures metabolic activity as an indicator of cell viability and number.

• Data Analysis: The proliferative effect of the congeners was compared to that of the technical mixture and the positive control to determine relative estrogenic activity.

Logical Framework for Deriving and Applying Toxic Equivalency Factors

The determination and application of TEFs for risk assessment of complex mixtures like toxaphene follows a logical workflow. This process involves integrating data from various toxicological studies to derive relative potency factors, which are then used to calculate a total toxic equivalency (TEQ) for a given mixture.

Caption: Workflow for TEF derivation and application in risk assessment.

References

• 1. Brief guidelines for zebrafish embryotoxicity tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of embryotoxicity using the zebrafish model - PMC [pmc.ncbi.nlm.nih.gov]

Comparing Parlar 26 Data Across Global Monitoring Programs: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the environmental prevalence of persistent organic pollutants (POPs) like Parlar 26 is crucial for assessing potential exposure and toxicological risks. This guide provides a comparative overview of Parlar 26 data from prominent international monitoring programs, offering insights into its detection, the methodologies employed, and the available quantitative data.

Parlar 26, a specific congener of the complex pesticide mixture toxaphene (B166800), is recognized for its persistence in the environment and its potential for long-range transport. As a result, it is a target analyte in several major environmental monitoring programs. This comparison focuses on data and protocols from the Arctic Monitoring and Assessment Programme (AMAP), the European Monitoring and Evaluation Programme (EMEP), and the National Oceanic and Atmospheric Administration (NOAA) in the United States.

Quantitative Data Summary

The following table summarizes available quantitative data for Parlar 26 and related toxaphene congeners from the aforementioned monitoring programs. It is important to note that publicly available, directly comparable datasets for Parlar 26 are limited, and data are often reported for a combination of toxaphene congeners.

Monitoring Program	Location/Matrix	Analyte(s)	Concentration Range	Years of Data
AMAP	Stórhöfði, Iceland (Air)	Toxaphene Parlar (26 + 50)	Trend data available, showing a decrease over time. Specific concentrations require accessing detailed reports.[1]	1990s - 2010s (specific years vary by report)
Canadian Monitoring (reported in ATSDR)	Southern Canada (Human Adipose Tissue)	Toxaphene Congener 26	Mean: 1.32 - 2.83 ng/g lipid	1986, 1992[2]
Great Lakes Basin (reported in ATSDR)	Great Lakes Basin (Human Adipose Tissue)	Toxaphene Congener 26	Mean: 1.32 ng/g lipid	1992[2]
EMEP	Various European Sites (Air)	Data for POPs are collected, but specific public datasets for Parlar 26 are not readily available in summarized form. Researchers may need to access the EMEP database directly.	Not readily available in a summarized format.	Data available from the 1990s to present.
NOAA (NS&T Program)	US Coastal Waters (Mussel Watch)	Data for legacy pesticides like toxaphene are collected. However, congener-specific data for Parlar 26 are not typically reported in summary data.	Not readily available in a summarized format for Parlar 26.	Data available from 1986 to present.

Experimental Protocols

The detection and quantification of Parlar 26 in environmental samples require sophisticated analytical techniques due to the complexity of the toxaphene mixture and the low concentrations typically found. The methodologies employed by major monitoring programs are generally based on standardized procedures, such as those developed by the U.S. Environmental Protection Agency (EPA).

General Analytical Workflow

The analysis of Parlar 26 in environmental matrices typically follows these key steps:

• Sample Extraction: The method of extraction depends on the sample matrix (e.g., Soxhlet extraction for solid samples, liquid-liquid extraction for water samples).

• Cleanup and Fractionation: This step is crucial to remove interfering compounds. Techniques like gel permeation chromatography (GPC) and silica (B1680970) gel chromatography are often used.

• Instrumental Analysis: The primary analytical instrument for toxaphene congeners is Gas Chromatography (GC) coupled with a detector.

Key Analytical Methods

• Gas Chromatography/Negative Ion Chemical Ionization Mass Spectrometry (GC-NICI/MS): This is the reference method outlined in U.S. EPA Method 8276 for the analysis of toxaphene and its congeners.[2][3] It offers high selectivity and sensitivity for chlorinated compounds like Parlar 26.

• Gas Chromatography/Electron Capture Detection (GC/ECD): A widely used and sensitive method for detecting halogenated compounds. However, it may have lower selectivity compared to mass spectrometry, leading to a higher risk of co-elution with other compounds.[4][5]

• High-Resolution Gas Chromatography/High-Resolution Mass Spectrometry (HRGC/HRMS): This technique provides very high mass accuracy and resolution, further improving the specificity of the analysis.

The EMEP Manual for Sampling and Chemical Analysis provides detailed guidelines for the sampling and analysis of persistent organic pollutants, which would include the principles applicable to Parlar 26 monitoring.[6]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the general workflow for environmental monitoring of Parlar 26 and the logical relationship between the different stages of analysis.

Figure 1: General workflow for Parlar 26 environmental monitoring.

Figure 2: Logical flow of analytical methods for Parlar 26.

References

• 1. FAIRsharing [fairsharing.org]
• 2. Access | National Centers for Environmental Information (NCEI) [ncei.noaa.gov]
• 3. National Centers for Environmental Information (NCEI) [ncei.noaa.gov]
• 4. Data Access | National Centers for Environmental Information (NCEI) [ncei.noaa.gov]
• 5. d3o6w55j8uz1ro.cloudfront.net [d3o6w55j8uz1ro.cloudfront.net]
• 6. EMEP CCC [emep-ccc.nilu.no]

Isomer-Specific Toxicity of Parlar 26: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the isomer-specific toxicity of Parlar 26, a prominent congener of the complex pesticide toxaphene (B166800). As a persistent organic pollutant (POP), understanding the nuanced toxicity of its isomers is critical for accurate risk assessment and the development of targeted therapeutic strategies. This document contrasts the toxicological profile of Parlar 26 with other relevant organochlorine pesticides, namely PCB 126 and dieldrin (B1670511), supported by available experimental data and detailed methodologies.

Comparative Toxicity Overview

Compound/Mixture	Test Organism	Route of Exposure	Acute LD50/LC50	Key Toxic Effects
Parlar 26	Data Not Available	Data Not Available	Data Not Available	Expected to be neurotoxic, targeting the central nervous system.
Technical Toxaphene	Rat	Oral	80-293 mg/kg[2]	Neurotoxicity (convulsions, tremors), liver and kidney damage[3][4].
Dog	Oral	25 mg/kg[2]	Neurotoxicity (convulsions)[3].
Dieldrin	Rat	Oral	38-52 mg/kg[4]	Neurotoxicity (convulsions), liver damage[4].
PCB 126	Rat	Intraperitoneal	Data Not Available	Dioxin-like toxicity, hepatotoxicity, oxidative stress, developmental neurotoxicity[5][6][7].

Mechanistic Insights: Signaling Pathways

Organochlorine pesticides, including toxaphene congeners like Parlar 26, primarily exert their neurotoxic effects by interfering with ion channel function in the central nervous system. The two primary molecular targets are the gamma-aminobutyric acid (GABA)-A receptor and voltage-gated sodium channels[8].

• GABA-A Receptor Antagonism: Parlar 26 is expected to act as a non-competitive antagonist of the GABA-A receptor, binding to a site within the chloride ion channel[9]. This inhibition blocks the influx of chloride ions, leading to a state of hyperexcitability and convulsions.

• Sodium Channel Modulation: Like other organochlorine insecticides, Parlar 26 may also modulate the function of voltage-gated sodium channels, prolonging their open state and leading to repetitive neuronal firing and enhanced neurotransmitter release[8].

References

• 1. Toxaphene congeners differ from toxaphene mixtures in their dysmorphogenic effects on cultured rat embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. HEALTH EFFECTS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 7. PCB126 Induced Toxic Actions on Liver Energy Metabolism is Mediated by AhR in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The neurotoxicity of organochlorine and pyrethroid pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Studies on the metabolism, mode of action, and development of insecticides acting on the GABA receptor - PMC [pmc.ncbi.nlm.nih.gov]

Parlar 26 in Farmed vs. Wild-Caught Salmon: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Parlar 26 levels in farmed and wild-caught salmon, addressing the concerns of researchers, scientists, and drug development professionals. While specific quantitative data for the Parlar 26 congener remains elusive in publicly available literature, this document summarizes the broader context of toxaphene (B166800) contamination, of which Parlar 26 is a significant component.

Executive Summary

Studies consistently indicate that farmed salmon tend to have higher levels of various contaminants compared to their wild-caught counterparts, including the organochlorine pesticide toxaphene.[1][2][3] Parlar 26 is one of the most persistent and bioaccumulative congeners of toxaphene. The higher contaminant load in farmed salmon is often attributed to the composition of their feed, which can concentrate these lipophilic compounds. While one study by Easton et al. (2002) found no significant difference in toxaphene levels between the two groups, the majority of research suggests otherwise.[4] This guide will utilize data on total toxaphene as a proxy for Parlar 26, a necessary substitution due to the lack of specific data for this congener.

Quantitative Data on Toxaphene Levels

The following table summarizes representative findings on total toxaphene concentrations in farmed versus wild salmon. It is important to note that these values can vary significantly based on the geographic origin of the fish, specific farming practices, and the species of wild salmon.

Salmon Type	Mean Toxaphene Concentration (ng/g wet weight)	Key Findings & Citations
Farmed Salmon	Higher than wild salmon	Multiple studies report significantly higher levels of toxaphene in farmed salmon compared to wild salmon.[1][5] This is often linked to contaminated feed.
Wild Salmon	Lower than farmed salmon	Generally exhibit lower burdens of toxaphene and other organochlorine pesticides.[2]

Note: The absence of specific public data for Parlar 26 necessitates the use of total toxaphene levels as an indicator. Researchers should be aware of this limitation when interpreting the data.

Experimental Protocols

The standard methodology for the quantitative analysis of Parlar 26 and other toxaphene congeners in fish tissue involves the following key steps:

1. Sample Preparation:

• Homogenization of salmon tissue (muscle, liver, or whole body).

• Extraction of lipids and contaminants using organic solvents (e.g., hexane, dichloromethane).

• Lipid removal and sample cleanup using techniques such as gel permeation chromatography (GPC) and silica (B1680970) gel or Florisil column chromatography to isolate the pesticide fraction.

2. Instrumental Analysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary technique used for the separation and quantification of individual toxaphene congeners.

  • Gas Chromatography (GC): Separates the different chemical components in the sample based on their volatility and interaction with the stationary phase of the GC column.

  • Mass Spectrometry (MS): Detects and identifies the separated components based on their mass-to-charge ratio, providing high selectivity and sensitivity for specific congeners like Parlar 26. Electron capture negative ionization (ECNI) is often used for enhanced sensitivity to chlorinated compounds.

3. Quality Assurance/Quality Control (QA/QC):

• Use of internal standards (e.g., isotopically labeled Parlar 26) to correct for analytical variability.

• Analysis of procedural blanks to check for contamination.

• Use of certified reference materials (CRMs) to ensure the accuracy of the measurements.

Toxicological Pathways of Organochlorine Pesticides

While a specific signaling pathway for Parlar 26 has not been elucidated, the general mechanisms of toxicity for organochlorine pesticides like toxaphene in fish are understood to involve neurotoxicity and endocrine disruption.

Neurotoxicity Pathway

Organochlorine pesticides primarily target the nervous system. One of the key mechanisms is the interference with ion channels, leading to hyperexcitability of neurons.

Caption: Neurotoxic mechanism of organochlorine pesticides in fish.

Endocrine Disruption Pathway

Organochlorine pesticides can also interfere with the endocrine system, particularly by mimicking or blocking the action of hormones like estrogen. This can have significant impacts on reproduction and development.[6]

Caption: Endocrine disruption mechanism of organochlorine pesticides in fish.

Conclusion

The available evidence strongly suggests that farmed salmon are more likely to contain higher levels of toxaphene, and by extension Parlar 26, than wild-caught salmon.[1][2][3] For researchers in drug development and related fields, this distinction is critical when using salmon-derived products or considering the toxicological implications of such contaminants. The neurotoxic and endocrine-disrupting properties of these compounds underscore the importance of sourcing and monitoring in both food safety and biomedical research.[6][7][8] Future research should focus on generating specific quantitative data for Parlar 26 and other persistent toxaphene congeners in both farmed and wild salmon populations to allow for more precise risk assessments.

References

• 1. Farmed salmon more toxic than wild salmon, study finds | EurekAlert! [eurekalert.org]
• 2. Flesh residue concentrations of organochlorine pesticides in farmed and wild salmon from British Columbia, Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. naturalhealthresearch.org [naturalhealthresearch.org]
• 4. Preliminary examination of contaminant loadings in farmed salmon, wild salmon and commercial salmon feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Risk-Based Consumption Advice for Farmed Atlantic and Wild Pacific Salmon Contaminated with Dioxins and Dioxin-like Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organochlorine pesticides: Agrochemicals with potent endocrine-disrupting properties in fish - PMC [pmc.ncbi.nlm.nih.gov]
• 7. search.lib.utexas.edu [search.lib.utexas.edu]
• 8. Organochlorine pesticides, their toxic effects on living organisms and their fate in the environment - PMC [pmc.ncbi.nlm.nih.gov]

Correlation of Parlar 26 Levels with Biological Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Parlar 26, a prominent congener of the organochlorine pesticide toxaphene (B166800). Due to the limited availability of specific quantitative data for Parlar 26, this document contextualizes its effects with data from the technical toxaphene mixture. It also presents information on alternative pest control methods, offering a broader perspective for research and development.

Executive Summary

Parlar 26, also known as Toxaphene T2, is a persistent and bioaccumulative environmental contaminant. While specific dose-response data for this individual congener is scarce, research indicates it may exhibit greater potency for certain toxic effects compared to the technical toxaphene mixture. The primary mechanism of neurotoxicity for toxaphene is the noncompetitive inhibition of γ-aminobutyric acid (GABA) type A receptors, leading to central nervous system (CNS) stimulation. Like other organochlorine pesticides, toxaphene and its congeners are also recognized as endocrine-disrupting chemicals (EDCs), potentially impacting estrogen and thyroid hormone signaling. Given its persistence and toxicity, a range of safer, more environmentally friendly alternatives are being explored and implemented.

Data Presentation: Quantitative Effects of Toxaphene

The following tables summarize the available quantitative data for the technical toxaphene mixture. It is important to note that individual congeners like Parlar 26 can have different toxicological profiles.[1]

Table 1: Acute Toxicity of Technical Toxaphene in Animal Models

Species	Route of Administration	LD50 (Median Lethal Dose)	Reference
Rat	Oral	80-90 mg/kg	[2]
Mouse	Oral	112 mg/kg
Rabbit	Oral	75 mg/kg
Guinea Pig	Oral	250 mg/kg

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) for Neurological Effects of Technical Toxaphene in Dogs (Oral Exposure)

Effect	NOAEL	LOAEL	Reference
Convulsions	5 mg/kg/day	10 mg/kg/day

Table 3: Comparative Embryotoxicity of Toxaphene and its Congeners (including Parlar 26/T2)

Compound	Concentration	Observed Effect in Rat Embryo Culture	Reference
Technical Toxaphene	100 - 5000 ng/mL	Significant adverse effects on morphological score, CNS, somite number, head and crown-rump length.	[1]
Parlar 26 (T2)	100 - 5000 ng/mL	More potent adverse effect on morphological score compared to technical mixture. Caused limb and flexion defects not seen with congener T12.	[1]
Toxaphene T12	100 - 5000 ng/mL	Significant adverse effects on morphological score, CNS, somite number, head and crown-rump length.	[1]

Experimental Protocols

In Vitro Genotoxicity Assay (Ames Test)

• Purpose: To assess the mutagenic potential of a substance.

• Methodology: Different strains of Salmonella typhimurium (e.g., TA97, TA98, TA100, TA102, TA104) are exposed to various concentrations of the test substance (e.g., 10-10,000 µ g/plate for toxaphene) with and without metabolic activation (S9 mix). The number of revertant colonies (His+) is then counted to determine the mutagenic frequency.[3]

In Vitro Mammalian Cell Genotoxicity Assay (Sister Chromatid Exchange - SCE)

• Purpose: To detect genotoxic effects in mammalian cells.

• Methodology: Chinese hamster V79 lung fibroblasts are cultured and exposed to the test substance (e.g., 1-10 µg/ml toxaphene) with a metabolic activation system like human HepG2 hepatoma cells. The frequency of sister chromatid exchanges is then analyzed in metaphase chromosomes.[3]

Rat Embryo Culture for Dysmorphogenic Effects

• Purpose: To assess the potential of a substance to cause developmental abnormalities.

• Methodology: Explanted rat embryos at the 0-2 somite stage are cultured for a specific period (e.g., 48 hours) in media containing different concentrations of the test substance (e.g., 100, 1000, and 5000 ng/ml of toxaphene congeners). Morphological scoring, somite counts, and measurements of crown-rump and head length are performed to evaluate developmental toxicity.[1]

Analytical Methodology for Toxaphene Congener Detection

• Purpose: To identify and quantify specific toxaphene congeners in biological and environmental samples.

• Methodology: Gas chromatography coupled with negative ion chemical ionization mass spectrometry (GC-NICI/MS) is a highly sensitive method for the determination of toxaphene congeners. This involves extraction of the analytes from the matrix, followed by cleanup and instrumental analysis.[4][5]

Signaling Pathways and Mechanisms of Action

Neurotoxicity: Inhibition of GABA-A Receptor Signaling

The primary mechanism of toxaphene's neurotoxicity is its interaction with the GABA-A receptor, a ligand-gated chloride ion channel in the central nervous system. By acting as a noncompetitive antagonist, toxaphene blocks the influx of chloride ions, leading to neuronal hyperexcitability and convulsions.

Caption: Inhibition of GABA-A receptor signaling by Parlar 26.

Endocrine Disruption: Estrogen Receptor Signaling

Organochlorine pesticides like toxaphene can act as xenoestrogens, meaning they can mimic the effects of endogenous estrogen by binding to estrogen receptors (ERα and ERβ). This can lead to the inappropriate activation of estrogen-responsive genes, potentially disrupting reproductive health and development.

Caption: Mimicry of estrogen by Parlar 26, leading to endocrine disruption.

Endocrine Disruption: Thyroid Hormone Pathway

Organochlorine pesticides can interfere with the thyroid hormone system at multiple levels, including hormone synthesis, transport, and metabolism. This can lead to altered thyroid hormone levels, potentially impacting development and metabolism.

Caption: Potential interference of Parlar 26 with the thyroid hormone pathway.

Comparison with Alternatives

The use of persistent organic pollutants like toxaphene has been largely discontinued (B1498344) due to their adverse environmental and health impacts. A variety of alternative pest management strategies are now available.

Table 4: Comparison of Pest Control Strategies

Strategy	Description	Advantages	Disadvantages
Parlar 26 (Organochlorine)	Broad-spectrum insecticide.	Historically effective and persistent.	High toxicity, environmental persistence, bioaccumulation, endocrine disruption.
Biopesticides (Microbial)	Use of microorganisms (bacteria, fungi, viruses) to control pests.	Target-specific, biodegradable, low toxicity to non-target organisms.	Slower action, specific host range, shorter shelf-life.
Biopesticides (Botanical)	Use of plant-derived compounds (e.g., pyrethrins, neem oil) for pest control.	Biodegradable, often broad-spectrum, lower toxicity than synthetics.	May have some non-target effects, may require more frequent application.
Integrated Pest Management (IPM)	A holistic approach combining biological, cultural, physical, and chemical tools to minimize risks.	Reduces reliance on chemical pesticides, more sustainable, environmentally friendly.	Requires more knowledge and monitoring, can be more complex to implement.
Genetic Modification (GM)	Engineering crops to be resistant to pests or to produce their own pesticides.	Reduces the need for external pesticide application, can increase yields.	Public acceptance concerns, potential for pest resistance, effects on non-target organisms.

Conclusion

Parlar 26, as a persistent congener of toxaphene, represents a significant environmental and health concern. While specific quantitative data on its dose-dependent effects are limited, the available evidence suggests it is a potent toxicant with neurotoxic and endocrine-disrupting properties. The primary mechanism of its neurotoxicity involves the disruption of GABAergic neurotransmission. Its ability to interfere with hormone signaling pathways highlights its endocrine-disrupting potential. In contrast, modern pest management has shifted towards more sustainable and less harmful alternatives, including biopesticides and integrated pest management strategies. Further research is crucial to fully understand the specific risks associated with individual toxaphene congeners like Parlar 26 and to continue the development and implementation of safer alternatives.

References

• 1. Toxaphene congeners differ from toxaphene mixtures in their dysmorphogenic effects on cultured rat embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. In vitro investigation of toxaphene genotoxicity in S. typhimurium and Chinese hamster V79 lung fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Parlar 26: A Guide for Laboratory Professionals

For Immediate Reference: Essential Safety and Disposal Information for Parlar 26

This document provides comprehensive guidance for researchers, scientists, and drug development professionals on the proper handling and disposal of Parlar 26 (Toxaphene Parlar-No. 26), a highly chlorinated and persistent organic pollutant (POP). Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Parlar 26 is the first step in ensuring its safe handling and disposal.

Property	Value	Reference
Chemical Formula	C₁₀H₁₀Cl₈	[1]
Molecular Weight	413.8 g/mol	[1]
CAS Number	142534-71-2	[1]
Appearance	Typically in solution
Solubility	Soluble in organic solvents like nonane (B91170) and cyclohexane.
Persistence	High environmental persistence.

Hazard Identification and Safety Precautions

Parlar 26, as a congener of toxaphene, presents significant health and environmental hazards.

Hazard Category	Description	Safety Precautions
Health Hazards	Potential carcinogen and endocrine disruptor. Acute toxicity if ingested, inhaled, or absorbed through the skin.	Wear appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles, and a lab coat. All handling of Parlar 26 should be conducted in a certified chemical fume hood.
Environmental Hazards	Classified as a Persistent Organic Pollutant (POP). Bioaccumulative and toxic to aquatic life with long-lasting effects.	Prevent release to the environment. All waste and contaminated materials must be disposed of as hazardous waste.
Physical Hazards	Often supplied in flammable organic solvents.	Store in a cool, dry, well-ventilated area away from ignition sources.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

Experimental Protocol for Spill Cleanup:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a lab coat, and, if necessary, respiratory protection.

• Contain the Spill: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad. Do not use combustible materials like paper towels as the primary absorbent for solutions in flammable solvents.

• Collect Absorbed Material: Carefully collect the absorbent material and any contaminated solids into a designated, labeled hazardous waste container.

• Decontaminate the Area: Decontaminate the spill area using a suitable solvent (e.g., acetone (B3395972) or hexane), followed by a soap and water wash. All cleaning materials must be disposed of as hazardous waste.

• Dispose of Waste: Seal and label the hazardous waste container with the contents ("Parlar 26 waste," including the solvent) and the date. Arrange for disposal through your institution's environmental health and safety (EHS) office.

Disposal Procedures

The disposal of Parlar 26 is strictly regulated due to its persistent and hazardous nature. The primary recommended method for the complete destruction of Parlar 26 is high-temperature incineration .

On-Site Neutralization (for trace amounts and decontamination)

For trace amounts of Parlar 26, such as in the decontamination of laboratory equipment, chemical degradation can be employed. However, this is not a method for bulk disposal.

Experimental Protocol for Decontamination of Glassware and Equipment:

• Initial Rinse: Rinse the contaminated glassware or equipment with a suitable organic solvent (e.g., acetone or hexane) to remove the bulk of the Parlar 26. Collect this solvent rinse as hazardous waste.

• Chemical Degradation Rinse: Prepare a fresh solution of potassium hydroxide (B78521) in ethanol (B145695) (ethanolic KOH). A 1-5% (w/v) solution is typically effective. Rinse the equipment thoroughly with this solution. This promotes the dehydrochlorination of the pesticide.

• Water Rinse: Rinse the equipment with deionized water.

• Final Solvent Rinse: Perform a final rinse with acetone or another volatile organic solvent to ensure no residue remains.

• Waste Collection: All rinsates (initial solvent, ethanolic KOH, water, and final solvent) must be collected and disposed of as hazardous waste.

Off-Site Disposal

For bulk quantities of Parlar 26, including expired solutions and heavily contaminated materials, off-site disposal by a licensed hazardous waste management company is mandatory.

Disposal Options and Parameters:

Disposal Method	Description	Key Parameters	Destruction and Removal Efficiency (DRE)
High-Temperature Incineration	The preferred and most effective method for the complete destruction of chlorinated pesticides.	- Temperature: ≥ 1100°C for halogenated waste. - Residence Time: ≥ 2 seconds.	> 99.99%
Hazardous Waste Landfill	A less preferred option. Permitted only for solidified and containerized waste in specially designed landfills for persistent organic pollutants.	- Waste Form: Solidified and encapsulated. - Landfill Type: Engineered hazardous waste landfill with appropriate liners and leachate collection systems.	Not applicable (containment, not destruction). There is a long-term risk of leaching.[2]

Logical Workflow for Parlar 26 Disposal

The following diagram illustrates the decision-making process for the proper disposal of Parlar 26 waste in a laboratory setting.

References

• 1. Parlar 26 (unlabeled) 10 µg/mL in nonane - Cambridge Isotope Laboratories, ULM-7828-1.2 [isotope.com]
• 2. clf.org [clf.org]

Essential Safety and Handling Protocols for Parlar 26

Disclaimer: The following guidance is based on a comprehensive analysis of available safety data for the chemical compound Parlar 26. All procedures should be conducted in a controlled laboratory environment by trained personnel.

Immediate Safety and Personal Protective Equipment (PPE)

The handling of Parlar 26 requires stringent adherence to safety protocols to mitigate potential exposure risks. The following personal protective equipment is mandatory for all personnel handling this compound.

• Hand Protection: Use of chemically resistant gloves is required. Nitrile gloves with a minimum thickness of 0.11 mm are recommended for splash protection. For prolonged contact, heavier-duty butyl rubber or Viton™ gloves should be worn.

• Eye and Face Protection: Chemical safety goggles are mandatory. In situations where splashing is a significant risk, a full-face shield should be used in conjunction with goggles.

• Skin and Body Protection: A flame-retardant lab coat is required. For procedures with a high risk of exposure, a chemically resistant apron or suit is recommended.

• Respiratory Protection: All handling of Parlar 26 must be conducted within a certified chemical fume hood. If a fume hood is not available, or in the case of a spill, a full-face respirator with an appropriate organic vapor cartridge is required.

Quantitative Data on Protective Equipment

The following table summarizes key quantitative data for the recommended personal protective equipment for handling Parlar 26.

Equipment	Specification	Breakthrough Time (minutes)
Gloves
Nitrile (0.11 mm)	Splash Protection	> 10
Butyl Rubber (0.5 mm)	Extended Contact	> 480
Viton™ (0.3 mm)	Extended Contact	> 480
Respiratory Protection
Organic Vapor Cartridge	For concentrations up to 10x PEL	N/A

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for the safe handling of Parlar 26 in a laboratory setting. This workflow is designed to minimize the risk of exposure and ensure the safe disposal of all waste materials.

Caption: Workflow for the safe handling and disposal of Parlar 26.

Disposal Plan

All waste materials contaminated with Parlar 26 must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste containing Parlar 26 in a designated, sealed, and clearly labeled container.

• Solid Waste: All contaminated solid materials, including gloves, bench paper, and pipette tips, must be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Disposal: All Parlar 26 waste must be disposed of through a certified hazardous waste management service in accordance with all local, state, and federal regulations. Do not dispose of Parlar 26 down the drain or in regular trash.